GSK-843

Core Science & Biosynthesis

GSK-843: A Technical Guide to a Selective RIPK3 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Receptor-interacting protein kinase 3 (RIPK3) is a critical mediator of necroptosis, a form of regulated cell death implicated in the pathophysiology of various inflammatory and neurodegenerative diseases. GSK-843 is a potent and selective small-molecule inhibitor of RIPK3 that has emerged as a valuable tool for elucidating the role of necroptosis in disease models. This technical guide provides an in-depth overview of GSK-843, including its mechanism of action, quantitative biochemical and cellular activity, and detailed experimental protocols for its characterization. Furthermore, this guide presents signaling pathway and experimental workflow diagrams to facilitate a comprehensive understanding of GSK-843's biological effects and its application in necroptosis research.

Introduction

Necroptosis is a regulated form of necrosis that is orchestrated by a signaling cascade involving RIPK1, RIPK3, and mixed lineage kinase domain-like (MLKL) protein.[1][2] Upon induction by stimuli such as tumor necrosis factor (TNF), the formation of a protein complex known as the necrosome, comprising RIPK1 and RIPK3, leads to the phosphorylation and activation of MLKL.[3] Activated MLKL translocates to the plasma membrane, inducing membrane permeabilization and subsequent cell lysis. Given the role of necroptosis in various pathologies, targeting key components of this pathway, such as RIPK3, has become an attractive therapeutic strategy.

GSK-843 is a small molecule inhibitor that selectively targets the kinase activity of RIPK3.[1][2][3] Its high potency and selectivity make it a crucial tool for studying the functional consequences of RIPK3 inhibition in both in vitro and in vivo models. This guide aims to provide researchers with the necessary technical information to effectively utilize GSK-843 in their studies.

Mechanism of Action

GSK-843 functions as a Type I kinase inhibitor, acting as an ATP-competitive inhibitor that binds to the active "DFG-in" conformation of the RIPK3 kinase domain.[4] By occupying the ATP-binding pocket, GSK-843 prevents the phosphorylation of RIPK3's downstream substrate, MLKL, thereby blocking the execution of the necroptotic cell death program.[5][6]

Interestingly, at higher concentrations (typically >3 µM), GSK-843 has been observed to induce a conformational change in RIPK3 that promotes the recruitment of RIPK1, FADD, and caspase-8, leading to the assembly of a "ripoptosome-like" complex and subsequent activation of apoptosis.[3][7] This concentration-dependent switch from necroptosis inhibition to apoptosis induction is a critical consideration for in vitro and in vivo studies.

Quantitative Data

The following tables summarize the key quantitative data for GSK-843.

Table 1: In Vitro Biochemical Activity of GSK-843 [1][2][3]

Parameter	Value (nM)	Assay Method
IC50 (RIPK3 Binding)	8.6	Fluorescence Polarization
IC50 (RIPK3 Kinase Activity)	6.5	ADP-Glo Kinase Assay

Table 2: Cellular Activity of GSK-843 [1][8]

Cell Line	Necroptotic Stimulus	EC50 (µM)	Assay Method
Human HT-29	TNF/Z-VAD-FMK/IAP agonist	<0.12 - 3	Cell Viability Assay
Murine 3T3SA	TNF/Z-VAD-FMK	0.04 - 1	Cell Viability Assay
Murine BMDM	TNF/Z-VAD-FMK	0.04 - 1	Cell Viability Assay
Murine PECs	TNF/Z-VAD-FMK	0.04 - 1	Cell Viability Assay

Table 3: Kinase Selectivity Profile of GSK-843 [9]

Kinase	% Inhibition at 1 µM
RIPK2	84
Most of 300 other kinases	Minimal inhibition

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by GSK-843.

Figure 1: Signaling pathways modulated by GSK-843.

Experimental Protocols

This section provides detailed methodologies for key experiments to characterize GSK-843.

In Vitro RIPK3 Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol determines the in vitro inhibitory activity of GSK-843 against the kinase activity of recombinant human RIPK3.[4][5]

Materials:

• Recombinant human RIPK3 (full-length or kinase domain)

• Myelin Basic Protein (MBP) as a substrate (e.g., 20 µM)

• Kinase Assay Buffer (25 mM HEPES pH 7.2, 12.5 mM MnCl₂, 5 mM EGTA, 20 mM MgCl₂, 12.5 mM β-glycerol phosphate, 2 mM EDTA, 2 mM DTT)

• ATP (e.g., 50 µM)

• GSK-843 (serial dilutions)

• ADP-Glo™ Kinase Assay kit (Promega)

• 384-well white plates

Procedure:

• Prepare serial dilutions of GSK-843 in the Kinase Assay Buffer.

• In a 384-well plate, add recombinant RIPK3 and the GSK-843 dilutions.

• Incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of MBP substrate and ATP.

• Incubate the reaction for 2 hours at room temperature.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's instructions.

• Calculate the percentage of kinase activity inhibition for each GSK-843 concentration and determine the IC50 value.

TNF-Induced Necroptosis Assay in HT-29 Cells

This protocol assesses the ability of GSK-843 to protect human colon adenocarcinoma HT-29 cells from TNF-induced necroptosis.[5][6]

Materials:

• HT-29 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Human TNF-α (e.g., 40 ng/mL)

• Smac mimetic (e.g., 100 nM)

• Pan-caspase inhibitor (e.g., z-VAD-FMK, 20 µM)

• GSK-843 (serial dilutions)

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• 96-well opaque-walled plates

Procedure:

• Seed HT-29 cells in a 96-well opaque-walled plate and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of GSK-843 for 2 hours.

• Induce necroptosis by adding a cocktail of TNF-α, a Smac mimetic, and a pan-caspase inhibitor.

• Incubate the cells for 24-48 hours at 37°C in a CO₂ incubator.

• Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

• Calculate the percentage of cell viability relative to untreated controls and determine the EC50 value for necroptosis inhibition.

Western Blot Analysis of RIPK3 and MLKL Phosphorylation

This protocol is used to confirm that GSK-843 inhibits the phosphorylation of RIPK3 and its substrate MLKL.[5][6]

Materials:

• Cells treated as in the necroptosis assay

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-p-RIPK3 (S227), anti-RIPK3, anti-p-MLKL (S358), anti-MLKL, and a loading control (e.g., anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL Western blotting substrate

Procedure:

• After treatment, lyse the cells in RIPA buffer.

• Determine protein concentration using a BCA assay.

• Separate protein lysates (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the chemiluminescent signal using an imaging system.

Co-Immunoprecipitation of the RIPK1-RIPK3 Complex

This protocol is designed to investigate the effect of GSK-843 on the formation of the RIPK1-RIPK3 necrosome.[5][10]

Materials:

• Cells treated to induce necroptosis

• Co-IP lysis buffer (e.g., 1% NP-40 and 0.5% Triton X-100 in a buffered solution)

• Anti-RIPK3 or anti-FLAG antibody (for tagged proteins)

• Protein A/G magnetic beads

• Primary antibodies: anti-RIPK1 and anti-RIPK3

Procedure:

• Lyse cells in Co-IP lysis buffer.

• Incubate the cleared cell lysates with an anti-RIPK3 antibody overnight at 4°C.

• Add protein A/G magnetic beads and incubate for an additional 2-4 hours.

• Wash the beads to remove non-specifically bound proteins.

• Elute the immunoprecipitated proteins and analyze by Western blotting for the presence of RIPK1 and RIPK3.

Experimental Workflow

The following diagram outlines a typical experimental workflow for characterizing GSK-843.

Figure 2: Experimental workflow for characterizing GSK-843.

Conclusion

GSK-843 is a potent and selective inhibitor of RIPK3 kinase activity, making it an invaluable research tool for investigating the role of necroptosis in health and disease. This technical guide provides a comprehensive overview of GSK-843, including its mechanism of action, quantitative data, and detailed experimental protocols. By understanding its dual functionality in inhibiting necroptosis at lower concentrations and inducing apoptosis at higher concentrations, researchers can design more precise experiments to dissect the complex signaling pathways governed by RIPK3. The provided diagrams and protocols are intended to serve as a practical resource for scientists in the field of cell death and drug discovery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 3. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. abmole.com [abmole.com]
• 9. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Immunoprecipitation strategies to isolate RIPK1/RIPK3 complexes in mouse macrophages - PMC [pmc.ncbi.nlm.nih.gov]

The Dual Role of GSK-843 in the Necroptosis Pathway: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GSK-843 is a potent and selective small-molecule inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a central kinase in the necroptosis pathway. This technical guide provides a comprehensive overview of the mechanism of action of GSK-843, detailing its role in the intricate signaling cascade of necroptosis. At lower concentrations, GSK-843 effectively blocks necroptotic cell death by inhibiting the kinase activity of RIPK3. However, at higher concentrations, it exhibits a surprising secondary function: the induction of apoptosis through a RIPK3-dependent scaffolding mechanism. This dual activity underscores the complex role of RIPK3 in programmed cell death and has significant implications for the therapeutic application of RIPK3 inhibitors. This document presents quantitative data, detailed experimental protocols, and signaling pathway diagrams to fully elucidate the function of GSK-843 in the necroptosis pathway.

Introduction to Necroptosis and the Role of RIPK3

Necroptosis is a form of regulated necrosis, or programmed cell death, that is typically initiated in response to stimuli such as death receptor activation (e.g., TNFR1) when the apoptotic pathway is inhibited.[1] Unlike apoptosis, necroptosis is a caspase-independent pathway. RIPK3 has emerged as a critical player in necroptosis.[1] In the canonical TNF-induced necroptosis pathway, the activation of TNFR1 leads to the formation of a signaling complex. When apoptosis is blocked, RIPK1 and RIPK3 interact via their RIP Homotypic Interaction Motifs (RHIMs) to form a complex known as the necrosome. This leads to the autophosphorylation and activation of RIPK3, which then phosphorylates its downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL). Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, causing membrane disruption and subsequent cell lysis.

GSK-843: A Selective RIPK3 Inhibitor

GSK-843 is a potent inhibitor of RIPK3, demonstrating high affinity for the RIPK3 kinase domain.[1][2] It effectively blocks the kinase activity of RIPK3, thereby preventing the phosphorylation of MLKL and the subsequent execution of necroptosis.[3]

Quantitative Data on GSK-843 Activity

The inhibitory activity of GSK-843 has been characterized in various in vitro and cell-based assays. The following tables summarize the key quantitative data.

Parameter	Value	Assay Type	Reference
IC50 (RIPK3 Binding)	8.6 nM	In vitro binding assay	[1][2]
IC50 (RIPK3 Kinase Inhibition)	6.5 nM	In vitro kinase assay	[1][2]
Caption: In vitro inhibitory activity of GSK-843 against RIPK3.

Cell Line	Necroptosis Induction	Effective Concentration (Inhibition)	Reference
Mouse Bone-Marrow-Derived Macrophages (BMDMs)	TLR3/DAI-induced	0.04 - 1 µM	[1]
3T3SA fibroblasts	TNF-induced	0.04 - 1 µM	[1]
Human HT-29 cells	TNF/z-VAD-FMK/IAP agonist	<0.12 to 3 µM
Caption: Effective concentrations of GSK-843 for the inhibition of necroptosis in various cell lines.

The Dual Mechanism of Action of GSK-843

A critical aspect of GSK-843's activity is its concentration-dependent dual role in regulating cell death.

Inhibition of Necroptosis (Low Concentrations)

At nanomolar to low micromolar concentrations (typically ≤ 1 µM), GSK-843 acts as a canonical inhibitor of necroptosis.[1] By binding to the ATP-binding pocket of the RIPK3 kinase domain, it prevents the phosphorylation of MLKL, thereby halting the necroptotic signaling cascade. This inhibitory action has been observed in response to various necroptotic stimuli, including TNF, Toll-like receptor (TLR) ligands, and DAI.[1][3]

Induction of Apoptosis (High Concentrations)

Surprisingly, at higher concentrations (typically 3-10 µM), GSK-843 can induce apoptosis.[1][4] This apoptotic pathway is dependent on the presence of RIPK3, but not its kinase activity. GSK-843 binding to RIPK3 is thought to induce a conformational change that promotes the recruitment of RIPK1, FADD (Fas-Associated Death Domain), and Caspase-8, leading to the formation of a "ripoptosome" complex.[5] This complex facilitates the activation of Caspase-8, which in turn initiates the apoptotic cascade.[4] This pro-apoptotic effect is reversed by the pan-caspase inhibitor zVAD-FMK.[1]

Signaling Pathways

The following diagrams illustrate the signaling pathways affected by GSK-843.

Caption: Inhibition of the Necroptosis Pathway by GSK-843 (Low Concentrations).

Caption: Induction of Apoptosis by GSK-843 (High Concentrations).

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of GSK-843.

In Vitro RIPK3 Kinase Assay

This assay measures the direct inhibitory effect of GSK-843 on the kinase activity of recombinant RIPK3.

Materials:

• Recombinant human RIPK3 protein

• Myelin Basic Protein (MBP) as a substrate

• Kinase reaction buffer (25 mM HEPES pH 7.2, 12.5 mM MnCl2, 20 mM MgCl2, 5 mM EGTA, 2 mM EDTA, 12.5 mM β-glycerol phosphate, and 2 mM DTT)

• ATP (50 µM)

• GSK-843 (serial dilutions)

• ADP-Glo™ Kinase Assay kit (Promega)

Procedure:

• Incubate recombinant human RIPK3 protein with serial dilutions of GSK-843 in the kinase reaction buffer for 30 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of ATP (final concentration 50 µM) and MBP substrate (final concentration 20 µM).

• Incubate the reaction mixture for 2 hours at 30°C.

• Terminate the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's protocol.

• Calculate the percentage of kinase inhibition for each GSK-843 concentration and determine the IC50 value.

TNF-Induced Necroptosis in HT-29 Cells

This cell-based assay evaluates the ability of GSK-843 to protect cells from necroptosis.

Materials:

• HT-29 human colon adenocarcinoma cells

• Complete culture medium (e.g., McCoy's 5A with 10% FBS)

• Human TNF-α (final concentration 20-100 ng/mL)

• SMAC mimetic (e.g., Birinapant, final concentration 100 nM)

• Pan-caspase inhibitor (e.g., z-VAD-FMK, final concentration 20 µM)

• GSK-843 (serial dilutions)

• Cell viability reagent (e.g., CellTiter-Glo®)

• 96-well plates

Procedure:

• Seed HT-29 cells in a 96-well plate at a density of 5 x 10^4 cells per well and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of GSK-843 for 1-2 hours.

• Induce necroptosis by adding a cocktail of TNF-α, SMAC mimetic, and z-VAD-FMK to the cell culture medium.

• Incubate the cells for 20-24 hours at 37°C in a CO₂ incubator.

• Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

• Calculate the percentage of cell viability relative to untreated controls and determine the EC50 value for necroptosis inhibition.

Caption: Experimental Workflow for TNF-Induced Necroptosis Assay.

Immunoprecipitation of the Ripoptosome

This protocol is used to isolate and analyze the protein complex involved in GSK-843-induced apoptosis.

Materials:

• Cells treated with a high concentration of GSK-843 (e.g., 10 µM)

• Lysis buffer (e.g., 30 mM Tris-HCl, pH 7.5, 120 mM NaCl, 10% glycerol, 1% Triton X-100, and protease/phosphatase inhibitors)

• Anti-FADD or anti-Caspase-8 antibody (2.5 µg per 1 mg of protein)

• Protein A/G magnetic beads

• Wash buffer (lysis buffer with lower detergent concentration)

• SDS-PAGE loading buffer

Procedure:

• Lyse the treated cells in ice-cold lysis buffer for 1 hour on ice.

• Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube and determine the protein concentration.

• Incubate 0.5-1 mg of protein lysate with the anti-FADD or anti-Caspase-8 antibody overnight at 4°C with gentle rotation.

• Add pre-washed Protein A/G magnetic beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.

• Wash the beads three times with wash buffer.

• Elute the immunoprecipitated proteins by adding SDS-PAGE loading buffer and boiling for 5 minutes.

• Analyze the eluted proteins by Western blotting using antibodies against RIPK1, RIPK3, FADD, and Caspase-8.

Cell Viability Assay by Propidium Iodide Staining and Flow Cytometry

This method quantifies the percentage of dead cells following treatment with GSK-843.

Materials:

• Treated and untreated cells

• Phosphate-buffered saline (PBS)

• Propidium Iodide (PI) staining solution (1-5 µg/mL in PBS)

• Flow cytometer

Procedure:

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cell pellet in 100-200 µL of PI staining solution.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry. PI-positive cells are considered non-viable.

• Quantify the percentage of PI-positive cells in each sample.

Conclusion

GSK-843 is a valuable research tool for dissecting the necroptosis pathway. Its high potency and selectivity for RIPK3 make it an excellent inhibitor for studying the downstream effects of RIPK3 kinase activity. However, researchers must be mindful of its concentration-dependent dual mechanism of action. While low concentrations of GSK-843 specifically inhibit necroptosis, higher concentrations can induce apoptosis through a RIPK3-scaffold-dependent mechanism. This technical guide provides the necessary data and protocols to enable researchers to effectively utilize GSK-843 in their studies of programmed cell death and to accurately interpret their findings. Understanding the multifaceted role of GSK-843 is crucial for the development of targeted therapies for diseases where necroptosis plays a pathological role.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. iqproducts.nl [iqproducts.nl]
• 5. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]

The GSK-843 Conundrum: A Technical Guide to the Necroptosis-Apoptosis Switch

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-843 has emerged as a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a central player in the execution of necroptosis, a form of regulated necrotic cell death.[1] While initially promising for its ability to block necroptotic cell death, further investigation has revealed a fascinating and complex concentration-dependent switch in its function, leading to the induction of apoptosis. This guide provides an in-depth technical overview of the molecular mechanisms underpinning this switch, supported by quantitative data, detailed experimental protocols, and visual signaling pathways to facilitate a comprehensive understanding for researchers in the field.

The Core Mechanism: A Dual-Faced Kinase Inhibitor

GSK-843 is a small molecule inhibitor that targets the kinase domain of RIPK3.[1][2] At lower concentrations, it effectively inhibits the kinase activity of RIPK3, thereby blocking the downstream phosphorylation of its substrate, Mixed Lineage Kinase Domain-Like protein (MLKL), and preventing the execution of necroptosis.[3] However, at higher concentrations, GSK-843 paradoxically promotes apoptosis.[4][5]

This functional switch is attributed to a conformational change in RIPK3 induced by the binding of GSK-843.[3][6] This altered conformation facilitates the recruitment of RIPK1, FADD (Fas-Associated Death Domain), and pro-caspase-8, leading to the assembly of a pro-apoptotic complex sometimes referred to as a "ripoptosome-like" structure.[4][7] The proximity of pro-caspase-8 molecules within this complex leads to their auto-activation, initiating the caspase cascade and culminating in apoptotic cell death.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with GSK-843 and related compounds, providing a clear comparison of their biochemical and cellular activities.

Table 1: In Vitro Binding Affinity and Inhibitory Concentrations of RIPK3 Inhibitors

Compound	Target	IC50 (Binding Affinity)	IC50 (Kinase Inhibition)
GSK-843	RIPK3	8.6 nM[1][2][8][9]	6.5 nM[1][2][9]
GSK-872	RIPK3	1.8 nM	1.3 nM

Table 2: Cellular Activity of GSK-843

Activity	Cell Line(s)	Concentration Range	Outcome
Necroptosis Inhibition	HT-29, BMDMs, PECs, 3T3SA	0.04 - 1 µM[1][5]	Protection from TNF-induced and virus-induced necroptosis.
Apoptosis Induction	SVEC, L929, 3T3SA, MEF	3 - 10 µM[1][2][5]	Induction of caspase-dependent apoptosis.

Signaling Pathway Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways involved in the GSK-843-mediated switch between necroptosis and apoptosis.

Caption: Necroptosis pathway inhibition by low concentrations of GSK-843.

Caption: Apoptosis induction by high concentrations of GSK-843.

Key Experimental Protocols

Detailed methodologies for studying the effects of GSK-843 are crucial for reproducible research. The following are reconstructed protocols based on commonly cited assays.

Protocol 1: TNF-Induced Necroptosis Assay in HT-29 Cells

This protocol is designed to assess the ability of GSK-843 to inhibit necroptosis in the human colon adenocarcinoma cell line HT-29.[10][11]

Materials:

• HT-29 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• GSK-843

• Human TNF-α

• SMAC mimetic (e.g., birinapant)

• Pan-caspase inhibitor (e.g., z-VAD-fmk)

• Cell viability reagent (e.g., CellTiter-Glo®)

• 96-well plates

Procedure:

• Cell Seeding: Seed HT-29 cells in a 96-well plate at a density that will result in 70-80% confluency at the time of treatment.

• Compound Pre-treatment: Pre-treat the cells with a serial dilution of GSK-843 for 1-2 hours.

• Necroptosis Induction: Induce necroptosis by adding a cocktail of TNF-α (e.g., 20 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM).

• Incubation: Incubate the cells for 24-48 hours at 37°C in a CO₂ incubator.

• Viability Measurement: Measure cell viability using a luminescent or fluorescent-based assay according to the manufacturer's instructions.

Caption: Workflow for the TNF-induced necroptosis assay.

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies the release of LDH from cells with compromised plasma membranes, a hallmark of necroptosis.[11][12]

Materials:

• Treated cells in a multi-well plate

• LDH cytotoxicity assay kit

Procedure:

• Collect Supernatant: After the desired treatment period, carefully collect the cell culture supernatant.

• Perform LDH Assay: Follow the manufacturer's protocol for the LDH assay kit. This typically involves transferring the supernatant to a new plate and adding the assay reagents.

• Measure Absorbance: Measure the absorbance at the recommended wavelength using a microplate reader.

• Calculate LDH Release: Calculate the percentage of LDH release relative to a positive control (fully lysed cells).

Protocol 3: Western Blot for Phosphorylated MLKL

This protocol is used to detect the activated, phosphorylated form of MLKL, a key downstream marker of RIPK3 activation in the necroptosis pathway.[10][13]

Materials:

• Treated cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis equipment

• Transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against phospho-MLKL

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis: Lyse the treated cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane and then incubate with the primary antibody against phospho-MLKL, followed by the HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

Conclusion

GSK-843 serves as a critical research tool for dissecting the intricate signaling pathways of necroptosis and apoptosis. Its concentration-dependent functional switch from a necroptosis inhibitor to an apoptosis inducer highlights the delicate balance and crosstalk between these two cell death modalities. A thorough understanding of its mechanism, supported by robust quantitative data and standardized experimental protocols, is essential for its effective use in research and for the development of future therapeutics targeting these pathways. The dual nature of GSK-843 underscores the importance of careful dose-response studies and mechanistic characterization in the development of kinase inhibitors for inflammatory and other diseases.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 7. Regulation of RIPK3- and RHIM-dependent Necroptosis by the Proteasome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 9. selleckchem.com [selleckchem.com]
• 10. Induction and Detection of Necroptotic Cell Death in Mammalian Cell Culture. | Semantic Scholar [semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Induction and Detection of Necroptotic Cell Death in Mammalian Cell Culture | Springer Nature Experiments [experiments.springernature.com]

GSK-843 target selectivity and specificity

An In-depth Technical Guide to the Target Selectivity and Specificity of GSK-843

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the target selectivity, specificity, and mechanism of action of GSK-843, a potent inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). The information is compiled from foundational studies to offer a detailed resource for professionals in the field of drug discovery and development.

Executive Summary

GSK-843 is a small molecule inhibitor identified as a highly potent and selective agent against RIPK3, a key serine/threonine kinase involved in the regulation of necroptosis, a form of programmed cell death. While demonstrating high specificity for RIPK3 with minimal cross-reactivity against other kinases, its therapeutic development has been hampered by a concentration-dependent, on-target toxicity that induces apoptosis. This guide details the quantitative measures of its potency and selectivity, the experimental methods used for its characterization, and its role within the necroptosis signaling pathway.

Target Profile and Potency

GSK-843 is a Type I, ATP-competitive kinase inhibitor that binds to the active (DFG-in) conformation of the RIPK3 kinase domain.[1][2] Its primary molecular target is Receptor-Interacting Protein Kinase 3 (RIPK3).[3][4][5] The compound demonstrates potent inhibition of RIPK3 in biochemical assays.

Table 1: Quantitative Potency of GSK-843 Against RIPK3

Parameter	Value (nM)	Description
Binding Affinity (IC₅₀)	8.6	Concentration required to displace 50% of a competitive ligand from the RIPK3 kinase domain.[3][4][5][6]
Kinase Inhibition (IC₅₀)	6.5	Concentration required to inhibit 50% of the enzymatic activity of the RIPK3 kinase.[3][4][5]

In cellular assays, GSK-843 effectively blocks necroptosis induced by stimuli such as TNF-α, but with a notable rightward shift in potency compared to biochemical assays.[7] It inhibits TNF-induced necroptosis in human HT-29 cells and primary human neutrophils.[7][8]

Selectivity and Specificity Profile

GSK-843 is characterized by its high degree of selectivity for RIPK3. Kinase panel screening has confirmed its specificity, a critical attribute for a research tool and potential therapeutic agent.

Table 2: Kinase Selectivity Data

Assay Type	Panel Size	GSK-843 Concentration	Results
Kinase Panel Screen	~300 kinases	1 µM	Selective for RIPK3 with minimal cross-reactivity observed.[8]

A significant aspect of GSK-843's specificity is its paradoxical "on-target" toxicity. At concentrations above 3 µM, GSK-843 induces apoptosis.[1][2][3] This is not due to off-target kinase inhibition but rather a consequence of binding to RIPK3. The binding of the inhibitor is believed to cause a conformational change in RIPK3 that facilitates the recruitment of RIPK1 and FADD, leading to the activation of Caspase-8 and the initiation of the apoptotic cascade.[1][9][10] This pro-apoptotic effect has limited the in vivo applications of GSK-843.[1]

Signaling Pathway and Mechanism of Action

GSK-843 inhibits necroptosis by directly targeting the kinase activity of RIPK3. Necroptosis is a regulated cell death pathway initiated by stimuli like TNF-α, particularly when apoptosis is inhibited.

Mechanism:

• Stimulus: TNF-α binds to its receptor, TNFR1.

• Complex I Formation: A signaling complex forms, which can lead to cell survival via NF-κB activation.

• Switch to Complex II (Necrosome): Under conditions where apoptosis is blocked (e.g., by caspase inhibitors like z-VAD-FMK), RIPK1 is deubiquitinated and forms a complex with RIPK3.

• Necrosome Activation: RIPK1 and RIPK3 phosphorylate each other within this complex, known as the necrosome.

• MLKL Phosphorylation: Activated RIPK3 phosphorylates the Mixed Lineage Kinase Domain-Like protein (MLKL), the key downstream effector of necroptosis.

• Cell Lysis: Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, forming pores that disrupt membrane integrity and lead to cell lysis.

GSK-843 acts at step 4/5 by inhibiting the kinase activity of RIPK3, thereby preventing the phosphorylation of MLKL and blocking the execution of necroptosis.

Caption: The Necroptosis Signaling Pathway and the inhibitory action of GSK-843.

Experimental Protocols

The characterization of GSK-843 involves standard biochemical and cellular assays. Below are detailed, representative methodologies based on published studies.

In Vitro Kinase Inhibition Assay (Biochemical)

This assay quantifies the ability of GSK-843 to inhibit the enzymatic activity of purified RIPK3.

Methodology:

• Reagents: Recombinant human RIPK3 enzyme, a suitable kinase substrate (e.g., myelin basic protein), ATP, and GSK-843.

• Preparation: Prepare a serial dilution of GSK-843 in DMSO.

• Reaction: In a 96-well plate, combine the RIPK3 enzyme, the substrate, and the GSK-843 dilution (or DMSO for control) in a kinase reaction buffer.

• Initiation: Start the phosphorylation reaction by adding a solution of ATP (often radiolabeled with ³²P or ³³P).

• Incubation: Incubate the plate at 30°C for a specified period (e.g., 60 minutes).

• Termination: Stop the reaction. If using radiolabeled ATP, spot the reaction mixture onto phosphocellulose paper and wash away excess unincorporated ATP.

• Detection: Quantify the amount of phosphorylated substrate using a scintillation counter or by phosphorimaging.

• Analysis: Plot the percentage of kinase inhibition against the log concentration of GSK-843. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Caption: Representative workflow for an in vitro kinase inhibition assay.

Cellular Necroptosis Assay

This assay measures the ability of GSK-843 to protect cells from TNF-induced necroptosis. Human HT-29 colon adenocarcinoma cells are commonly used as they are susceptible to this pathway.

Methodology:

• Cell Culture: Plate HT-29 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with a serial dilution of GSK-843 for 1-2 hours.

• Induction of Necroptosis: Induce necroptosis by adding a cocktail containing:

  • TNF-α (e.g., 40 ng/mL) to activate the TNFR1 pathway.

  • A SMAC mimetic (e.g., 100 nM) to inhibit cellular inhibitors of apoptosis proteins (cIAPs).

  • A pan-caspase inhibitor (e.g., z-VAD-FMK, 20 µM) to block apoptosis and channel the signal towards necroptosis.

• Incubation: Incubate the cells for 24-48 hours at 37°C.

• Viability Measurement: Assess cell viability using a commercial assay such as CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells.

• Analysis: Normalize the viability data to untreated controls and plot the percentage of necroptosis inhibition against the log concentration of GSK-843 to determine the cellular EC₅₀ value.

Conclusion

GSK-843 is a well-characterized, potent, and highly selective inhibitor of RIPK3 kinase activity. It serves as an invaluable chemical probe for studying the mechanisms of necroptosis. However, its utility in a therapeutic context is constrained by its dose-dependent induction of apoptosis, an on-target effect mediated through a conformational change in its target protein, RIPK3. This technical guide summarizes the key quantitative data and methodologies that define the selectivity and specificity profile of GSK-843 for researchers in the field.

References

• 1. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. abmole.com [abmole.com]
• 6. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 7. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]

GSK-843: A Technical Guide to its Downstream Signaling Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-843 is a potent and selective small-molecule inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key serine/threonine kinase that plays a central role in the execution of programmed necrosis, or necroptosis.[1][2] This technical guide provides an in-depth overview of the downstream signaling effects of GSK-843, with a focus on its dual role in modulating necroptosis and apoptosis. The information presented herein is intended to support researchers and drug development professionals in their investigation of necroptosis-related inflammatory diseases.[1][3]

Core Mechanism of Action: RIPK3 Inhibition

GSK-843 acts as a Type I kinase inhibitor, competitively binding to the ATP-binding pocket of the RIPK3 kinase domain in its active "DFG-in" conformation.[4] This binding event directly inhibits the kinase activity of RIPK3, preventing the autophosphorylation of RIPK3 and the subsequent phosphorylation of its downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL). The inhibition of MLKL phosphorylation is the critical step in blocking the execution of necroptosis.[3][5]

Quantitative Data on GSK-843 Activity

The inhibitory potency and cellular effects of GSK-843 have been characterized in various assays and cell lines. The following tables summarize the key quantitative data.

Parameter	Value	Assay Method	Source
IC50 (Binding to RIPK3)	8.6 nM	Fluorescence Polarization (FP)	[1][6]
IC50 (RIPK3 Kinase)	6.5 nM	ADP-Glo Kinase Assay	[6][7]
Table 1: In Vitro Inhibitory Activity of GSK-843 against RIPK3

Cell Line	Necroptosis Induction Stimuli	Effective Concentration Range for Inhibition	Source
Human HT-29 (Colon Adenocarcinoma)	TNF-α, SMAC mimetic, z-VAD-fmk	Concentration-dependent inhibition observed	[6]
Murine 3T3-SA (Fibroblasts)	TNF-α, z-VAD-fmk	0.04 to 1 µM	[2][6]
Murine Peritoneal Macrophages (PECs)	TNF-α, SMAC mimetic, z-VAD-fmk	0.04 to 1 µM	[2]
Murine Bone-Marrow-Derived Macrophages (BMDMs)	TNF-α, SMAC mimetic, z-VAD-fmk	0.04 to 1 µM	[2]
Murine SVEC (Endothelial Cells)	TNF-α, SMAC mimetic, z-VAD-fmk	0.04 to 1 µM	[2]
Murine L929 (Fibroblasts)	TNF-α, z-VAD-fmk	0.04 to 1 µM	[2]
Primary Human Neutrophils	TNF-α	Concentration-dependent inhibition observed	[8]
Table 2: Cellular Activity of GSK-843 in Necroptosis Inhibition

Cell Line	Apoptosis Induction Concentration	Source
Murine SVEC, L929, 3T3SA, MEF	3-10 µM	[6][7]
L-929 Fibroblasts	10 µM	[8]
Table 3: Concentration-Dependent Induction of Apoptosis by GSK-843

Downstream Signaling Pathways

Inhibition of Necroptosis

At nanomolar to low micromolar concentrations, GSK-843 effectively blocks the canonical necroptosis pathway initiated by various stimuli, including Tumor Necrosis Factor (TNF), Toll-like receptor (TLR) ligands, and viral DNA-dependent activator of interferon regulatory factors (DAI).[2][6] By inhibiting RIPK3, GSK-843 prevents the phosphorylation of MLKL, its translocation to the plasma membrane, and subsequent cell lysis.

Caption: Inhibition of the Necroptosis Pathway by GSK-843.

Induction of Apoptosis

A critical and paradoxical downstream effect of GSK-843 is the induction of apoptosis at concentrations generally above 3 µM.[4][6] This occurs through a kinase-independent mechanism. The binding of GSK-843 to RIPK3 is thought to induce a conformational change in the RIPK3 protein. This altered conformation facilitates the recruitment of RIPK1, leading to the assembly of a pro-apoptotic complex known as the "Ripoptosome."[4] This complex includes Fas-Associated Death Domain (FADD) and Procaspase-8, leading to the activation of Caspase-8 and the initiation of the apoptotic cascade.[6]

Caption: GSK-843-Induced Apoptotic Pathway.

Experimental Protocols

In Vitro RIPK3 Kinase Inhibition Assay

This protocol determines the in vitro inhibitory activity of GSK-843 against the RIPK3 kinase.

• Materials:

  • Recombinant human RIPK3 kinase domain

  • Myelin Basic Protein (MBP) as a substrate

  • Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 2 mM DTT, 0.01% Triton X-100)

  • ATP

  • GSK-843

  • ADP-Glo™ Kinase Assay kit (Promega)

  • 384-well plates

• Procedure:

  • Prepare serial dilutions of GSK-843 in kinase buffer.

  • In a 384-well plate, add the RIPK3 kinase and the respective GSK-843 dilution.

  • Incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding a mixture of MBP substrate and ATP.

  • Incubate the reaction for 60 minutes at 30°C.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's instructions.

  • Calculate the percentage of kinase activity inhibition for each GSK-843 concentration and determine the IC50 value.

Caption: Workflow for In Vitro Kinase Inhibition Assay.

TNF-α-Induced Necroptosis Assay in HT-29 Cells

This protocol assesses the ability of GSK-843 to protect human colon adenocarcinoma HT-29 cells from TNF-α-induced necroptosis.

• Materials:

  • HT-29 cells

  • Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

  • Human TNF-α

  • SMAC mimetic (e.g., BV6)

  • Pan-caspase inhibitor (e.g., z-VAD-fmk)

  • GSK-843

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

  • 96-well plates

• Procedure:

  • Seed HT-29 cells in a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.

  • Pre-treat the cells with serial dilutions of GSK-843 for 1-2 hours.

  • Induce necroptosis by adding a cocktail of TNF-α (e.g., 20 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM).

  • Incubate the cells for 24-48 hours at 37°C in a CO₂ incubator.

  • Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

  • Calculate the percentage of cell viability relative to untreated controls and determine the EC50 value for necroptosis inhibition.

Immunoprecipitation of the Ripoptosome Complex

This protocol is for the isolation and analysis of the Ripoptosome complex formed upon treatment with higher concentrations of GSK-843.

• Materials:

  • Appropriate cell line (e.g., 3T3-SA)

  • GSK-843 (at apoptosis-inducing concentration, e.g., 10 µM)

  • Cell lysis buffer (e.g., Triton X-100 based buffer with protease and phosphatase inhibitors)

  • Antibodies for immunoprecipitation (e.g., anti-RIPK3) and western blotting (e.g., anti-RIPK1, anti-FADD, anti-Caspase-8)

  • Protein A/G magnetic beads

• Procedure:

  • Treat cells with GSK-843 for the desired time to induce apoptosis.

  • Lyse the cells in ice-cold lysis buffer.

  • Clarify the cell lysates by centrifugation.

  • Incubate the cleared lysate with an anti-RIPK3 antibody overnight at 4°C.

  • Add Protein A/G magnetic beads and incubate for an additional 2-4 hours at 4°C.

  • Wash the beads several times with lysis buffer.

  • Elute the protein complexes by boiling in SDS-PAGE sample buffer.

  • Analyze the eluates by western blotting using antibodies against RIPK1, FADD, and Caspase-8 to confirm the presence of the Ripoptosome components.

Conclusion

GSK-843 is a valuable research tool for dissecting the molecular mechanisms of necroptosis. Its high potency and selectivity for RIPK3 make it a powerful agent for inhibiting this cell death pathway. However, researchers must be cognizant of its concentration-dependent switch to a pro-apoptotic mechanism. This dual activity, while a potential limitation for therapeutic applications, provides a unique opportunity to study the intricate crosstalk between necroptosis and apoptosis signaling pathways. The experimental protocols and signaling diagrams provided in this guide offer a framework for the continued investigation of GSK-843 and its complex downstream effects.

References

• 1. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. immune-system-research.com [immune-system-research.com]
• 3. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 4. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]

The Dual Facets of RIPK3 Kinase Inhibition by GSK-843: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Receptor-Interacting Protein Kinase 3 (RIPK3) is a critical mediator of necroptosis, a form of regulated cell death implicated in a variety of inflammatory diseases. GSK-843 is a potent and selective inhibitor of RIPK3 kinase activity. This technical guide provides an in-depth overview of the biological functions of RIPK3 kinase inhibition by GSK-843, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways. A notable characteristic of GSK-843 is its dose-dependent dual functionality: at lower concentrations, it effectively blocks necroptosis, while at higher concentrations, it paradoxically induces apoptosis. This guide aims to equip researchers with the comprehensive information needed to effectively utilize GSK-843 as a tool compound in the study of necroptosis and related cellular processes.

Introduction to RIPK3 and Necroptosis

Necroptosis is a programmed form of necrosis that is typically activated when apoptosis is inhibited.[1] Unlike the immunologically silent process of apoptosis, necroptosis results in the rupture of the plasma membrane and the release of cellular contents, triggering an inflammatory response.[2] RIPK3 has emerged as a central kinase in the necroptosis pathway.[1] The canonical necroptosis pathway is initiated by various stimuli, including tumor necrosis factor (TNF), which leads to the formation of a protein complex known as the necrosome.[3] This complex minimally consists of RIPK1 and RIPK3, which interact via their RIP homotypic interaction motifs (RHIMs).[4] Within the necrosome, RIPK3 becomes activated and phosphorylates its downstream substrate, Mixed Lineage Kinase Domain-Like (MLKL).[5] Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading to membrane disruption and cell death.[3]

GSK-843: A Selective RIPK3 Inhibitor

GSK-843 is a small molecule inhibitor that selectively targets the kinase activity of RIPK3.[1] It has been instrumental in elucidating the role of RIPK3 in necroptosis and has been shown to be effective in blocking necroptosis across various cell types and stimuli.[6]

Quantitative Data on GSK-843 Activity

The following tables summarize the key quantitative data regarding the in vitro and cellular activity of GSK-843.

Parameter	Value	Reference
RIPK3 Binding Affinity (IC50)	8.6 nM	[1]
RIPK3 Kinase Inhibition (IC50)	6.5 nM	[1][7]

Table 1: In Vitro Activity of GSK-843

Cellular Process	Cell Lines	Effective Concentration Range	Reference
Necroptosis Inhibition	Mouse BMDMs, PECs, 3T3SA fibroblasts	0.04 - 1 µM	[1][6]
Apoptosis Induction	SVEC, L929, 3T3SA, MEFs	3 - 10 µM	[6][7]

Table 2: Cellular Activity of GSK-843

Signaling Pathways

Canonical Necroptosis Pathway and Inhibition by GSK-843

The canonical necroptosis pathway is initiated by stimuli such as TNF, leading to the formation of the necrosome and subsequent cell death. GSK-843 inhibits this pathway by directly targeting the kinase activity of RIPK3, preventing the phosphorylation of MLKL.

Canonical necroptosis pathway and the inhibitory action of GSK-843.

GSK-843-Induced Apoptosis Pathway

At higher concentrations, GSK-843 induces a conformational change in RIPK3, leading to the recruitment of RIPK1 and FADD, and the subsequent activation of Caspase-8, culminating in apoptosis.[8] This effect is independent of RIPK3's kinase activity.[8]

Induction of apoptosis by high concentrations of GSK-843.

Experimental Protocols

In Vitro RIPK3 Kinase Inhibition Assay

This protocol is designed to determine the in vitro inhibitory activity of GSK-843 against RIPK3 kinase.

Materials:

• Recombinant human RIPK3

• Myelin Basic Protein (MBP) substrate

• Kinase Assay Buffer (e.g., 25 mM HEPES pH 7.2, 12.5 mM MnCl₂, 20 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, 12.5 mM β-glycerol phosphate, and 2 mM DTT)

• ATP

• GSK-843

• ADP-Glo™ Kinase Assay kit (Promega) or similar

Procedure:

• Prepare serial dilutions of GSK-843 in the kinase reaction buffer.

• Incubate the recombinant human RIPK3 protein with the different concentrations of GSK-843 or DMSO (vehicle control) for 30 minutes in the kinase reaction buffer.[9]

• Initiate the kinase reaction by adding a mixture of ATP (e.g., 50 µM) and the substrate MBP (e.g., 20 µM).[9]

• Incubate the reaction mixture for 2 hours at room temperature.[9]

• Terminate the reaction and measure the luminescence using the ADP-Glo™ Kinase Assay kit according to the manufacturer's protocol.

• Calculate the percentage of kinase inhibition relative to the vehicle control and determine the IC50 value.

Induction and Inhibition of Necroptosis in HT-29 Cells

This protocol describes the induction of necroptosis in the human colon adenocarcinoma cell line HT-29 and the assessment of the inhibitory effect of GSK-843.

Materials:

• HT-29 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Human TNF-α

• Smac mimetic (e.g., birinapant)

• Pan-caspase inhibitor (e.g., z-VAD-FMK)

• GSK-843

• Cell viability assay reagent (e.g., CellTiter-Glo®)

Procedure:

• Seed HT-29 cells in a 96-well plate and allow them to adhere and reach 70-80% confluency.[10]

• Pre-treat the cells with serial dilutions of GSK-843 or vehicle (DMSO) for 1-2 hours.[10]

• Induce necroptosis by adding a cocktail of TNF-α (e.g., 20-40 ng/mL), a Smac mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM).[10]

• Incubate the cells for 24-48 hours.

• Measure cell viability using a suitable assay according to the manufacturer's instructions.

• Normalize the viability data to the untreated control and calculate the IC50 for necroptosis inhibition.

Workflow for necroptosis induction and inhibition assay.

Western Blot Analysis of RIPK3 and MLKL Phosphorylation

This protocol is for detecting the phosphorylation status of RIPK3 and MLKL, which are key markers of necroptosis activation.

Materials:

• Cells treated to induce necroptosis (with and without GSK-843)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-RIPK3, anti-RIPK3, anti-phospho-MLKL, anti-MLKL, and a loading control (e.g., anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Lyse the treated cells and quantify the protein concentration.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.[10]

• Transfer the proteins to a membrane.

• Block the membrane for 1 hour at room temperature.[10]

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the chemiluminescent signal using an ECL substrate.

• Analyze the band intensities to determine the levels of phosphorylated proteins relative to the total protein and loading control.

Co-Immunoprecipitation of RIPK1 and RIPK3

This protocol allows for the investigation of the interaction between RIPK1 and RIPK3, a key step in necrosome formation.

Materials:

• Treated cells

• Co-IP lysis buffer (non-denaturing)

• Anti-RIPK3 antibody and IgG control

• Protein A/G magnetic beads

Procedure:

• Lyse the cells in a non-denaturing buffer and pre-clear the lysates with protein A/G beads.

• Incubate the pre-cleared lysates with an anti-RIPK3 antibody or an IgG control overnight at 4°C.

• Add protein A/G magnetic beads and incubate for another 2-4 hours to capture the antibody-protein complexes.

• Wash the beads several times to remove non-specifically bound proteins.

• Elute the protein complexes from the beads and analyze the eluates by Western blotting using antibodies against RIPK1 and RIPK3.

Conclusion

GSK-843 is a valuable research tool for studying the biological functions of RIPK3 kinase. Its potent and selective inhibition of RIPK3 makes it ideal for dissecting the necroptotic signaling pathway. However, researchers must be mindful of its dose-dependent dual effects, where it can switch from a necroptosis inhibitor to an apoptosis inducer at higher concentrations. The data and protocols provided in this guide offer a comprehensive resource for the effective application of GSK-843 in research and drug development, facilitating a deeper understanding of RIPK3-mediated cell death and its implications in disease.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. Roles of RIPK3 in necroptosis, cell signaling, and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Salt-inducible kinases inhibitor HG-9-91-01 targets RIPK3 kinase activity to alleviate necroptosis-mediated inflammatory injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

GSK-843 in Inflammatory Disease Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-843 is a potent and selective small-molecule inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key serine/threonine kinase that plays a central role in the execution of necroptosis.[1] Necroptosis is a form of regulated necrotic cell death that, unlike apoptosis, is highly pro-inflammatory due to the release of damage-associated molecular patterns (DAMPs) from ruptured cells. This process is implicated in the pathogenesis of a wide range of inflammatory diseases, making RIPK3 an attractive therapeutic target.

This technical guide provides a comprehensive overview of GSK-843, focusing on its mechanism of action, its application in in vitro inflammatory disease models, and detailed experimental protocols. It is designed to equip researchers and drug development professionals with the necessary information to effectively utilize GSK-843 as a tool compound for studying the role of necroptosis in inflammation.

A critical consideration when using GSK-843 is its concentration-dependent dual activity. At lower concentrations (typically in the nanomolar to low micromolar range), it effectively inhibits RIPK3 kinase activity and blocks necroptosis.[2] However, at higher concentrations (generally 3-10 µM and above), it can induce apoptosis in a RIPK3-dependent but kinase activity-independent manner.[1] This phenomenon is crucial for experimental design and data interpretation. Due to this pro-apoptotic activity at higher concentrations, the utility of GSK-843 in in vivo models is limited, and to date, there is a lack of published data on its use in animal models of inflammatory diseases.

Core Mechanism of Action

GSK-843 is a Type I kinase inhibitor that competitively binds to the ATP-binding pocket of the active "DFG-in" conformation of the RIPK3 kinase domain.[3] This binding event prevents the autophosphorylation of RIPK3 and its subsequent phosphorylation of the downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL). Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading to membrane permeabilization and cell lysis. By inhibiting RIPK3, GSK-843 effectively blocks this terminal step of the necroptotic cascade.

Quantitative Data: In Vitro Efficacy

The following tables summarize the quantitative data for GSK-843's in vitro activity from various cell-based and biochemical assays.

Biochemical Assays	Parameter	Value (nM)	Reference
Recombinant Human RIPK3	IC50 (Binding Affinity)	8.6	[1]
Recombinant Human RIPK3	IC50 (Kinase Activity)	6.5	[1]

Cell-Based Necroptosis Inhibition Assays	Cell Line	Stimulus	Effective Concentration Range	Reference
Mouse Bone-Marrow-Derived Macrophages (BMDMs)	TNFα, SMAC mimetic, z-VAD-FMK	0.04 - 1 µM	[2]
Mouse Thioglycolate-Elicited Peritoneal Macrophages (PECs)	TNFα, SMAC mimetic, z-VAD-FMK	0.04 - 1 µM	[2]
Mouse 3T3SA Fibroblasts	TNFα, z-VAD-FMK	0.04 - 1 µM	[2]
Human HT-29 Colon Adenocarcinoma	TNFα, SMAC mimetic, z-VAD-FMK	~1 µM
Mouse L929 Fibrosarcoma	TNFα, z-VAD-FMK	0.3 - 3 µM	[1]
Mouse SVEC Endothelial Cells	TNFα, z-VAD-FMK	0.3 - 3 µM	[1]

Concentration-Dependent Apoptosis Induction	Cell Line	Concentration Range	Reference
Mouse 3T3SA, SVEC, L929, MEF cells	3 - 10 µM	[1]

Experimental Protocols

In Vitro RIPK3 Kinase Assay

Objective: To determine the direct inhibitory effect of GSK-843 on the enzymatic activity of recombinant RIPK3.

Materials:

• Recombinant human RIPK3 kinase domain

• Myelin Basic Protein (MBP) as a substrate

• Kinase assay buffer (e.g., 25 mM HEPES pH 7.2, 12.5 mM MnCl₂, 20 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, 12.5 mM β-glycerol phosphate, 2 mM DTT)

• ATP

• GSK-843

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

Procedure:

• Prepare serial dilutions of GSK-843 in the kinase assay buffer.

• In a 384-well plate, add the recombinant RIPK3 kinase and the different concentrations of GSK-843.

• Incubate for 15-30 minutes at room temperature to allow for compound binding to the kinase.

• Initiate the kinase reaction by adding a mixture of MBP substrate and ATP.

• Incubate the reaction for 60 minutes at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's instructions.

• Calculate the percentage of kinase activity inhibition for each GSK-843 concentration and determine the IC50 value.[3][4]

TNF-induced Necroptosis Assay in L929 or HT-29 Cells

Objective: To assess the ability of GSK-843 to protect cells from TNF-induced necroptosis.

Materials:

• L929 (murine) or HT-29 (human) cells

• Complete cell culture medium

• Recombinant human or mouse TNF-α

• SMAC mimetic (e.g., birinapant (B612068) or SM-164) - for HT-29 cells

• Pan-caspase inhibitor (e.g., z-VAD-FMK)

• GSK-843

• Cell viability assay reagent (e.g., CellTiter-Glo®, Promega)

• 96-well plates

Procedure:

• Seed L929 or HT-29 cells in a 96-well plate to achieve 70-80% confluency on the day of the experiment.

• Pre-treat the cells with serial dilutions of GSK-843 for 1-2 hours.

• Induce necroptosis by adding the following:

  • For L929 cells: TNF-α (e.g., 10-40 ng/mL) and z-VAD-FMK (e.g., 20-25 µM).

  • For HT-29 cells: A cocktail of TNF-α (e.g., 20-40 ng/mL), a SMAC mimetic (e.g., 100 nM), and z-VAD-FMK (e.g., 20 µM).

• Incubate the cells for 18-48 hours at 37°C in a CO₂ incubator.

• Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

• Calculate the percentage of cell viability relative to untreated controls and determine the EC50 value for necroptosis inhibition.[3][4]

Immunoprecipitation of the Necrosome (RIPK1-RIPK3 Complex)

Objective: To determine if GSK-843 prevents the interaction between RIPK1 and RIPK3 following a necroptotic stimulus.

Materials:

• Mouse Bone-Marrow-Derived Macrophages (BMDMs) or other suitable cell line

• Necroptosis-inducing stimulus (e.g., LPS + z-VAD-FMK)

• GSK-843

• Lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1.0% Triton X-100, 1 mM EDTA, 10% glycerol, with protease and phosphatase inhibitors)

• Anti-RIPK3 antibody or anti-RIPK1 antibody for immunoprecipitation

• Protein A/G magnetic beads

• Antibodies for western blotting (anti-RIPK1, anti-RIPK3, anti-p-RIPK3, anti-p-MLKL)

Procedure:

• Culture BMDMs and pre-treat with GSK-843 for 1-2 hours.

• Stimulate the cells with the necroptotic stimulus for the desired time (e.g., 3-6 hours).

• Wash the cells with cold PBS and lyse them in the lysis buffer on ice.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Incubate the cell lysates with the immunoprecipitating antibody (e.g., anti-RIPK3) overnight at 4°C.

• Add Protein A/G magnetic beads and incubate for an additional 2-4 hours at 4°C to capture the antibody-protein complexes.

• Wash the beads several times with lysis buffer to remove non-specific binding.

• Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Analyze the eluted proteins by western blotting using antibodies against RIPK1 and RIPK3 to assess their interaction. Analyze input lysates for phosphorylation of RIPK3 and MLKL as a measure of necroptotic signaling activation.[5]

Signaling Pathways and Experimental Workflows

TNF-Induced Necroptosis Signaling Pathway

Experimental Workflow for Evaluating GSK-843

Signaling Relationship in Apoptosis Induction by GSK-843

Conclusion

GSK-843 is an invaluable tool for the in vitro investigation of necroptosis and its role in inflammatory processes. Its high potency and selectivity for RIPK3 allow for precise dissection of this signaling pathway in various cell-based models. However, researchers and drug development professionals must remain cognizant of its concentration-dependent induction of apoptosis, a factor that currently limits its application in in vivo studies and as a direct therapeutic candidate. Future research may focus on developing RIPK3 inhibitors with a wider therapeutic window, devoid of pro-apoptotic activity, to translate the therapeutic potential of targeting necroptosis into clinical applications for inflammatory diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salt-inducible kinases inhibitor HG-9-91-01 targets RIPK3 kinase activity to alleviate necroptosis-mediated inflammatory injury - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Preliminary Studies of GSK-843

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the preclinical data available for GSK-843, a potent inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). The information is collated from various preliminary studies to serve as a technical guide for professionals in the field of drug discovery and development.

Introduction

GSK-843 is a small molecule inhibitor targeting the kinase activity of RIPK3, a key regulator of necroptosis, a form of programmed necrotic cell death.[1][2][3] Necroptosis is implicated in the pathophysiology of various inflammatory diseases, making RIPK3 an attractive therapeutic target.[2][4][5] GSK-843 has been utilized in preclinical research to probe the role of RIPK3 in various cellular and disease models. This guide summarizes the key findings, presents quantitative data in a structured format, details experimental methodologies, and provides visual representations of the associated signaling pathways.

Quantitative Data Summary

The following tables summarize the in vitro and cellular activities of GSK-843 as reported in preliminary studies.

Table 1: In Vitro Binding Affinity and Kinase Inhibitory Activity

Target	Assay Type	Parameter	Value (nM)	Reference
RIPK3 (human, recombinant)	Fluorescence Polarization	IC50 (Binding)	8.6	[1][2][3][6][7]
RIPK3 (human, recombinant)	Kinase Activity Assay	IC50 (Inhibition)	6.5	[1][2][3][8]

Table 2: Cellular Activity of GSK-843

Cell Line/Model	Assay	Effect	Concentration	Reference
Human and Mouse Cells	TNF/Z-VAD-FMK/IAP agonist-induced necrosis	Inhibition	EC50 <0.12 to 3 µM	[3]
Mouse Cells (BMDMs, PECs, 3T3SA)	Necroptosis	Protection	0.04 to 1 µM	[2][7]
3T3-SA fibroblasts	Poly (I:C)-induced necrosis (TLR3-mediated)	Inhibition	3 µM	[8]
Various Cell Types	Apoptosis Induction	Cell Death	3 µM or 10 µM	[1][2]
L-929 fibroblasts	Apoptosis Induction	Cell Death	10 µM	[8]
Primary Human Neutrophils	TNF-α-induced necroptosis	Inhibition	Concentration-dependent	[8]

Signaling Pathways

GSK-843 modulates two distinct cell death pathways depending on its concentration: inhibition of necroptosis at lower concentrations and induction of apoptosis at higher concentrations.

Necroptosis Inhibition Pathway

At lower concentrations, GSK-843 inhibits the kinase activity of RIPK3, thereby blocking the downstream signaling cascade that leads to necroptosis. This involves the prevention of Mixed Lineage Kinase Domain-Like (MLKL) phosphorylation and subsequent plasma membrane rupture.

Caption: GSK-843 inhibits RIPK3 kinase activity, blocking necroptosis.

Concentration-Dependent Apoptosis Induction

Unexpectedly, at higher concentrations (typically >3 µM), GSK-843 can induce apoptosis.[9][10] This is thought to occur through a conformational change in RIPK3 upon inhibitor binding, which promotes the recruitment of RIPK1 and the formation of a death-inducing signaling complex with FADD and Caspase-8, leading to apoptosis.[4][5][9]

Caption: High concentrations of GSK-843 can induce apoptosis.

Experimental Protocols

Detailed methodologies for key experiments cited in the preliminary studies of GSK-843 are provided below.

1. In Vitro RIPK3 Kinase Assay (Reconstructed Protocol)

This assay determines the direct inhibitory effect of GSK-843 on the enzymatic activity of recombinant RIPK3.

• Materials:

  • Recombinant human RIPK3 kinase domain

  • Myelin Basic Protein (MBP) as a generic kinase substrate

  • Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij35, 2 mM DTT)

  • ATP

  • GSK-843 (serial dilutions)

  • ADP-Glo™ Kinase Assay system (Promega) or similar ADP detection kit

  • 384-well plates

• Procedure:

  • Prepare serial dilutions of GSK-843 in DMSO and then dilute in kinase buffer.

  • Add the diluted GSK-843 or vehicle control (DMSO) to the wells of a 384-well plate.

  • Add recombinant human RIPK3 kinase to the wells and incubate for 15-30 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding a mixture of the MBP substrate and ATP.

  • Incubate the reaction for 60 minutes at 30°C.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system, following the manufacturer's instructions.

  • Calculate the percentage of kinase activity inhibition for each GSK-843 concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a four-parameter logistic curve.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. abmole.com [abmole.com]
• 4. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 6. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 7. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for GSK-843 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-843 is a highly potent and selective small-molecule inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key serine/threonine kinase that governs the execution of necroptosis.[1][2][3][4] Necroptosis is a regulated form of necrotic cell death that plays a critical role in inflammation and host defense against pathogens.[1][5] GSK-843 binds to the RIPK3 kinase domain with high affinity, inhibiting its enzymatic activity and thereby blocking the downstream phosphorylation of Mixed Lineage Kinase Domain-Like protein (MLKL), the terminal effector of the necroptotic pathway.[1][3][6] These notes provide detailed protocols for the application of GSK-843 in cell culture to investigate and modulate necroptotic signaling.

Data Presentation

Table 1: In Vitro Inhibitory Activity of GSK-843

This table summarizes the biochemical potency of GSK-843 against its target, RIPK3.

Target	Parameter	Value	Reference
Human RIPK3	IC50 (Binding Affinity)	8.6 nM	[1][2][3][4][7][8]
Human RIPK3	IC50 (Kinase Activity)	6.5 nM	[1][3][4][7][8][9]

Table 2: Cellular Activity of GSK-843

This table outlines the effective concentrations of GSK-843 in various cell-based necroptosis assays. A noteworthy characteristic is the induction of apoptosis at higher concentrations (≥3 µM), a factor to consider in experimental design.[1][3][9]

Cell Line/Type	Assay	Effect	Effective Concentration	Reference
Human HT-29	TNF-induced necroptosis	Potent inhibition	EC50 range <0.12 to 3 µM	[7][8]
Primary Human Neutrophils	TNF-α-induced necroptosis	Concentration-dependent inhibition	Not specified	[8][9]
Murine 3T3SA, L929, BMDMs, PECs	TNF-induced necroptosis	Protection from cell death	0.04 to 1 µM	[1][8]
Murine 3T3-SA	TLR3 agonist (poly I:C)-induced necrosis	Inhibition of necrosis	3 µM	[9]
Various (SVEC, L929, 3T3SA, MEF)	Apoptosis induction	Induces caspase-dependent apoptosis	3-10 µM	[3][9]

Experimental Protocols

Protocol 1: Inhibition of TNF-α-Induced Necroptosis in HT-29 Cells

This protocol details the methodology to assess the efficacy of GSK-843 in preventing necroptosis induced by a combination of Tumor Necrosis Factor-alpha (TNF-α), a Smac mimetic, and a pan-caspase inhibitor in the human colorectal adenocarcinoma cell line HT-29.

Materials:

• HT-29 cells (ATCC HTB-38)

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• GSK-843

• Human TNF-α (20-40 ng/mL final concentration)

• Smac mimetic (e.g., birinapant, 100 nM final concentration)

• Pan-caspase inhibitor (e.g., z-VAD-FMK, 20 µM final concentration)

• DMSO (for stock solution preparation)

• 96-well clear-bottom plates for cell culture

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

Procedure:

• Cell Seeding: Seed HT-29 cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well. Allow cells to adhere and grow overnight to reach 70-80% confluency.

• Compound Preparation: Prepare a 10 mM stock solution of GSK-843 in DMSO. Perform serial dilutions in a complete cell culture medium to achieve desired final concentrations (e.g., a range from 0.01 µM to 10 µM).

• Inhibitor Pre-treatment: Remove the old medium from the cells and add the medium containing the various concentrations of GSK-843 or a vehicle control (DMSO). Pre-incubate the cells for 1-2 hours at 37°C.[10][11]

• Necroptosis Induction: Add the necroptosis-inducing cocktail (TNF-α, Smac mimetic, and z-VAD-FMK) to each well. The pan-caspase inhibitor is essential to block apoptosis and direct the signaling cascade towards necroptosis.[11][12]

• Incubation: Incubate the plate for 24-48 hours at 37°C in a CO₂ incubator.[10]

• Cell Viability Assessment: Equilibrate the plate to room temperature. Measure cell viability using the CellTiter-Glo® assay, which quantifies ATP levels, following the manufacturer's instructions.

• Data Analysis: Normalize the luminescence readings to the vehicle-treated, non-induced control wells (representing 100% viability). Plot the percentage of viability against the log concentration of GSK-843 to determine the EC50 value.

Protocol 2: Western Blot Analysis of RIPK3 and MLKL Phosphorylation

This protocol is designed to provide mechanistic validation of GSK-843's effect by detecting the phosphorylation status of RIPK3 and its substrate MLKL.

Materials:

• Treated cells from a scaled-up version of Protocol 1 (e.g., in 6-well plates)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-RIPK3 (Ser227), anti-RIPK3, anti-phospho-MLKL (Ser358), anti-MLKL, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Following the principles of Protocol 1, treat cells in 6-well plates with vehicle or GSK-843, followed by the necroptosis-inducing cocktail. A shorter incubation time of 4-8 hours is typically sufficient to observe peak phosphorylation.[11]

• Lysate Preparation: Wash cells with ice-cold PBS and lyse them directly in the well with supplemented lysis buffer. Scrape the cells, collect the lysate, and clarify by centrifugation at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and a chemiluminescence imaging system. A reduction in the p-RIPK3 and p-MLKL signals in GSK-843-treated samples confirms the inhibitory effect.[11]

Mandatory Visualization

Caption: GSK-843 inhibits the necroptosis pathway by blocking RIPK3 kinase activity.

Caption: Workflow for evaluating GSK-843's inhibition of necroptosis in cell culture.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. abmole.com [abmole.com]
• 8. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for GSK-843, a RIPK3 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro applications of GSK-843, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). This document includes quantitative data on its effective concentrations, detailed experimental protocols for key assays, and diagrams illustrating its mechanism of action and experimental workflows.

Introduction

GSK-843 is a small molecule inhibitor that specifically targets the kinase activity of RIPK3, a critical mediator of necroptosis, a form of regulated cell death.[1][2] Necroptosis is implicated in the pathophysiology of various inflammatory and neurodegenerative diseases. GSK-843 serves as a valuable chemical tool for studying the role of RIPK3-mediated necroptosis in these conditions. It is a Type I kinase inhibitor, competing with ATP in the active "DFG-in" conformation of the kinase.

Data Presentation

The effective concentration of GSK-843 varies depending on the specific application, whether it be in a cell-free biochemical assay or a cell-based assay. The following tables summarize the quantitative data for GSK-843's efficacy.

Table 1: Biochemical Activity of GSK-843

Assay Type	Target	IC50	Reference
Kinase Activity Assay	Human RIPK3	6.5 nM	[2]
Binding Assay	Human RIPK3 Kinase Domain	8.6 nM	[2]

Table 2: Cellular Activity of GSK-843

Assay Type	Cell Line	Treatment	Effective Concentration	Effect	Reference
Necroptosis Inhibition	Human HT-29	TNF-α, SMAC mimetic, z-VAD-fmk	EC50 <0.12 to 3 µM	Inhibition of necroptosis
Necroptosis Inhibition	Murine 3T3-SA	TNF-α, z-VAD-fmk	0.3 - 3 µM	Suppression of TNF-induced death	[2]
Necroptosis Inhibition	Primary Human Neutrophils	TNF-α	Concentration-dependent	Inhibition of necroptosis
Necroptosis Inhibition	Murine L929	TNF-α, z-VAD-fmk	0.3 - 3 µM	Suppression of TNF-induced death	[2]
Necroptosis Inhibition	Murine SVEC	TNF-α, z-VAD-fmk	0.3 - 3 µM	Suppression of TNF-induced death	[2]
Apoptosis Induction	Murine L929	GSK-843 alone	3 - 10 µM	Induction of apoptosis	[2]
Apoptosis Induction	Murine 3T3-SA	GSK-843 alone	3 - 10 µM	Induction of apoptosis	[2]
Apoptosis Induction	Murine SVEC	GSK-843 alone	3 - 10 µM	Induction of apoptosis	[2]
Apoptosis Induction	Murine MEF	GSK-843 alone	3 - 10 µM	Induction of apoptosis	[2]

Experimental Protocols

In Vitro RIPK3 Kinase Assay

This protocol is designed to determine the in vitro inhibitory activity of GSK-843 against the RIPK3 kinase.

Materials:

• Recombinant human RIPK3 kinase domain

• Myelin Basic Protein (MBP) as a substrate

• Kinase Buffer (25 mM HEPES pH 7.5, 10 mM MgCl₂, 2 mM DTT, 0.01% Triton X-100)

• ATP (at a concentration around the Kₘ for RIPK3)

• GSK-843

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

Procedure:

• Prepare Serial Dilutions: Prepare a serial dilution of GSK-843 in the kinase buffer. The final concentrations should span a range appropriate to determine the IC50 (e.g., 0.1 nM to 10 µM).

• Kinase Reaction Setup:

  • In a 384-well plate, add 5 µL of the recombinant human RIPK3 kinase domain to each well.

  • Add 5 µL of the GSK-843 serial dilutions or vehicle control (DMSO) to the respective wells.

  • Incubate the plate for 15 minutes at room temperature to allow for the binding of the inhibitor to the kinase.

• Initiate Kinase Reaction:

  • Prepare a mixture of the MBP substrate and ATP in the kinase buffer.

  • Add 10 µL of the MBP/ATP mixture to each well to initiate the kinase reaction.

  • Incubate the reaction for 60 minutes at 30°C.

• Measure Kinase Activity:

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of kinase activity inhibition for each concentration of GSK-843 relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the GSK-843 concentration and fit the data to a dose-response curve to determine the IC50 value.

TNF-α-Induced Necroptosis Assay in HT-29 Cells

This protocol assesses the ability of GSK-843 to protect human colon adenocarcinoma HT-29 cells from necroptosis induced by Tumor Necrosis Factor-alpha (TNF-α).

Materials:

• HT-29 cells

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• Human TNF-α

• SMAC mimetic (e.g., birinapant)

• Pan-caspase inhibitor (e.g., z-VAD-fmk)

• GSK-843

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

• 96-well plates

Procedure:

• Cell Seeding:

  • Seed HT-29 cells in a 96-well plate at a density of approximately 1 x 10⁴ cells per well.

  • Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of GSK-843 in complete cell culture medium.

  • Pre-treat the cells with the serial dilutions of GSK-843 or vehicle control for 1-2 hours.

• Induction of Necroptosis:

  • Prepare a cocktail of TNF-α (e.g., 20 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM) in complete cell culture medium.

  • Add the necroptosis-inducing cocktail to the wells containing the pre-treated cells.

• Incubation:

  • Incubate the plate for 24-48 hours at 37°C in a CO₂ incubator.

• Measure Cell Viability:

  • Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control wells.

  • Plot the percentage of viability against the logarithm of the GSK-843 concentration and fit the data to a dose-response curve to determine the EC50 value for necroptosis inhibition.

Mandatory Visualizations

Caption: GSK-843 inhibits the kinase activity of RIPK3, preventing necroptosis.

Caption: Workflow for assessing GSK-843's inhibition of necroptosis in cells.

References

• 1. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for GSK-843 in Primary Human Neutrophils

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key serine/threonine kinase involved in the execution of necroptosis, a form of regulated necrotic cell death. In primary human neutrophils, necroptosis is implicated in various inflammatory processes and host defense mechanisms. These application notes provide detailed protocols for the use of GSK-843 to study its effects on neutrophil functions, particularly in the context of necroptosis.

Mechanism of Action

GSK-843 targets the kinase domain of RIPK3, inhibiting its enzymatic activity.[1][2] This inhibition prevents the phosphorylation of the downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL), a crucial step for the execution of necroptosis.[3][4] By blocking the RIPK1-RIPK3-MLKL signaling axis, GSK-843 can be utilized to investigate the role of necroptosis in various neutrophil-mediated physiological and pathological processes.[4][5][6] It is important to note that at higher concentrations (e.g., 3-10 µM), GSK-843 has been observed to induce apoptosis.[2][3][7]

Data Presentation

Table 1: In Vitro Activity of GSK-843

Parameter	Value	Cell Type/System	Reference
IC50 (Binding to RIPK3)	8.6 nM	Recombinant human RIPK3	[1][2]
IC50 (Kinase Inhibition)	6.5 nM	Recombinant human RIPK3	[1][2]
Effective Concentration (Blockade of necroptosis)	0.04 - 1 µM	Primary human neutrophils, mouse macrophages	[1]
Concentration to induce apoptosis	3 - 10 µM	Various cell types	[2][7]

Signaling Pathway

References

• 1. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Necroptosis and neutrophil-associated disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. PMA and crystal-induced neutrophil extracellular trap formation involves RIPK1-RIPK3-MLKL signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]

Application Notes and Protocols for GSK-843 Administration in Mouse Models of Inflammation

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-843 is a potent and selective small-molecule inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key mediator of necroptosis, a form of programmed necrotic cell death.[1][2] Necroptosis is increasingly recognized as a significant contributor to the inflammatory pathology of various diseases. Inhibition of RIPK3 by GSK-843 presents a promising therapeutic strategy to mitigate inflammation in a range of preclinical disease models.[3] These application notes provide detailed protocols for the administration of GSK-843 in three common mouse models of inflammation: Collagen-Induced Arthritis (CIA), Lipopolysaccharide (LPS)-Induced Systemic Inflammation, and Dextran Sulfate Sodium (DSS)-Induced Colitis.

Mechanism of Action: RIPK3-Mediated Necroptosis

GSK-843 exerts its anti-inflammatory effects primarily by inhibiting the kinase activity of RIPK3.[1][4][2] In response to various stimuli, such as TNF-α, RIPK1 and RIPK3 are recruited to form a protein complex known as the necrosome. Within this complex, RIPK3 becomes phosphorylated and activated, leading to the subsequent phosphorylation of its substrate, Mixed Lineage Kinase Domain-Like protein (MLKL). Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, where it disrupts membrane integrity, leading to cell lysis and the release of damage-associated molecular patterns (DAMPs). These DAMPs, in turn, trigger a potent inflammatory response. GSK-843, by binding to the kinase domain of RIPK3, prevents its activation and the downstream signaling cascade, thereby inhibiting necroptosis and subsequent inflammation.

Caption: Simplified signaling pathway of RIPK3-mediated necroptosis and the inhibitory action of GSK-843.

Quantitative Data Summary

The following tables summarize the quantitative effects of RIPK3 inhibition in various mouse models of inflammation.

Table 1: Effect of RIPK3 Inhibition on Collagen-Induced Arthritis (CIA) Clinical Score

Treatment Group	Dosage	Administration Route	Mean Clinical Score (± SEM)	Reference
Vehicle Control	-	Intraperitoneal	8.5 ± 0.5	[1]
GSK-872	1 mg/kg/day	Intraperitoneal	4.2 ± 0.4*	[1]

*p < 0.05 compared to vehicle control.

Table 2: Effect of RIPK3 Inhibition on LPS-Induced Systemic Inflammation

Treatment Group	Dosage	Administration Route	Serum IL-6 (pg/mL) (± SD)	Survival Rate	Reference
Vehicle + TNF-α	-	Intraperitoneal	~1800	0%	[3]
Zharp-99 + TNF-α	5 mg/kg	Intraperitoneal	~600	~60%	[3]

*p < 0.01 compared to vehicle + TNF-α. Note: Zharp-99 is another potent RIPK3 inhibitor.

Table 3: Effect of RIPK3 Inhibition on DSS-Induced Colitis

Treatment Group	Dosage	Administration Route	Disease Activity Index (DAI) Score (± SD)	Reference
Vehicle Control	-	Intraperitoneal	3.8 ± 0.4	[3]
RIPK3 Inhibitor	3 mg/kg (3x/week)	Intraperitoneal	1.9 ± 0.3*	[3]

*p < 0.01 compared to vehicle control.

Experimental Protocols

Collagen-Induced Arthritis (CIA) Mouse Model

This model is widely used to study the pathogenesis of rheumatoid arthritis.

Experimental Workflow:

Caption: Experimental workflow for the Collagen-Induced Arthritis (CIA) model.

Materials:

• Male DBA/1 mice (8-10 weeks old)

• Bovine Type II Collagen (CII)

• Complete Freund's Adjuvant (CFA)

• Incomplete Freund's Adjuvant (IFA)

• GSK-843

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline)[5]

• Syringes and needles (27G)

Procedure:

• Induction of Arthritis:

  • On day 0, emulsify bovine type II collagen (100 µg) in Complete Freund's Adjuvant (CFA).

  • Administer 100 µL of the emulsion intradermally at the base of the tail.

  • On day 21, administer a booster injection of 100 µg of type II collagen emulsified in Incomplete Freund's Adjuvant (IFA).

• GSK-843 Administration (Therapeutic Regimen):

  • Begin treatment upon the onset of clinical signs of arthritis (clinical score ≥ 1).

  • Prepare GSK-843 solution in the vehicle. A suggested starting dose, based on studies with similar RIPK3 inhibitors, is 1-5 mg/kg body weight.[1]

  • Administer GSK-843 or vehicle via intraperitoneal injection once daily.

• Assessment:

  • Monitor mice for clinical signs of arthritis (paw swelling, erythema, and joint rigidity) 3-5 times per week.

  • Score each paw on a scale of 0-4 (0=normal, 1=mild swelling/erythema of one joint, 2=moderate swelling/erythema of the ankle or multiple small joints, 3=severe swelling/erythema of the entire paw, 4=maximal swelling and ankylosis). The maximum score per mouse is 16.

  • At the end of the study, collect paws for histological analysis of joint inflammation, cartilage damage, and bone erosion.

  • Collect blood for measurement of serum anti-collagen antibodies and inflammatory cytokines.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation

This model mimics the systemic inflammatory response seen in sepsis.

Experimental Workflow:

Caption: Experimental workflow for the LPS-Induced Systemic Inflammation model.

Materials:

• C57BL/6 mice (8-10 weeks old)

• Lipopolysaccharide (LPS) from E. coli

• GSK-843

• Vehicle (e.g., sterile PBS with 1% DMSO)

• Syringes and needles (27G)

Procedure:

• GSK-843 Administration:

  • Prepare GSK-843 solution in the vehicle. A suggested dose range is 10-25 mg/kg body weight.[6]

  • Administer GSK-843 or vehicle via intraperitoneal injection 1 hour prior to LPS challenge.

• Induction of Inflammation:

  • Administer a lethal or sub-lethal dose of LPS (e.g., 10-20 mg/kg) via intraperitoneal injection.

• Assessment:

  • Monitor survival rates over a 48-72 hour period.

  • Measure rectal temperature at regular intervals post-LPS injection.

  • Collect blood via cardiac puncture at a defined time point (e.g., 2-6 hours post-LPS) to measure serum levels of pro-inflammatory cytokines such as TNF-α and IL-6 using ELISA or a multiplex assay.

Dextran Sulfate Sodium (DSS)-Induced Colitis

This is a widely used model for inflammatory bowel disease (IBD).

Experimental Workflow:

Caption: Experimental workflow for the DSS-Induced Colitis model.

Materials:

• C57BL/6 mice (8-10 weeks old)

• Dextran Sulfate Sodium (DSS, 36-50 kDa)

• GSK-843

• Vehicle (e.g., sterile PBS)

• Syringes and needles (27G)

Procedure:

• Induction of Colitis:

  • Administer 2.5-3% (w/v) DSS in the drinking water ad libitum for 5-7 consecutive days.

• GSK-843 Administration:

  • Prepare GSK-843 solution in the vehicle. A suggested dose is 3 mg/kg body weight.[3]

  • Administer GSK-843 or vehicle via intraperitoneal injection three times a week, starting from the first day of DSS administration.

• Assessment:

  • Monitor mice daily for body weight, stool consistency, and the presence of blood in the feces to calculate the Disease Activity Index (DAI).

    • Weight Loss: 0 (none), 1 (1-5%), 2 (5-10%), 3 (10-15%), 4 (>15%)

    • Stool Consistency: 0 (normal), 2 (loose stools), 4 (diarrhea)

    • Rectal Bleeding: 0 (none), 2 (slight bleeding), 4 (gross bleeding)

    • DAI = (Weight Loss Score + Stool Consistency Score + Rectal Bleeding Score) / 3

  • At the end of the study (e.g., day 8), sacrifice the mice and measure the colon length.

  • Collect colon tissue for histological analysis of inflammation and tissue damage (e.g., H&E staining) and for measurement of myeloperoxidase (MPO) activity as an indicator of neutrophil infiltration.

References

• 1. RIPK3 promotes ASIC1a-mediated fibroblast-like synoviocyte migration and invasion via malate shuttle-driven mitochondrial respiration in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 4. selleckchem.com [selleckchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for GSK-843 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of GSK-843 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key regulator of necroptosis, a form of programmed cell death.

Introduction

GSK-843 is a valuable chemical tool for studying the role of RIPK3 in various physiological and pathological processes, including inflammation and cell death.[1][2][3] It inhibits RIPK3 kinase activity with a reported IC50 of 6.5 nM and binds to the RIPK3 kinase domain with an IC50 of 8.6 nM.[1][2][3] Understanding the correct preparation and handling of GSK-843 is crucial for obtaining reliable and reproducible experimental results. At higher concentrations (e.g., 3-10 μM), GSK-843 has been observed to induce apoptosis.[1][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for GSK-843:

Property	Value	References
Molecular Weight	377.49 g/mol	[2][3][5]
Molecular Formula	C₁₉H₁₅N₅S₂	[2][3][5]
CAS Number	1601496-05-2	[1][2][6]
Appearance	Solid powder	[5]
Purity	≥98% by HPLC	[6]
IC₅₀ (Kinase Activity)	6.5 nM	[1][3][5]
IC₅₀ (Binding Affinity)	8.6 nM	[1][2][3]
Solubility in DMSO	≥ 10 mg/mL (26.49 mM) to ≥ 40 mg/mL	[3][7]

Experimental Protocols

Materials

• GSK-843 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional, but recommended)[2]

• Calibrated pipettes and sterile tips

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM GSK-843 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used concentration for in vitro studies.

• Equilibrate Reagents: Allow the GSK-843 powder and DMSO to equilibrate to room temperature before use.

• Weigh GSK-843: Accurately weigh the desired amount of GSK-843 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3775 mg of GSK-843 (Molecular Weight = 377.49).

• Dissolve in DMSO: Add the appropriate volume of DMSO to the GSK-843 powder. For the example above, add 100 µL of DMSO to 0.3775 mg of GSK-843.

• Promote Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the powder is not fully dissolved, sonicate the solution for 5-10 minutes.[2] Visually inspect the solution to ensure it is clear and free of particulates.

• Aliquot and Store:

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.[1]

  • Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-term storage (up to 1 year).[1]

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell culture medium to the final desired concentration.

Important Considerations:

• The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Prepare fresh working solutions from the frozen stock for each experiment to ensure consistency.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the signaling pathway affected by GSK-843 and a typical experimental workflow for its use.

Caption: GSK-843 inhibits the necroptosis signaling pathway.

Caption: A typical workflow for in vitro cell-based assays using GSK-843.

Safety Precautions

• GSK-843 is for research use only and is not for human or veterinary use.[5]

• Handle the compound and its solutions in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment, including a lab coat, gloves, and safety glasses, to avoid skin and eye contact.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 3. abmole.com [abmole.com]
• 4. immune-system-research.com [immune-system-research.com]
• 5. caymanchem.com [caymanchem.com]
• 6. GSK'843 | CAS 1601496-05-2 | RIP3 Kinase Inhibitor | AOBIOUS [aobious.com]
• 7. selleckchem.com [selleckchem.com]

Application Notes and Protocols for Intraperitoneal Injection of GSK-843

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and intraperitoneal (IP) administration of GSK-843, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). The provided information is intended for preclinical research settings.

Introduction

GSK-843 is a small molecule inhibitor that targets the kinase activity of RIPK3, a key regulator of necroptosis, a form of programmed necrotic cell death.[1][2][3] By inhibiting RIPK3, GSK-843 can block the necroptotic signaling pathway, making it a valuable tool for studying the role of necroptosis in various pathological conditions, including inflammatory diseases.[3][4] GSK-843 binds to the RIP3 kinase domain with a high affinity, exhibiting an IC50 of 8.6 nM, and inhibits its kinase activity with an IC50 of 6.5 nM.[1][2] While effective at inhibiting necroptosis, it is important to note that at higher concentrations (typically >3 µM), GSK-843 has been observed to induce apoptosis.[5][6] This pro-apoptotic effect is independent of its kinase inhibition and is thought to be mediated by a conformational change in RIP3 that promotes the assembly of a pro-apoptotic complex.[5][7][8]

Data Presentation

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₉H₁₅N₅S₂	[2][9]
Molecular Weight	377.49 g/mol	[2][10]
Appearance	White to beige powder	[10]
CAS Number	1601496-05-2	[2][10]

Solubility

Solvent	Solubility	Reference
DMSO	≥ 40 mg/mL	[2]
DMSO	50 mg/mL (requires sonication)	[1]
DMSO	2 mg/mL (clear solution)	[10]
Chloroform	Slightly Soluble	[9]
Methanol	Slightly Soluble	[9]

In Vitro Activity

Parameter	Value	Reference
RIP3 Binding IC₅₀	8.6 nM	[1][2]
RIP3 Kinase Inhibition IC₅₀	6.5 nM	[1][2]
Necroptosis Inhibition EC₅₀	<0.12 to 3 µM (in human and mouse cells)	[2][10]

Experimental Protocols

Preparation of GSK-843 Formulation for Intraperitoneal Injection

Two common formulations are provided below. The choice of formulation may depend on the required dose, vehicle tolerance of the animal model, and experimental design.

Formulation 1: Co-Solvent System

This formulation utilizes a mixture of DMSO, PEG300, and Tween-80 to solubilize GSK-843 for administration in a saline vehicle.

Materials:

• GSK-843 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

• Sonicator (optional, but recommended)

Protocol:

• Prepare Stock Solution:

  • Weigh the required amount of GSK-843 powder in a sterile microcentrifuge tube.

  • Add DMSO to dissolve the GSK-843. For example, to prepare a 20.8 mg/mL stock solution, dissolve 20.8 mg of GSK-843 in 1 mL of DMSO.[1]

  • Vortex thoroughly and sonicate if necessary to ensure complete dissolution.

• Prepare Working Solution (Example for a final concentration of 2.08 mg/mL):

  • In a new sterile tube, add 400 µL of PEG300.

  • Add 100 µL of the 20.8 mg/mL GSK-843 DMSO stock solution to the PEG300 and mix thoroughly by vortexing.[1]

  • Add 50 µL of Tween-80 and vortex again until the solution is clear.[1]

  • Add 450 µL of sterile saline to bring the total volume to 1 mL.[1]

  • Vortex the final solution until it is a clear and homogenous solution.

Formulation 2: SBE-β-CD Suspension

This formulation uses a Captisol® (Sulfobutylether-β-cyclodextrin) solution to create a suspension of GSK-843 suitable for IP injection.

Materials:

• GSK-843 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• SBE-β-CD (Sulfobutylether-β-cyclodextrin)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

Protocol:

• Prepare 20% SBE-β-CD in Saline:

  • Dissolve 2 g of SBE-β-CD powder in 10 mL of sterile saline.[1]

  • Mix until the powder is completely dissolved and the solution is clear. This solution can be stored at 4°C for up to one week.[1]

• Prepare Stock Solution:

  • Prepare a 48 mg/mL stock solution of GSK-843 in DMSO.[1]

• Prepare Working Suspension (Example for a final concentration of 4.8 mg/mL):

  • In a sterile tube, add 900 µL of the 20% SBE-β-CD in saline solution.

  • Add 100 µL of the 48 mg/mL GSK-843 DMSO stock solution to the SBE-β-CD solution.[1]

  • Vortex thoroughly to create a uniform suspension.[1]

Intraperitoneal Injection Procedure (Mouse Model)

Materials:

• Prepared GSK-843 formulation

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)[11]

• Animal restrainer

• 70% Ethanol

• Gauze pads

Protocol:

• Animal Handling and Restraint:

  • Properly restrain the mouse to expose the abdomen. Manual restraint by scruffing the neck and securing the tail is common.

  • Tilt the animal's head downwards at a slight angle to move the abdominal organs away from the injection site.[12]

• Injection Site Preparation:

  • The recommended injection site is the lower right quadrant of the abdomen to avoid the cecum and urinary bladder.[11][12]

  • Wipe the injection site with a gauze pad moistened with 70% ethanol.

• Administration:

  • Draw the desired volume of the GSK-843 formulation into the syringe. Ensure there are no air bubbles.

  • Insert the needle at a 30-40° angle into the peritoneal cavity.[11]

  • Gently aspirate to ensure no fluid (e.g., blood, urine) is drawn into the syringe. If fluid is present, withdraw the needle and reinject at a different site with a new sterile needle and syringe.[11][12]

  • Slowly and steadily inject the solution. The maximum recommended injection volume for a mouse is typically < 10 mL/kg.[11]

  • Withdraw the needle and return the animal to its cage.

• Post-Injection Monitoring:

  • Observe the animal for any signs of distress, discomfort, or adverse reactions following the injection.

Visualizations

Signaling Pathway of RIPK3-Mediated Necroptosis

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 5. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of a novel class of RIP1/RIP3 dual inhibitors that impede cell death and inflammation in mouse abdominal aortic aneurysm models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 9. caymanchem.com [caymanchem.com]
• 10. GSK′843 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 11. animalcare.ubc.ca [animalcare.ubc.ca]
• 12. research.vt.edu [research.vt.edu]

Application Notes and Protocols for Western Blot Analysis of p-MLKL Following GSK'843 Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

Necroptosis is a form of regulated necrotic cell death that plays a critical role in various physiological and pathological processes, including inflammation and development. A key event in the execution of necroptosis is the phosphorylation of Mixed Lineage Kinase Domain-Like Pseudokinase (MLKL) by Receptor-Interacting serine/threonine-protein Kinase 3 (RIPK3).[1][2][3][4] This phosphorylation event triggers a conformational change in MLKL, leading to its oligomerization, translocation to the plasma membrane, and subsequent membrane disruption.[1][2][3][4]

GSK'843 is a potent and specific inhibitor of RIPK3 kinase activity.[3][5] By blocking the catalytic function of RIPK3, GSK'843 prevents the phosphorylation of MLKL, thereby inhibiting the downstream events of necroptosis.[1][3][5] Western blotting is a fundamental technique to investigate the efficacy of RIPK3 inhibitors like GSK'843 by directly assessing the phosphorylation status of MLKL. This document provides a detailed protocol for performing a Western blot to detect phosphorylated MLKL (p-MLKL) in cell lysates following treatment with GSK'843.

Signaling Pathway of Necroptosis and Inhibition by GSK'843

The canonical necroptosis pathway is initiated by various stimuli, such as Tumor Necrosis Factor-alpha (TNF-α), in the presence of caspase inhibitors. This leads to the formation of the necrosome, a signaling complex comprising RIPK1 and RIPK3.[6] Within the necrosome, RIPK3 becomes activated and subsequently phosphorylates MLKL.[3][5] GSK'843 acts by directly inhibiting the kinase activity of RIPK3, thus preventing the phosphorylation of MLKL and halting the necroptotic cascade.[3][5]

Caption: Necroptosis signaling cascade and the inhibitory point of GSK'843.

Experimental Protocols

This section provides a detailed methodology for the detection of p-MLKL by Western blot following treatment with GSK'843.

Cell Culture and Treatment

• Cell Lines: Human colorectal adenocarcinoma cells (e.g., HT-29) or murine fibrosarcoma cells (e.g., L929) are commonly used models for studying necroptosis.[7]

• Seeding: Plate cells to achieve 70-80% confluency on the day of the experiment.[7]

• Inhibitor Pre-treatment: Pre-incubate cells with desired concentrations of GSK'843 (e.g., 0.1, 1, 5 µM) or a vehicle control (DMSO) for 1-2 hours.[7]

• Necroptosis Induction: To induce necroptosis, treat cells with a combination of TNF-α (e.g., 20-40 ng/mL), a Smac mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM z-VAD-FMK).[7][8][9] The caspase inhibitor is crucial to prevent apoptosis and direct the signaling towards necroptosis.[7]

• Incubation: Incubate for a predetermined time (typically 4-8 hours) to allow for MLKL phosphorylation.[7][9]

Protein Lysate Preparation

Proper sample preparation is critical for the detection of phosphorylated proteins.[10] All steps should be performed on ice to minimize phosphatase and protease activity.[10][11][12]

• Washing: Place the culture plates on ice and wash the cells once with ice-cold phosphate-buffered saline (PBS).[6]

• Lysis: Aspirate the PBS and add an appropriate volume of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails.[6][7][13][14]

• Collection: Scrape the cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.[6]

• Incubation: Incubate the lysate on ice for 20-30 minutes with occasional vortexing.[6]

• Clarification: Centrifuge the lysate at 12,000-14,000 x g for 20 minutes at 4°C to pellet cell debris.[6][9]

• Supernatant Collection: Carefully transfer the supernatant, which contains the protein extract, to a new pre-chilled tube.[6][9]

Protein Quantification

• Determine the protein concentration of each lysate using a BCA protein assay kit to ensure equal loading for the Western blot.[7][9]

SDS-PAGE and Western Transfer

• Sample Preparation: Denature equal amounts of protein (e.g., 20-40 µg) by adding Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.[8][9]

• Gel Electrophoresis: Load the samples onto an 8-12% SDS-polyacrylamide gel and run the gel until adequate protein separation is achieved.[7][8]

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[6][8]

Immunodetection

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST)) for 1 hour at room temperature.[1][15] Avoid using milk as a blocking agent as it contains phosphoproteins that can increase background noise.[10][11]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated MLKL (e.g., anti-p-MLKL Ser358 for human, Ser345 for mouse) diluted in blocking buffer overnight at 4°C with gentle agitation.[9]

• Washing: Wash the membrane three times with TBST for 10 minutes each.[6][8][9]

• Secondary Antibody Incubation: Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.[6][9]

• Final Washes: Wash the membrane three times with TBST for 10 minutes each.[6][8][9]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager or X-ray film.[8][9]

Western Blot Experimental Workflow

Caption: A streamlined workflow for the Western blot analysis of p-MLKL.

Data Presentation

The following table summarizes the key quantitative parameters for the Western blot protocol. Note that these are general guidelines and may require optimization for specific experimental conditions.

Parameter	Recommended Value/Range	Notes
Cell Seeding Density	70-80% confluency	Ensures sufficient protein yield.
GSK'843 Concentration	0.1 - 10 µM	Dose-response experiments are recommended.[7]
Necroptosis Induction	TNF-α (20-40 ng/mL), Smac mimetic (~100 nM), z-VAD-FMK (~20 µM)	Concentrations may vary depending on the cell line.[7][9]
Protein Loading	20-40 µg per lane	Ensures detectable levels of p-MLKL.[8]
SDS-PAGE Gel	8-12% Acrylamide	Provides good resolution for MLKL (~54 kDa).[7][8]
Blocking Buffer	5% BSA in TBST	BSA is preferred over milk for phospho-antibodies.[10][11][16]
Primary Antibody Dilution	1:1000 (typical)	Should be optimized according to the manufacturer's datasheet.[15]
Secondary Antibody Dilution	1:1000 - 1:5000 (typical)	Should be optimized for minimal background.[15]

Troubleshooting

For common issues such as high background, weak or no signal, and non-specific bands, refer to standard Western blot troubleshooting guides. Key considerations for p-MLKL detection include:

• Phosphatase Activity: Always use fresh lysis buffer containing phosphatase inhibitors and keep samples on ice.[8][10][12]

• Inefficient Necroptosis Induction: Confirm the induction of necroptosis using positive controls and cell viability assays.[8]

• Antibody Specificity: Use a well-validated antibody specific for the phosphorylated form of MLKL.[16]

• Loading Controls: Always probe for total MLKL and a housekeeping protein (e.g., GAPDH, β-actin) to ensure equal protein loading and to normalize the p-MLKL signal.[16]

References

• 1. Characterization of RIPK3-mediated phosphorylation of the activation loop of MLKL during necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The molecular mechanisms of MLKL-dependent and MLKL-independent necrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. inventbiotech.com [inventbiotech.com]
• 11. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 12. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 13. Buffers Formulations and Protocols | RIPA Buffer Recipe & Preparation | Bio-Techne [bio-techne.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for Assessing Cell Viability Following GSK-843 Treatment

For Researchers, Scientists, and Drug Development Professionals.

Introduction

GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key mediator of necroptosis, a form of programmed necrotic cell death.[1][2][3][4] Necroptosis is implicated in the pathophysiology of various inflammatory diseases, making RIPK3 an attractive therapeutic target.[1] GSK-843 binds to the kinase domain of RIPK3 with high affinity, inhibiting its kinase activity and subsequently blocking necroptotic signaling.[1][2][3] Interestingly, while GSK-843 effectively inhibits necroptosis at lower concentrations, it has been observed to induce caspase-dependent apoptosis at higher concentrations.[1][5] This dual activity underscores the importance of thoroughly assessing cell viability and the mode of cell death when evaluating the effects of GSK-843 in a cellular context.

This document provides detailed protocols for assessing cell viability and distinguishing between apoptosis and necrosis in cells treated with GSK-843. The included methodologies and data presentation formats are designed to offer a comprehensive framework for researchers in drug discovery and development.

Mechanism of Action: A Dual Role in Cell Fate

GSK-843's primary mechanism of action is the inhibition of RIPK3 kinase activity.[1][2] In the necroptosis pathway, stimuli such as TNF-α can lead to the formation of a complex containing RIPK1 and RIPK3, which then phosphorylates and activates Mixed Lineage Kinase Domain-Like protein (MLKL), the executioner of necroptosis. By inhibiting RIPK3, GSK-843 prevents MLKL activation and subsequent cell death.

However, at higher concentrations, GSK-843 can trigger a RIPK3-dependent apoptotic pathway.[5][6] This process is thought to involve a conformational change in RIPK3 upon inhibitor binding, which facilitates the recruitment of RIPK1 and the formation of a death-inducing signaling complex that includes FADD and Caspase-8, leading to the activation of the apoptotic cascade.[5][6]

Figure 1. Dual mechanism of action of GSK-843.

Experimental Workflow for Assessing Cell Viability

A multi-assay approach is recommended to accurately determine the effects of GSK-843 on cell viability. This workflow outlines the key steps from cell culture to data analysis.

Figure 2. General workflow for assessing cell viability after GSK-843 treatment.

Data Presentation

The following tables provide a template for summarizing quantitative data from the described experimental protocols.

Table 1: Effect of GSK-843 on Cell Viability (MTT Assay)

GSK-843 Conc. (µM)	% Viability (Mean ± SD)
0 (Vehicle)	100 ± 5.2
0.1	98.5 ± 4.8
0.5	95.1 ± 5.5
1.0	90.3 ± 6.1
3.0	75.6 ± 7.3
10.0	45.2 ± 8.9
30.0	20.8 ± 4.7

Table 2: Apoptosis Induction by GSK-843 (Caspase-Glo 3/7 Assay)

GSK-843 Conc. (µM)	Fold Change in Caspase-3/7 Activity (Mean ± SD)
0 (Vehicle)	1.0 ± 0.1
0.1	1.1 ± 0.2
0.5	1.3 ± 0.3
1.0	1.8 ± 0.4
3.0	3.5 ± 0.6
10.0	6.8 ± 0.9
30.0	4.2 ± 0.7

Table 3: Flow Cytometry Analysis of Cell Death with GSK-843 (Annexin V/PI Staining)

GSK-843 Conc. (µM)	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
0 (Vehicle)	95.3 ± 2.1	2.5 ± 0.8	2.2 ± 0.5
1.0	90.1 ± 3.5	5.8 ± 1.2	4.1 ± 0.9
3.0	78.4 ± 4.2	15.2 ± 2.5	6.4 ± 1.3
10.0	48.9 ± 5.8	35.7 ± 4.1	15.4 ± 2.8
30.0	22.6 ± 4.9	25.1 ± 3.7	52.3 ± 6.2

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Use relevant cell lines known to be sensitive to necroptosis or apoptosis induction (e.g., HT-29, L929, NIH 3T3, Jurkat).

• Culture Conditions: Culture cells in the appropriate medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed cells in 96-well, 24-well, or 6-well plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

• GSK-843 Preparation: Prepare a stock solution of GSK-843 in DMSO.[2] Further dilute the stock solution in a complete culture medium to achieve the final desired concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1% to avoid solvent-induced toxicity.

• Treatment: Replace the culture medium with the medium containing the various concentrations of GSK-843 or vehicle control (DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 18-24 hours).[2]

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Phosphate-buffered saline (PBS)

• 96-well plate reader

Protocol:

• Seed cells in a 96-well plate and treat with GSK-843 as described above.

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.

Materials:

• Caspase-Glo® 3/7 Assay System

• White-walled 96-well plates

• Luminometer

Protocol:

• Seed cells in a white-walled 96-well plate and treat with GSK-843.

• After incubation, allow the plate to equilibrate to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents by gentle shaking for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.[7]

• Measure the luminescence using a luminometer.[7]

• Calculate the fold change in caspase activity relative to the vehicle-treated control.

Annexin V-FITC/Propidium Iodide (PI) Staining for Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cold PBS

• Flow cytometer

Protocol:

• Treat cells in 6-well plates with GSK-843.

• Harvest the cells (including any floating cells in the supernatant) and wash them twice with cold PBS.[8]

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[7]

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution.[7][8]

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[7]

• Add 400 µL of 1X Binding Buffer to each tube.[7][8]

• Analyze the samples by flow cytometry within one hour.[8]

Interpretation of Results:

• Annexin V- / PI-: Viable cells

• Annexin V+ / PI-: Early apoptotic cells[8]

• Annexin V+ / PI+: Late apoptotic or necrotic cells[8]

• Annexin V- / PI+: Necrotic cells (due to membrane damage)

By employing these protocols, researchers can effectively characterize the dose-dependent effects of GSK-843 on cell viability and gain insights into the specific cell death pathways induced by this RIPK3 inhibitor. This comprehensive assessment is crucial for the continued development and therapeutic application of GSK-843 and other kinase inhibitors.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

troubleshooting GSK-843 induced apoptosis

Welcome to the technical support center for GSK-843. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments involving this potent RIPK3 inhibitor.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of GSK-843, particularly concerning its dual role in inhibiting necroptosis and inducing apoptosis.

Question: Why am I observing widespread cell death in my control group treated only with GSK-843, when I expect it to be a cell survival agent against necroptosis?

Answer: This is a known, concentration-dependent effect of GSK-843. While it inhibits necroptosis at lower concentrations (typically in the nanomolar to low micromolar range), at higher concentrations (generally 3 µM and above), GSK-843 can induce apoptosis.[1][2][3][4] This paradoxical effect is a critical consideration in experimental design. It is essential to perform a dose-response curve to determine the optimal concentration for necroptosis inhibition without inducing significant apoptosis in your specific cell type.

Question: What is the underlying mechanism of GSK-843-induced apoptosis?

Answer: GSK-843-induced apoptosis is an on-target effect. The binding of GSK-843 to the RIPK3 kinase domain, at higher concentrations, is thought to cause a conformational change in the RIPK3 protein.[5][6] This altered conformation facilitates the recruitment of RIPK1 through their respective RHIM domains, leading to the assembly of a "ripoptosome-like" signaling complex. This complex then recruits FADD and pro-caspase-8, leading to the activation of caspase-8 and the initiation of the apoptotic cascade.[2][5][6][7]

Question: My results show inconsistent levels of apoptosis induction with GSK-843. What could be the cause?

Answer: Inconsistent results can stem from several factors:

• Concentration Accuracy: Given the sharp concentration-dependent switch from necroptosis inhibition to apoptosis induction, even minor pipetting errors can lead to significant variations. Ensure accurate and consistent preparation of your GSK-843 dilutions.

• Cell Density: The density of your cell culture can influence the effective concentration of the compound per cell and affect the outcome. It is crucial to maintain consistent cell seeding densities across experiments.

• Solubility Issues: GSK-843 has limited solubility in aqueous solutions.[8] Ensure that the compound is fully dissolved in a suitable solvent like DMSO before preparing your final dilutions in cell culture media.[8][9] Precipitates can lead to inconsistent effective concentrations. Sonication may be recommended to aid dissolution.[9]

• Compound Stability: While GSK-843 is stable for extended periods when stored correctly as a powder or in a solvent at low temperatures, repeated freeze-thaw cycles of stock solutions should be avoided.[1][9][10]

Question: How can I confirm that the cell death I am observing is indeed apoptosis?

Answer: To confirm that GSK-843 is inducing apoptosis in your experimental system, you can perform the following assays:

• Caspase Activity Assays: Measure the activity of key executioner caspases, such as caspase-3 and caspase-7.[2] A significant increase in their activity upon treatment with GSK-843 would be indicative of apoptosis.

• Annexin V/Propidium Iodide (PI) Staining: Use flow cytometry to distinguish between apoptotic (Annexin V positive, PI negative), necrotic (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).[11]

• Western Blot for Cleaved PARP or Cleaved Caspase-3: Probe for the cleaved forms of PARP or caspase-3, which are hallmarks of apoptosis.

• Pan-Caspase Inhibition: Co-treatment with a pan-caspase inhibitor, such as Z-VAD-FMK, should rescue the cells from GSK-843-induced death if the mechanism is indeed apoptotic.[2][11]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GSK-843?

A1: GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3).[1][3][9][10] It binds to the kinase domain of RIPK3, inhibiting its enzymatic activity, which is a crucial step in the execution of the necroptotic cell death pathway.[1][2][3][5]

Q2: At what concentrations does GSK-843 typically inhibit necroptosis?

A2: The effective concentration for necroptosis inhibition can vary between cell types but is generally in the range of 0.04 µM to 1 µM.[3] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific model system.

Q3: At what concentrations does GSK-843 typically induce apoptosis?

A3: The induction of apoptosis by GSK-843 is generally observed at concentrations of 3 µM and higher.[1][2][3][4]

Q4: Is GSK-843 selective for RIPK3?

A4: Yes, GSK-843 is reported to be highly selective for RIPK3, with minimal cross-reactivity against a large panel of other kinases when tested at a concentration of 1 µM.[2][8]

Q5: What are the recommended storage conditions for GSK-843?

A5: As a powder, GSK-843 should be stored at -20°C for long-term stability (up to 3 years).[9] Stock solutions in a solvent like DMSO should be stored at -80°C for up to one year.[1][9] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[10]

Data Summary

Table 1: In Vitro Activity of GSK-843

Parameter	Value	Reference
RIPK3 Kinase Activity IC50	6.5 nM	[1][2][3][10]
RIPK3 Binding Affinity IC50	8.6 nM	[1][2][3][12]
Concentration for Necroptosis Inhibition	0.04 - 1 µM	[3]
Concentration for Apoptosis Induction	≥ 3 µM	[1][2][3][4]

Table 2: Solubility and Storage of GSK-843

Parameter	Information	Reference
Solubility	Soluble in DMSO; Slightly soluble in Chloroform and Methanol.	[8]
Storage (Powder)	-20°C for up to 3 years.	[9]
Storage (In Solvent)	-80°C for up to 1 year.	[1][9]

Experimental Protocols

Protocol 1: Assessment of GSK-843-Induced Apoptosis by Annexin V/PI Staining and Flow Cytometry

• Cell Seeding: Seed your cells of interest in a 6-well plate at a density that will result in 70-80% confluency at the time of analysis.

• Treatment: Treat the cells with varying concentrations of GSK-843 (e.g., 1 µM, 3 µM, 10 µM) and a vehicle control (DMSO). Include a positive control for apoptosis if available. Incubate for the desired time (e.g., 18 hours).[1]

• Cell Harvesting: Gently collect both the adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

Visualized Signaling Pathways and Workflows

Caption: Dual mechanism of GSK-843 action.

Caption: Workflow for apoptosis detection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. benchchem.com [benchchem.com]
• 5. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. caymanchem.com [caymanchem.com]
• 9. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 10. selleckchem.com [selleckchem.com]
• 11. researchgate.net [researchgate.net]
• 12. abmole.com [abmole.com]

optimizing GSK-843 concentration to avoid off-target effects

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal use of GSK-843, a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). The primary focus is to help users achieve effective inhibition of necroptosis while avoiding confounding off-target effects, particularly apoptosis.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of GSK-843?

A1: The primary molecular target of GSK-843 is Receptor-Interacting Protein Kinase 3 (RIPK3). It is a potent inhibitor of RIPK3 kinase activity, binding to the kinase domain with high affinity.[1][2]

Q2: What is the key off-target effect or toxicity associated with GSK-843?

A2: The principal concern with GSK-843 is not a classical off-target effect but rather an on-target toxicity. At concentrations above those required to inhibit necroptosis, GSK-843 can induce apoptosis.[3][4][5][6][7][8] This pro-apoptotic effect is concentration-dependent and is a critical consideration in experimental design.[5][7]

Q3: What is the recommended concentration range for inhibiting necroptosis without inducing apoptosis?

A3: To selectively inhibit necroptosis, it is recommended to use GSK-843 in the concentration range of 0.04 to 1 µM in cell-based assays.[3][8] Concentrations of 3 µM and higher have been shown to trigger apoptosis in various cell lines.[1][3][8]

Q4: How selective is GSK-843 for RIPK3?

A4: GSK-843 is highly selective for RIPK3. When tested at a concentration of 1 µM, it showed minimal cross-reactivity against a panel of 300 other human protein kinases.[3][9]

Q5: Is there a significant difference between the biochemical and cellular IC50 values for GSK-843?

A5: Yes, a notable shift is observed between the biochemical and cellular potencies of GSK-843. While it inhibits RIPK3 kinase activity with an IC50 of 6.5 nM in biochemical assays, the IC50 for inhibiting necroptosis in cellular assays is 100- to 1000-fold higher.[1][3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
No inhibition of necroptosis observed.	GSK-843 concentration is too low.	Gradually increase the concentration of GSK-843 within the recommended range (0.04 - 1 µM).
Ineffective induction of necroptosis in the experimental model.	Ensure that the necroptosis induction stimulus (e.g., TNF-α, SMAC mimetic, and pan-caspase inhibitor) is potent and used at the correct concentrations for your cell type.
Cell line is not responsive to necroptosis.	Confirm that your cell line expresses the necessary components of the necroptosis pathway (RIPK1, RIPK3, MLKL).
Significant cell death observed in GSK-843 treated cells, even in the absence of a necroptotic stimulus.	GSK-843 concentration is too high, leading to apoptosis.	Reduce the concentration of GSK-843 to below 3 µM. Perform a dose-response curve to identify the optimal concentration for necroptosis inhibition without inducing apoptosis.
Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent is not exceeding the tolerance level of your cells (typically <0.1-0.5%).
Inconsistent results between experiments.	Instability of GSK-843 in solution.	Prepare fresh working solutions of GSK-843 for each experiment from a frozen stock.[1]
Variability in cell density or health.	Maintain consistent cell seeding densities and ensure cells are healthy and in the logarithmic growth phase.

Quantitative Data Summary

Table 1: In Vitro Potency and Cellular Effects of GSK-843

Parameter	Value	Reference
RIPK3 Kinase Inhibition (IC50)	6.5 nM	[1][2]
RIPK3 Kinase Domain Binding (IC50)	8.6 nM	[1][2]
Effective Concentration for Necroptosis Inhibition in Cells	0.04 - 1 µM	[3][8]
Concentration Inducing Apoptosis in Cells	≥ 3 µM	[1][3][4][8]
Kinase Selectivity	Selective over 300 kinases at 1 µM	[3][9]

Experimental Protocols

Protocol 1: Determination of Optimal GSK-843 Concentration for Necroptosis Inhibition

This protocol outlines a dose-response experiment to identify the optimal concentration of GSK-843 that effectively inhibits TNF-induced necroptosis without causing apoptosis in HT-29 cells.

Materials:

• HT-29 cells

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• GSK-843

• Human TNF-α

• SMAC mimetic (e.g., BV6)

• Pan-caspase inhibitor (e.g., z-VAD-fmk)

• Cell viability reagent (e.g., CellTiter-Glo®)

• 96-well plates

• DMSO (for GSK-843 stock solution)

Procedure:

• Cell Seeding: Seed HT-29 cells in a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.

• GSK-843 Pre-treatment: Prepare serial dilutions of GSK-843 in complete medium. A recommended starting range is 0.01 µM to 10 µM. Pre-treat the cells with the different concentrations of GSK-843 for 1-2 hours. Include a vehicle control (DMSO) group.

• Induction of Necroptosis: Induce necroptosis by adding a cocktail of human TNF-α (e.g., 20 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM) to the appropriate wells.[4]

• Control Groups:

  • Untreated cells (medium only)

  • Cells treated with GSK-843 dilutions only (to assess apoptosis)

  • Cells treated with necroptosis induction cocktail only (positive control for necroptosis)

• Incubation: Incubate the plate for 24-48 hours at 37°C in a CO₂ incubator.

• Cell Viability Measurement: Measure cell viability using a suitable assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the dose-response curve to determine the IC50 for necroptosis inhibition and identify the concentration at which GSK-843 alone induces cell death.

Protocol 2: Kinase Selectivity Profiling

To confirm the selectivity of GSK-843, a kinase profiling service is recommended. This typically involves screening the compound against a large panel of purified kinases.

General Workflow:

• Compound Submission: Provide a sample of GSK-843 at a specified concentration to a commercial kinase profiling service.

• Assay Performance: The service will perform in vitro kinase assays, typically using a radiometric or fluorescence-based method, to measure the activity of a large number of kinases in the presence of GSK-843 (e.g., at 1 µM).

• Data Analysis: The results are usually provided as a percentage of inhibition for each kinase. Significant inhibition of kinases other than RIPK3 would indicate potential off-target effects.

Visualizations

Caption: GSK-843 inhibits necroptosis by targeting RIPK3 kinase activity.

Caption: Workflow for determining the optimal GSK-843 concentration.

Caption: Decision tree for troubleshooting GSK-843-induced cell death.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. immune-system-research.com [immune-system-research.com]
• 9. caymanchem.com [caymanchem.com]

Technical Support Center: Navigating GSK-843 Associated Cytotoxicity in Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate cytotoxicity associated with the RIPK3 inhibitor, GSK-843, in cell-based assays.

Understanding the Challenge: The Dual Nature of GSK-843

GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key mediator of necroptosis, a form of programmed cell death.[1][2][3][4][5] While effective in blocking necroptotic pathways, GSK-843 exhibits a concentration-dependent induction of apoptosis, an alternative programmed cell death pathway.[2][6][7][8] This on-target toxicity presents a significant challenge in experimental design and data interpretation. Treatment with GSK-843 at concentrations of 3 µM or 10 µM has been shown to trigger cell death that can be reversed by the pan-caspase inhibitor zVAD-FMK, indicating apoptosis.[2][6]

Frequently Asked Questions (FAQs)

Q1: Why does GSK-843, a necroptosis inhibitor, cause apoptosis?

A1: The paradoxical apoptotic effect of GSK-843 is linked to its mechanism of action. By inhibiting the kinase activity of RIPK3, GSK-843 can induce a conformational change in the RIPK3 protein. This altered conformation can promote the recruitment of RIPK1 and the subsequent assembly of a death-inducing signaling complex that includes FADD and caspase-8, leading to the initiation of apoptosis.[7][8]

Q2: At what concentrations does GSK-843 typically induce apoptosis?

A2: The apoptotic effect of GSK-843 is concentration-dependent. While it can inhibit necroptosis at concentrations ranging from 0.04 to 1 µM in various mouse cell lines[2][6], concentrations of 3 µM and higher are often associated with the induction of apoptosis.[2][6] It is crucial to perform a dose-response analysis for each new cell line and experimental setup.

Q3: How can I differentiate between necroptosis and GSK-843-induced apoptosis in my experiments?

A3: Distinguishing between these two cell death pathways is critical. Here are key approaches:

• Caspase Inhibition: Co-treatment with a pan-caspase inhibitor like z-VAD-FMK will block apoptosis but not necroptosis. If z-VAD-FMK rescues the cells from GSK-843-induced death, it confirms the apoptotic pathway.[2][6]

• Biochemical Markers: Assess key proteins in each pathway. For apoptosis, look for cleavage of caspase-3 and PARP. For necroptosis, monitor the phosphorylation of MLKL.

• Morphological Analysis: Apoptosis is characterized by cell shrinkage, membrane blebbing, and formation of apoptotic bodies. Necroptosis involves cell swelling and rupture of the plasma membrane.

Q4: Are there alternatives to GSK-843 with a lower risk of inducing apoptosis?

A4: The search for RIPK3 inhibitors with an improved safety profile is an active area of research. While other inhibitors like GSK'872 also show similar concentration-dependent apoptosis[6][7], novel compounds are being developed to avoid this on-target toxicity. Researchers should consult recent literature for the latest developments in RIPK3 inhibitor discovery.

Troubleshooting Guide: Minimizing GSK-843 Cytotoxicity

This guide provides structured advice for common issues encountered when using GSK-843.

Issue	Potential Cause	Recommended Solution
High levels of cell death observed at concentrations intended to inhibit necroptosis.	Inhibitor concentration is too high for the specific cell line.	Perform a detailed dose-response curve to determine the optimal non-toxic concentration. Start with a lower concentration range (e.g., 10 nM - 1 µM) and carefully titrate upwards.
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve effective RIPK3 inhibition without inducing significant apoptosis.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Always include a vehicle-only control.[9]
Inconsistent results between experiments.	Variability in cell health or density.	Standardize cell seeding density and ensure cells are in a logarithmic growth phase at the time of treatment.
Inconsistent inhibitor potency.	Prepare fresh dilutions of GSK-843 from a validated stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Difficulty in distinguishing between inhibition of necroptosis and induction of apoptosis.	Lack of appropriate controls.	Always include a positive control for necroptosis (e.g., TNFα + z-VAD-FMK) and a positive control for apoptosis (e.g., staurosporine). Use a pan-caspase inhibitor (z-VAD-FMK) to confirm the involvement of caspases.

Experimental Protocols

Protocol 1: Determining the Optimal Non-Toxic Concentration of GSK-843 using a Cell Viability Assay

Objective: To identify the concentration range of GSK-843 that effectively inhibits necroptosis without inducing significant apoptosis in a specific cell line.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Induction of Necroptosis (Control Wells): Treat a subset of wells with a known necroptosis-inducing stimulus (e.g., TNFα, Smac mimetic, and z-VAD-FMK).

• GSK-843 Treatment: Prepare serial dilutions of GSK-843 in complete culture medium. A suggested starting range is 10 nM to 10 µM. Treat the cells with the different concentrations of GSK-843. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for a predetermined duration (e.g., 18-24 hours).

• Cell Viability Assessment: Measure cell viability using a standard method such as MTT, MTS, or a commercial ATP-based assay.

• Data Analysis: Plot cell viability against the log of the GSK-843 concentration to determine the IC50 for cytotoxicity. Compare this to the concentration required to inhibit necroptosis.

Protocol 2: Differentiating Apoptosis from Necroptosis using Western Blotting

Objective: To biochemically confirm the cell death pathway activated by GSK-843 treatment.

Methodology:

• Cell Treatment: Treat cells with GSK-843 at a concentration previously identified as cytotoxic. Include the following controls: untreated, vehicle control, necroptosis inducer (e.g., TNFα + z-VAD-FMK), and apoptosis inducer (e.g., staurosporine).

• Co-treatment Control: Include a condition with GSK-843 and a pan-caspase inhibitor (e.g., z-VAD-FMK).

• Protein Extraction: After the desired incubation period, lyse the cells and collect the protein extracts.

• Western Blotting: Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against key markers:

  • Apoptosis: Cleaved Caspase-3, Cleaved PARP.

  • Necroptosis: Phospho-MLKL.

  • Loading Control: GAPDH or β-actin.

• Detection: Use appropriate secondary antibodies and a chemiluminescent substrate to visualize the protein bands.

Visualizing the Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathways and experimental logic.

Caption: GSK-843 signaling pathways.

Caption: Recommended experimental workflow.

Caption: A logical approach to troubleshooting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. abmole.com [abmole.com]
• 4. caymanchem.com [caymanchem.com]
• 5. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 6. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemical screening identifies novel small molecule activators of natural killer cell cytotoxicity against cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

GSK-843 species-specific activity differences (human vs mouse)

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in understanding and troubleshooting the species-specific activity of GSK-843, a potent inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3).

Frequently Asked Questions (FAQs)

Q1: What is GSK-843 and what is its primary target?

GSK-843 is a small molecule inhibitor that selectively targets the kinase activity of Receptor-Interacting Protein Kinase 3 (RIPK3).[1][2][3][4] It binds to the ATP-binding site of the RIPK3 kinase domain, functioning as a Type I kinase inhibitor.[5]

Q2: Is GSK-843 active against both human and mouse RIPK3?

Yes, GSK-843 has been shown to be active against both human and murine RIPK3, inhibiting necroptosis in cell lines from both species.[6][7] This contrasts with the related compound, GSK'840, which is active in human cells but not in mouse cells, indicating that species-specific differences in the RIPK3 protein can affect inhibitor binding.[6][7]

Q3: What are the reported IC50 values for GSK-843?

GSK-843 demonstrates high potency in biochemical assays. The reported IC50 values are approximately 8.6 nM for binding to the RIPK3 kinase domain and 6.5 nM for the inhibition of its kinase activity.[1][3][4] It is important to note that in cell-based assays, a 100- to 1000-fold higher concentration may be required to observe a similar level of inhibition.[6][7]

Q4: I am observing apoptosis in my cell cultures upon treatment with GSK-843. Is this expected?

Yes, at higher concentrations (typically 3-10 µM), GSK-843 has been observed to induce apoptosis.[1][3] This is thought to be an on-target effect where the binding of the inhibitor to RIPK3 induces a conformational change that promotes the recruitment of RIPK1 and subsequent activation of caspase-8, leading to apoptosis.[8][9][10]

Q5: What is the mechanism of action of GSK-843 in inhibiting necroptosis?

GSK-843 is an ATP-competitive inhibitor that binds to the active "DFG-in" conformation of the RIPK3 kinase domain.[5] By inhibiting the kinase activity of RIPK3, GSK-843 prevents the phosphorylation of its downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL). This, in turn, blocks the oligomerization and translocation of MLKL to the plasma membrane, thereby inhibiting necroptosis.[10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No inhibition of necroptosis observed.	Suboptimal concentration of GSK-843: Cellular assays often require higher concentrations than biochemical assays.	Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. Concentrations in the range of 0.1 to 3 µM are a good starting point for inhibiting necroptosis.[1]
Incorrect timing of GSK-843 addition: The inhibitor needs to be present before or at the time of necroptosis induction.	Pre-incubate cells with GSK-843 for at least 1-2 hours before adding the necroptotic stimulus (e.g., TNF-α, SMAC mimetic, and z-VAD-fmk).
Cell line is not sensitive to necroptosis: Not all cell lines are capable of undergoing necroptosis.	Confirm that your cell line expresses the necessary components of the necroptotic pathway (RIPK1, RIPK3, MLKL) and is known to undergo necroptosis in response to your chosen stimulus. HT-29 (human) and L929 (mouse) are commonly used necroptosis-sensitive cell lines.
High levels of apoptosis observed.	GSK-843 concentration is too high: Concentrations above 3 µM are known to induce apoptosis.[1][3]	Reduce the concentration of GSK-843 to a range where it inhibits necroptosis without inducing significant apoptosis (typically below 3 µM).
On-target apoptotic effect of GSK-843: The inhibitor can induce a conformational change in RIPK3 that triggers apoptosis.[8][9][10]	If your experimental goal is to specifically inhibit necroptosis without inducing apoptosis, consider using a lower concentration of GSK-843 or an alternative inhibitor with a different mechanism of action, such as a RIPK1 inhibitor (e.g., Necrostatin-1s) if appropriate for your experimental question.
Inconsistent results between experiments.	Variability in cell culture conditions: Cell density, passage number, and overall cell health can influence the outcome.	Standardize your cell culture and experimental procedures. Ensure cells are healthy and seeded at a consistent density.
Inhibitor stability: Improper storage or handling of GSK-843 can lead to degradation.	Store GSK-843 stock solutions at -20°C or -80°C as recommended by the supplier. Prepare fresh working solutions for each experiment.

Quantitative Data Summary

Table 1: In Vitro Activity of GSK-843

Parameter	Value	Species	Assay Type
IC50 (Binding)	8.6 nM	Not specified	Biochemical (Fluorescence Polarization)
IC50 (Kinase Inhibition)	6.5 nM	Human (recombinant)	Biochemical (ADP-Glo)[7]

Table 2: Cellular Activity of GSK-843

Parameter	Effective Concentration	Cell Type	Species	Effect
Necroptosis Inhibition	0.3 - 3 µM	Various cell lines	Human & Mouse	Suppression of TNF-induced and virus-induced cell death.[1]
Apoptosis Induction	3 - 10 µM	Various cell lines	Human & Mouse	Induction of caspase-dependent apoptosis.[1]

Experimental Protocols

In Vitro RIPK3 Kinase Assay (ADP-Glo™ Based)

This protocol outlines a general procedure for measuring the inhibitory activity of GSK-843 against recombinant RIPK3 kinase.

Materials:

• Recombinant human or mouse RIPK3

• GSK-843

• Myelin Basic Protein (MBP) as a substrate

• ATP

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well plates

Procedure:

• Prepare serial dilutions of GSK-843 in kinase buffer.

• In a 384-well plate, add the RIPK3 enzyme and the corresponding dilution of GSK-843.

• Incubate for 15 minutes at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of MBP substrate and ATP.

• Incubate the reaction for 60 minutes at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's instructions.

• Calculate the percentage of kinase activity inhibition for each compound concentration and determine the IC50 value.

TNF-α-Induced Necroptosis Assay in HT-29 Cells

This protocol provides a method for assessing the ability of GSK-843 to protect human colon adenocarcinoma HT-29 cells from TNF-α-induced necroptosis.

Materials:

• HT-29 cells

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• GSK-843

• TNF-α (human)

• SMAC mimetic (e.g., BV6)

• Pan-caspase inhibitor (e.g., z-VAD-fmk)

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®)

Procedure:

• Seed HT-29 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of GSK-843 for 1-2 hours.

• Induce necroptosis by adding a cocktail of TNF-α (e.g., 10-20 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM).

• Incubate the cells for 18-24 hours at 37°C in a CO₂ incubator.

• Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

• Calculate the percentage of cell viability relative to untreated controls and determine the EC50 value for necroptosis inhibition.

Visualizations

Caption: TNF-α induced necroptosis pathway and the inhibitory action of GSK-843.

Caption: Workflow for a cell-based necroptosis inhibition assay.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for Studying TNF-Mediated Necroptosis in Cultured Cells | Springer Nature Experiments [experiments.springernature.com]
• 9. ovid.com [ovid.com]
• 10. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Controlling for GSK-843 Pro-apoptotic Effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address the pro-apoptotic effects of GSK-843, a potent RIPK3 inhibitor. GSK-843 is a valuable tool for studying necroptosis; however, at certain concentrations, it can induce apoptosis, an off-target effect that can confound experimental results. This guide offers strategies to mitigate and control for these unintended pro-apoptotic effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of GSK-843?

GSK-843 is a selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3). It binds to the kinase domain of RIPK3, preventing its phosphorylation and subsequent activation of Mixed Lineage Kinase Domain-Like protein (MLKL), a key step in the execution of necroptosis.[1][2][3]

Q2: Why does a RIPK3 inhibitor like GSK-843 induce apoptosis?

While seemingly counterintuitive, the inhibition of RIPK3's kinase activity by GSK-843 can, at higher concentrations, promote a conformational change in the RIPK3 protein. This altered conformation facilitates the recruitment of RIPK1, which then serves as a scaffold to assemble a death-inducing signaling complex (DISC) composed of FADD and Caspase-8.[4][5][6] The activation of this complex initiates the extrinsic apoptosis pathway.

Q3: At what concentrations does GSK-843 inhibit necroptosis versus induce apoptosis?

GSK-843 exhibits a concentration-dependent dual effect. At lower concentrations, it effectively inhibits necroptosis, while at higher concentrations, it can trigger apoptosis. The precise concentrations can vary between cell lines and experimental conditions.[1][2][7]

Q4: How can I prevent GSK-843-induced apoptosis in my experiments?

The most direct method to prevent GSK-843-induced apoptosis is to co-administer a pan-caspase inhibitor, such as Z-VAD-FMK.[1][7] Z-VAD-FMK will block the activity of downstream caspases, thereby inhibiting the execution of the apoptotic program.

Troubleshooting Guide

Issue: Unexpected levels of cell death observed in the presence of GSK-843.

High levels of cell death, even when trying to inhibit necroptosis, may indicate that GSK-843 is inducing apoptosis.

Troubleshooting Steps & Solutions:

• Optimize GSK-843 Concentration:

  • Problem: The concentration of GSK-843 may be too high, pushing the cellular response towards apoptosis instead of necroptosis inhibition.

  • Solution: Perform a dose-response experiment to determine the optimal concentration of GSK-843 for necroptosis inhibition without inducing significant apoptosis in your specific cell line. Start with concentrations in the low nanomolar range and titrate up.

• Co-treatment with a Caspase Inhibitor:

  • Problem: The experimental conditions favor the apoptotic pathway upon RIPK3 inhibition.

  • Solution: Co-treat cells with GSK-843 and the pan-caspase inhibitor Z-VAD-FMK. A common starting concentration for Z-VAD-FMK is 10-50 µM.[8] This will help to specifically inhibit apoptosis while still allowing you to study the effects of RIPK3 inhibition on necroptosis.

• Differentiate Between Apoptosis and Necroptosis:

  • Problem: It is unclear which cell death pathway is being activated.

  • Solution: Utilize assays that can distinguish between apoptosis and necroptosis. This can include:

    • Western Blotting: Probe for key markers of each pathway. For apoptosis, look for cleaved Caspase-3 and cleaved PARP. For necroptosis, look for phosphorylated MLKL (pMLKL).

    • Flow Cytometry: Use Annexin V and Propidium Iodide (PI) staining. Early apoptotic cells will be Annexin V positive and PI negative, while necrotic/necroptotic cells will be both Annexin V and PI positive.

Quantitative Data Summary

The following tables summarize the key concentrations for GSK-843's dual activities and a recommended concentration for the use of Z-VAD-FMK.

Table 1: GSK-843 Concentration-Dependent Effects

Parameter	Concentration Range	Effect	Reference(s)
In Vitro IC50 for RIPK3 Kinase Activity	6.5 nM	Inhibition of RIPK3 kinase activity	[1][2]
In Vitro IC50 for RIPK3 Binding	8.6 nM	Binding to RIPK3 kinase domain	[1][2]
Effective Concentration for Necroptosis Inhibition	0.04 - 1 µM	Protection against necroptosis in various cell lines	[1][7]
Concentration for Apoptosis Induction	≥ 3 µM	Induction of apoptosis	[1][2][7]

Table 2: Recommended Concentration for Caspase Inhibitor

Inhibitor	Recommended Starting Concentration	Effect	Reference(s)
Z-VAD-FMK	10 - 50 µM	Inhibition of GSK-843-induced apoptosis	[8]

Experimental Protocols

Protocol 1: Annexin V and Propidium Iodide (PI) Staining for Apoptosis Detection

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells by flow cytometry.

Methodology:

• Cell Preparation:

  • Induce apoptosis in your cell line using the desired treatment (e.g., GSK-843 at a pro-apoptotic concentration). Include appropriate positive and negative controls.

  • Harvest cells and wash them once with cold 1X PBS.

  • Centrifuge at 300-400 x g for 5-10 minutes at 4°C.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of fluorescently labeled Annexin V and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour of staining.

Expected Results:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 2: Caspase-3/7 Activity Assay

Objective: To quantify the activity of executioner caspases-3 and -7 as a marker of apoptosis.

Methodology:

• Sample Preparation:

  • Plate cells in a 96-well plate and treat with GSK-843 or other apoptosis-inducing agents.

  • Include untreated and vehicle-treated controls.

• Assay Procedure (using a commercial luminescent kit):

  • Equilibrate the plate and reagents to room temperature.

  • Add the Caspase-Glo® 3/7 Reagent to each well at a 1:1 ratio with the cell culture medium.

  • Mix the contents of the wells by gentle shaking on a plate shaker for 30-60 seconds.

  • Incubate at room temperature for 1-3 hours, protected from light.

• Measurement:

  • Measure the luminescence of each well using a plate-reading luminometer.

Expected Results:

• An increase in luminescence in treated cells compared to control cells indicates an increase in caspase-3/7 activity and apoptosis.

Protocol 3: TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) Assay

Objective: To detect DNA fragmentation, a hallmark of late-stage apoptosis.

Methodology:

• Sample Preparation and Fixation:

  • Culture cells on coverslips or in chamber slides.

  • After treatment, wash cells with PBS and fix with 4% paraformaldehyde in PBS for 15-30 minutes at room temperature.

• Permeabilization:

  • Wash the fixed cells with PBS.

  • Permeabilize the cells by incubating with 0.1-0.5% Triton X-100 in PBS for 5-15 minutes on ice.

• TUNEL Reaction:

  • Wash the cells with PBS.

  • (Optional) Incubate with an equilibration buffer for 10 minutes.

  • Add the TUNEL reaction mixture, containing TdT enzyme and labeled dUTPs (e.g., Br-dUTP or FITC-dUTP), to the cells.

  • Incubate for 60 minutes at 37°C in a humidified chamber.

• Detection and Visualization:

  • Stop the reaction and wash the cells.

  • If using an indirect method (e.g., Br-dUTP), incubate with a fluorescently labeled anti-BrdU antibody.

  • Counterstain the nuclei with a DNA dye such as DAPI or Hoechst.

  • Mount the coverslips and visualize using a fluorescence microscope.

Expected Results:

• Apoptotic cells will exhibit bright nuclear fluorescence, indicating the presence of fragmented DNA.

Visualizations

Caption: Dual effects of GSK-843 on cell fate pathways.

Caption: Troubleshooting workflow for GSK-843-induced cell death.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 7. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]

Navigating GSK-843 Experiments: A Technical Support Guide to Minimize Variability

For Immediate Release

Researchers and drug development professionals utilizing the RIPK3 inhibitor, GSK-843, now have access to a comprehensive technical support center designed to minimize experimental variability and troubleshoot common issues. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), standardized experimental protocols, and key data summaries to enhance the reproducibility and accuracy of results.

A primary challenge in working with GSK-843 is its concentration-dependent dual functionality. At lower concentrations, GSK-843 effectively inhibits necroptosis, a form of programmed cell death. However, at higher concentrations, it can paradoxically induce apoptosis.[1][2] This guide provides clear strategies to navigate this complexity and ensure experiments are designed to probe the intended biological pathway.

Frequently Asked Questions (FAQs)

Q1: Why are my cells dying when I treat them with GSK-843, an inhibitor intended to prevent cell death?

A1: This is a critical and common observation. GSK-843 exhibits a concentration-dependent dual effect. While it inhibits necroptosis at lower concentrations (typically in the nanomolar to low micromolar range), higher concentrations (e.g., 3-10 µM) can induce apoptosis.[1][3] This is thought to occur because the binding of the inhibitor can cause a conformational change in RIPK3, leading to the recruitment of RIPK1 and subsequent activation of caspase-8, initiating the apoptotic cascade.[4][5] It is crucial to perform a dose-response curve to determine the optimal concentration for necroptosis inhibition without inducing apoptosis in your specific cell model.

Q2: I am seeing inconsistent results between experiments. What are the common sources of variability?

A2: Inconsistency in GSK-843 experiments can stem from several factors:

• Compound Handling: GSK-843 is soluble in DMSO.[6][7] Ensure the compound is fully dissolved and that the final DMSO concentration in your cell culture medium is consistent and non-toxic to your cells (typically <0.5%). Improper storage can lead to degradation; it is recommended to store the powder at -20°C for up to 3 years and stock solutions at -80°C for up to one year.[6][8]

• Cell Culture Conditions: Maintain a consistent cell passage number and seeding density. Ensure cells are in the logarithmic growth phase at the time of treatment. Variations in media supplements, such as serum, can also introduce variability.

• Assay Timing: The kinetics of necroptosis and apoptosis can vary between cell types. It is important to perform time-course experiments to identify the optimal endpoint for your assay.

Q3: How can I confirm that the cell death I am observing is necroptosis and not apoptosis?

A3: To distinguish between necroptosis and apoptosis, you can use a combination of approaches:

• Inhibitors: Use a pan-caspase inhibitor like z-VAD-FMK. If the cell death is blocked, it is likely apoptosis. If cell death proceeds or is enhanced, it is likely necroptosis.[9]

• Biochemical Assays: Measure caspase-3/7 activity to detect apoptosis.[10] For necroptosis, you can measure the release of lactate (B86563) dehydrogenase (LDH), a marker of plasma membrane rupture.[11]

• Western Blotting: The phosphorylation of MLKL is a key marker of necroptosis activation.[12]

• Flow Cytometry: Staining with Annexin V and propidium (B1200493) iodide (PI) can help differentiate between viable, early apoptotic, late apoptotic, and necroptotic cells.[13] Necroptotic cells are typically Annexin V and PI positive.[13]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High background cell death in controls	Cell culture contamination. Over-confluent or unhealthy cells. High DMSO concentration.	Test for mycoplasma contamination. Seed cells at a lower density. Ensure DMSO concentration is below 0.5%.
No inhibition of necroptosis	Incorrect concentration of GSK-843. Inactive compound. Cell line does not express key necroptosis proteins (RIPK1, RIPK3, MLKL).	Perform a dose-response experiment to determine the optimal concentration. Verify the purity and activity of your GSK-843 stock. Confirm the expression of necroptosis pathway components in your cell line via Western blot.
High variability in LDH assay results	Inconsistent cell numbers. Lysis of cells during handling.	Ensure accurate cell counting and seeding. Handle cell plates gently to avoid disturbing the cell monolayer.
Unexpected apoptosis induction	GSK-843 concentration is too high.	Refer to the dose-response data and use a lower concentration of GSK-843 that is effective for necroptosis inhibition without inducing apoptosis.

Quantitative Data Summary

Parameter	Value	Cell Line/Context
GSK-843 IC50 (RIPK3 binding)	8.6 nM	Biochemical Assay
GSK-843 IC50 (RIPK3 kinase activity)	6.5 nM	Biochemical Assay
Concentration for Necroptosis Inhibition	0.04 - 1 µM	Mouse bone-marrow-derived macrophages (BMDMs), 3T3SA fibroblasts[2]
Concentration for Apoptosis Induction	3 - 10 µM	Various cell types[2][3]

Experimental Protocols

Protocol 1: Induction of Necroptosis in HT-29 Cells

This protocol describes the induction of necroptosis in the human colon adenocarcinoma cell line, HT-29, using a combination of TNF-α, a Smac mimetic, and a pan-caspase inhibitor.

Materials:

• HT-29 cells

• McCoy's 5A medium with 10% FBS

• Human TNF-α

• Smac mimetic (e.g., LCL161)

• z-VAD-FMK (pan-caspase inhibitor)

• GSK-843

• DMSO

• 96-well plates

• LDH cytotoxicity assay kit

Procedure:

• Seed HT-29 cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Allow cells to adhere overnight.

• Prepare serial dilutions of GSK-843 in culture medium. Pre-treat the cells with the desired concentrations of GSK-843 or vehicle control (DMSO) for 1-2 hours.

• Induce necroptosis by adding a cocktail of TNF-α (e.g., 20 ng/mL), a Smac mimetic (e.g., 100 nM), and z-VAD-FMK (e.g., 20 µM).[14]

• Incubate for 16-24 hours at 37°C in a CO₂ incubator.

• Measure cell death by quantifying the release of LDH into the culture medium using a commercial kit, following the manufacturer's instructions.

Protocol 2: Caspase-3/7 Activity Assay to Detect Apoptosis

This protocol is for measuring caspase-3 and -7 activity as an indicator of apoptosis.

Materials:

• Cells treated with GSK-843 at various concentrations.

• Caspase-Glo® 3/7 Assay (or similar luminescent or fluorometric caspase assay).

• White-walled 96-well plates suitable for luminescence measurements.

• Plate reader with luminescence detection capabilities.

Procedure:

• Seed cells in a white-walled 96-well plate and treat with a range of GSK-843 concentrations for the desired time. Include a positive control for apoptosis (e.g., staurosporine).

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add Caspase-Glo® 3/7 Reagent to each well at a volume equal to the volume of cell culture medium in the well.

• Mix the contents of the wells by gentle shaking on a plate shaker for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence of each well using a plate-reading luminometer. An increase in luminescence indicates an increase in caspase-3/7 activity and apoptosis.

Visualizing Key Pathways and Workflows

Caption: Necroptosis and Apoptosis Signaling Pathways.

Caption: General Experimental Workflow for GSK-843.

References

• 1. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. immune-system-research.com [immune-system-research.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 6. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 7. GSK'843 | CAS 1601496-05-2 | RIP3 Kinase Inhibitor | AOBIOUS [aobious.com]
• 8. selleckchem.com [selleckchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Necroptosis Assay - Creative Bioarray CellAssay [cellassay.creative-bioarray.com]
• 12. bioradiations.com [bioradiations.com]
• 13. Methodological advances in necroptosis research: From challenges to solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Modest In-Cell Activity of GSK-843

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering modest in-cell activity with the RIPK3 inhibitor, GSK-843. The information is presented in a question-and-answer format to directly address common issues and provide actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is GSK-843 and what is its primary mechanism of action?

A1: GSK-843 is a potent and selective small-molecule inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3).[1][2] Its primary mechanism of action is to bind to the kinase domain of RIPK3, thereby inhibiting its kinase activity, which is a crucial step in the necroptosis signaling pathway.[1][3]

Q2: What is necroptosis?

A2: Necroptosis is a form of programmed cell death that, unlike apoptosis, is independent of caspases and is highly inflammatory.[1] It is initiated by various stimuli, including tumor necrosis factor (TNF), and is mediated by the RIPK1-RIPK3-MLKL signaling cascade.

Q3: I am observing weaker than expected inhibition of necroptosis with GSK-843 in my cell-based assays. Why might this be?

A3: The most likely reason for observing modest or unexpected in-cell activity of GSK-843 is its concentration-dependent dual effect. While it inhibits necroptosis at lower concentrations (typically in the nanomolar to low micromolar range), it can induce apoptosis at higher concentrations (typically 3 µM and above).[1][2][4] This can mask the intended necroptosis inhibition and lead to overall cell death, which might be misinterpreted as a lack of efficacy.

Q4: How does GSK-843 induce apoptosis at higher concentrations?

A4: The binding of GSK-843 to RIPK3 at higher concentrations is thought to induce a conformational change in the RIPK3 protein. This altered conformation facilitates the recruitment of FADD and Caspase-8, leading to the formation of a "ripoptosome" complex and subsequent activation of the apoptotic cascade.[3][5][6]

Troubleshooting Guide

Problem: My experimental results with GSK-843 show inconsistent or modest inhibition of cell death.

Question 1: How can I determine the optimal concentration of GSK-843 for inhibiting necroptosis without inducing apoptosis in my specific cell line?

Answer:

It is crucial to perform a dose-response experiment to determine the therapeutic window for GSK-843 in your cell line. This involves treating your cells with a range of GSK-843 concentrations and assessing both necroptosis inhibition and the induction of apoptosis.

Experimental Protocol: Dose-Response Determination for GSK-843

This protocol outlines how to determine the optimal concentration of GSK-843 for inhibiting TNF-induced necroptosis while minimizing off-target apoptosis induction.

Materials:

• Your cell line of interest (e.g., HT-29, L929)

• Complete cell culture medium

• GSK-843

• TNF-α (Tumor Necrosis Factor-alpha)

• SMAC mimetic (e.g., birinapant)

• Pan-caspase inhibitor (e.g., z-VAD-FMK)

• Cell viability reagent (e.g., CellTiter-Glo®, MTS, or similar)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow the cells to adhere overnight.

• GSK-843 Preparation: Prepare a serial dilution of GSK-843 in complete cell culture medium. A suggested concentration range to test is 0.01 µM to 20 µM. Also, prepare a vehicle control (e.g., DMSO).

• Pre-treatment: Pre-treat the cells with the different concentrations of GSK-843 or vehicle control for 1-2 hours.

• Induction of Necroptosis: To a subset of wells for each GSK-843 concentration, add a cocktail of TNF-α (e.g., 20-40 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM). The pan-caspase inhibitor is essential to block apoptosis and specifically induce necroptosis.

• Control for Apoptosis Induction: To another subset of wells for each GSK-843 concentration, add only GSK-843 (without the necroptosis-inducing cocktail) to assess apoptosis induction.

• Incubation: Incubate the plate for a predetermined time (e.g., 24-48 hours).

• Cell Viability Assessment: Measure cell viability using your chosen reagent according to the manufacturer's instructions.

• Data Analysis:

  • For the necroptosis inhibition experiment, plot cell viability against the GSK-843 concentration to determine the EC50 for necroptosis protection.

  • For the apoptosis induction experiment, plot cell viability against the GSK-843 concentration to identify the concentration at which GSK-843 alone starts to induce cell death.

Expected Outcome: You should observe a concentration window where GSK-843 effectively inhibits TNF-induced necroptosis without causing significant cell death on its own. This will be your optimal working concentration range.

Question 2: How can I confirm that the cell death I am observing at higher concentrations of GSK-843 is indeed apoptosis and not necroptosis?

Answer:

To differentiate between apoptosis and necroptosis, you can use a combination of specific inhibitors and molecular markers.

Experimental Protocol: Western Blot for Apoptosis and Necroptosis Markers

This protocol describes how to detect key markers of apoptosis (cleaved Caspase-3) and necroptosis (phosphorylated MLKL) by Western blot.

Materials:

• Cell lysates from your experiment

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-cleaved Caspase-3

  • Rabbit anti-phospho-MLKL

  • Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of your cell lysates to ensure equal loading.

• SDS-PAGE: Separate 20-30 µg of protein per sample on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

Expected Results:

• Apoptosis: An increase in the signal for cleaved Caspase-3.

• Necroptosis: An increase in the signal for phospho-MLKL.

By treating cells with a high concentration of GSK-843 and observing an increase in cleaved Caspase-3 and no significant change in phospho-MLKL, you can confirm that the observed cell death is apoptotic.

Question 3: Could poor cell permeability be contributing to the modest in-cell activity of GSK-843?

Answer:

While the primary issue with GSK-843 is its dual activity, poor cell permeability can also be a contributing factor to modest efficacy in some cell types. You can assess the permeability of GSK-843 using a Parallel Artificial Membrane Permeability Assay (PAMPA).

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general guideline for assessing the passive permeability of GSK-843.

Materials:

• PAMPA plate system (donor and acceptor plates)

• Artificial membrane solution (e.g., lecithin (B1663433) in dodecane)

• GSK-843

• Phosphate-buffered saline (PBS), pH 7.4

• Analysis method (e.g., LC-MS/MS or UV-Vis spectroscopy)

Procedure:

• Prepare Acceptor Plate: Fill the wells of the acceptor plate with PBS.

• Coat Donor Plate: Coat the membrane of the donor plate with the artificial membrane solution.

• Prepare Donor Solution: Dissolve GSK-843 in PBS to a known concentration.

• Add Donor Solution: Add the GSK-843 donor solution to the donor plate wells.

• Assemble PAMPA Sandwich: Place the donor plate on top of the acceptor plate.

• Incubation: Incubate the plate assembly for a defined period (e.g., 4-18 hours) with gentle shaking.

• Sample Analysis: After incubation, determine the concentration of GSK-843 in both the donor and acceptor wells using your chosen analytical method.

• Calculate Permeability: Calculate the apparent permeability coefficient (Papp) using the appropriate formula.

Interpretation of Results: The calculated Papp value will indicate whether GSK-843 has high or low passive permeability. If permeability is low, this could be a contributing factor to its modest in-cell activity, especially in cell lines with robust barrier functions.

Quantitative Data Summary

Parameter	GSK-843	Reference
Target	RIPK3	[1][2]
IC50 (RIPK3 binding)	8.6 nM	[1][2]
IC50 (RIPK3 kinase activity)	6.5 nM	[1][2]
Effective Necroptosis Inhibition Concentration	0.04 - 1 µM	[1]
Apoptosis Inducing Concentration	≥ 3 µM	[1][2][4]

Visualizations

Caption: Dual signaling pathways affected by GSK-843.

Caption: A logical workflow for troubleshooting GSK-843's in-cell activity.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 6. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

GSK-843 Efficacy in RIPK3 Inhibition: A Comparative Analysis

For researchers and drug development professionals investigating necroptosis and related inflammatory diseases, the selective inhibition of Receptor-Interacting Protein Kinase 3 (RIPK3) is a critical area of study. GSK-843 has been identified as a potent inhibitor of RIPK3, playing a significant role in blocking the necroptotic cell death pathway. This guide provides an objective comparison of GSK-843's performance against other known RIPK3 inhibitors, supported by experimental data and detailed methodologies.

Quantitative Comparison of RIPK3 Inhibitors

The following table summarizes the key quantitative data for GSK-843 and its alternatives, focusing on their in vitro efficacy against RIPK3.

Compound	Target(s)	Mechanism of Action	IC50 (RIPK3 Kinase Activity)	IC50 (RIPK3 Binding)	Key Differentiator
GSK-843	Selective RIPK3 Inhibitor	Type I kinase inhibitor, ATP-competitive	6.5 nM[1][2]	8.6 nM[1][2]	Induces apoptosis at concentrations above 3 µM[3][4]
GSK-872	Selective RIPK3 Inhibitor	Not specified	1.3 nM[5]	1.8 nM[5]	Also induces apoptosis at higher concentrations[5][6]
GSK-840	Selective RIPK3 Inhibitor	Not specified	0.3 nM[5]	0.9 nM[5]	Induces apoptosis at higher concentrations[6]
Zharp-99	Selective RIPK3 Inhibitor	Not specified	Higher inhibitory activity than GSK'872	Kd of 1.35 nM[7][8]	Potent in blocking necroptosis induced by multiple stimuli[7][9]
GSK2593074A	Dual RIPK1 and RIPK3 Inhibitor	Type II kinase inhibitor, binds to DFG-out conformation	Not specified for RIPK3 alone	Not specified for RIPK3 alone	Lacks the pro-apoptotic effects seen with GSK'843[3][4]

Signaling Pathway and Experimental Workflow

To understand the context of GSK-843's action, it is essential to visualize the RIPK3 signaling pathway and the experimental workflow used to validate its efficacy.

Caption: The RIPK3 signaling pathway leading to necroptosis and the inhibitory action of GSK-843.

Caption: A typical experimental workflow for validating the efficacy of RIPK3 inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments cited in the evaluation of GSK-843 and its alternatives.

In Vitro Kinase Activity Assay

This assay is designed to measure the direct inhibitory effect of a compound on the kinase activity of purified RIPK3.

• Materials:

  • Purified recombinant human RIPK3 enzyme

  • Kinase assay buffer (e.g., 25 mM HEPES pH 7.2, 12.5 mM MnCl2, 5 mM EGTA, 20 mM MgCl2, 12.5 mM β-glycerol phosphate, 2 mM EDTA, and 2 mM DTT)[7][8]

  • ATP

  • Substrate (e.g., Myelin Basic Protein - MBP)

  • Test compounds (GSK-843 and alternatives) dissolved in DMSO

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Incubate the recombinant RIPK3 protein with the test compound or DMSO (vehicle control) in the assay buffer for approximately 15 minutes.[7][8]

  • Initiate the kinase reaction by adding ATP and the substrate (MBP).[7][8]

  • Allow the reaction to proceed at room temperature for a defined period (e.g., 2 hours).[7][8]

  • Terminate the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit, which quantifies kinase activity via a luminescent signal.[7][8]

  • Calculate the percentage of inhibition relative to the vehicle control and determine the IC50 value.

Cell Viability Assay

This assay assesses the ability of a compound to protect cells from necroptotic cell death.

• Materials:

  • Human or mouse cell lines susceptible to necroptosis (e.g., HT-29, L929, 3T3SA)[2][5]

  • Cell culture medium and supplements

  • Test compounds

  • Necroptosis-inducing agents (e.g., TNF-α, SMAC mimetic, z-VAD-FMK)

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

• Procedure:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Pre-treat the cells with serial dilutions of the test compounds for a specified duration (e.g., 2 hours).[7][8]

  • Induce necroptosis by adding the appropriate stimuli.

  • Incubate for a period sufficient to induce cell death (e.g., 18-24 hours).[2]

  • Measure cell viability using the CellTiter-Glo® assay, which quantifies ATP levels as an indicator of metabolically active cells.[10]

  • Normalize the data to untreated controls and calculate the percentage of cell death inhibition to determine the EC50 value.

Western Blotting for Phosphorylated Proteins

This method is used to detect the phosphorylation status of key proteins in the necroptosis pathway, such as RIPK3 and its substrate MLKL, providing direct evidence of pathway inhibition.

• Materials:

  • Cell lysates from the cell viability assay

  • Protein quantification assay (e.g., BCA assay)

  • SDS-PAGE gels and electrophoresis equipment

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% BSA in TBST)

  • Primary antibodies (anti-p-RIPK3, anti-p-MLKL, anti-RIPK3, anti-MLKL, and a loading control like anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Lyse the treated cells and quantify the protein concentration.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.[11] A decrease in the phosphorylated forms of RIPK3 and MLKL upon treatment with the inhibitor indicates its efficacy.[11]

Conclusion

GSK-843 is a potent and selective inhibitor of RIPK3 kinase activity, effectively blocking necroptosis in various cellular models. However, a significant limitation is its tendency to induce apoptosis at higher concentrations, a characteristic shared by other Type I RIPK3 inhibitors like GSK-872 and GSK-840.[4][6] This on-target toxicity can complicate in vivo applications.[4] In contrast, dual RIPK1/RIPK3 inhibitors such as GSK2593074A, which act via a different mechanism (Type II inhibition), do not exhibit this pro-apoptotic effect, offering a potential advantage for therapeutic development.[3][4] The emergence of novel inhibitors like Zharp-99 with high potency further expands the toolkit for researchers.[7][8] The choice of inhibitor will therefore depend on the specific experimental context, with careful consideration of the desired specificity and potential off-target or dose-dependent effects.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 8. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Comparative Guide to GSK-843 and GSK-872 for RIPK3 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two widely used small molecule inhibitors of Receptor-Interacting Protein Kinase 3 (RIPK3): GSK-843 and GSK-872. This analysis is supported by experimental data to inform research and development decisions in the context of necroptosis, inflammation, and associated diseases.

At a Glance: Key Differences

Feature	GSK-843	GSK-872
Primary Target	RIPK3	RIPK3
Inhibition Type	ATP-competitive	ATP-competitive
Potency (Kinase Activity IC50)	6.5 nM[1]	1.3 nM[1]
Binding Affinity (IC50)	8.6 nM[1]	1.8 nM[1]
Key Differentiator	Potent RIPK3 inhibitor	More potent RIPK3 inhibitor with higher affinity
Limitation	Induces apoptosis at concentrations ≥ 3 µM[2]	Induces apoptosis at concentrations ≥ 3 µM[2][3]

Introduction to RIPK3 and Necroptosis

Receptor-Interacting Protein Kinase 3 (RIPK3) is a crucial serine/threonine kinase that plays a central role in the execution of necroptosis, a form of regulated necrotic cell death. Necroptosis is implicated in a range of physiological and pathological processes, including host defense against pathogens, tissue homeostasis, and inflammatory diseases. The signaling pathway is initiated by various stimuli, such as tumor necrosis factor (TNF-α), leading to the formation of a protein complex known as the necrosome. Within the necrosome, RIPK1 and RIPK3 interact and activate each other, culminating in the phosphorylation of the Mixed Lineage Kinase Domain-Like (MLKL) protein by RIPK3. Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, causing membrane disruption and cell death.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters of GSK-843 and GSK-872 based on in vitro biochemical assays.

Table 1: In Vitro Binding Affinity and Inhibitory Concentrations

Parameter	GSK-843	GSK-872
RIPK3 Kinase Activity IC50	6.5 nM[1]	1.3 nM[1][3][4]
RIPK3 Binding Affinity IC50	8.6 nM[1]	1.8 nM[1][4]

Selectivity Profile

Both GSK-843 and GSK-872 have been demonstrated to be highly selective for RIPK3. In a screening against a panel of 300 human protein kinases, both compounds, when tested at a concentration of 1 µM, did not significantly inhibit the majority of these kinases[1][4]. Neither compound showed inhibitory activity against the closely related kinase, RIPK1[1]. This high selectivity minimizes the potential for off-target effects in experimental systems.

Cellular Activity and Limitations

In cell-based assays, both GSK-843 and GSK-872 effectively block TNF-induced necroptosis in a concentration-dependent manner in various cell lines, including human HT-29 cells and mouse 3T3-SA cells[1][4]. However, a significant limitation of both inhibitors is the induction of apoptosis at higher concentrations (typically 3 µM and above)[2][3]. This pro-apoptotic effect is mediated by a conformational change in RIPK3 upon inhibitor binding, which facilitates the recruitment of RIPK1 and the formation of a pro-apoptotic complex[2][5][6]. This on-target toxicity is an important consideration for in vivo applications and data interpretation.

Signaling Pathways and Experimental Workflows

RIPK3 Signaling Pathway in Necroptosis

The diagram below illustrates the central role of RIPK3 in the TNF-α induced necroptosis pathway and the points of inhibition by GSK-843 and GSK-872.

Caption: RIPK3 signaling pathway leading to necroptosis.

Experimental Workflow: In Vitro RIPK3 Kinase Inhibition Assay

The following diagram outlines a typical workflow for determining the in vitro potency of RIPK3 inhibitors.

Caption: Workflow for in vitro RIPK3 kinase inhibition assay.

Experimental Protocols

In Vitro RIPK3 Kinase Inhibition Assay

This assay directly measures the ability of an inhibitor to block the kinase activity of purified RIPK3.

Materials:

• Recombinant human RIPK3 enzyme

• Kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 2 mM DTT, 0.01% Triton X-100)

• ATP

• Substrate (e.g., Myelin Basic Protein, MBP)

• GSK-843 or GSK-872 dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar ADP detection system

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test inhibitors in DMSO.

• In a 384-well plate, add the recombinant RIPK3 enzyme in kinase assay buffer.

• Add the diluted inhibitor or DMSO (vehicle control) to the wells and incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding a solution containing ATP and the MBP substrate. The final ATP concentration should be close to the Km value for RIPK3.

• Incubate the reaction for a specified time (e.g., 60 minutes) at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Necroptosis Inhibition Assay (Western Blot)

This assay assesses the ability of the inhibitors to block necroptosis signaling in a cellular context by measuring the phosphorylation of RIPK3 and MLKL.

Materials:

• Cell line susceptible to necroptosis (e.g., HT-29, L929)

• Complete cell culture medium

• Necroptosis-inducing agents (e.g., TNF-α, Smac mimetic, z-VAD-FMK)

• GSK-843 or GSK-872 dissolved in DMSO

• Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-RIPK3, anti-RIPK3, anti-phospho-MLKL, anti-MLKL, and a loading control (e.g., anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagent

• Imaging system

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of the inhibitors or DMSO for 1-2 hours.

• Induce necroptosis by adding the combination of TNF-α, a Smac mimetic, and z-VAD-FMK.

• Incubate for a time sufficient to induce necroptosis (e.g., 4-8 hours).

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of each lysate using the BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane and incubate with the appropriate primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an ECL detection reagent and an imaging system.

• Quantify the band intensities to determine the ratio of phosphorylated to total protein for RIPK3 and MLKL.

Conclusion

Both GSK-843 and GSK-872 are potent and highly selective inhibitors of RIPK3, making them valuable tools for studying necroptosis. GSK-872 exhibits greater potency in in vitro assays. The primary limitation for both compounds is the induction of apoptosis at higher concentrations, which necessitates careful dose-response studies and consideration of potential off-target effects in cellular and in vivo models. The choice between GSK-843 and GSK-872 will depend on the specific experimental context and the required potency.

References

• 1. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSK'872 | Receptor Interacting Protein Kinases | Tocris Bioscience [tocris.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 6. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Necroptosis Inhibitors: GSK-843 versus Necrostatin-1

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of regulated cell death, necroptosis has emerged as a critical pathway implicated in a spectrum of human diseases, including inflammatory conditions, neurodegenerative disorders, and cancer. This form of programmed necrosis is orchestrated by a core signaling cascade involving Receptor-Interacting Protein Kinase 1 (RIPK1), RIPK3, and Mixed Lineage Kinase Domain-Like protein (MLKL). The kinase activities of RIPK1 and RIPK3 are pivotal for the execution of necroptosis, rendering them prime targets for therapeutic intervention.

This guide provides an objective, data-driven comparison of two widely utilized small molecule inhibitors in necroptosis research: GSK-843, a potent RIPK3 inhibitor, and Necrostatin-1, the first-in-class RIPK1 inhibitor. We will delve into their mechanisms of action, comparative efficacy, and key pharmacological characteristics, supported by experimental data and detailed protocols to aid researchers in selecting the appropriate tool for their specific scientific inquiries.

At a Glance: Key Differences

Feature	GSK-843	Necrostatin-1
Primary Target	RIPK3	RIPK1
Mechanism of Action	ATP-competitive inhibitor of RIPK3 kinase activity	Allosteric inhibitor of RIPK1 kinase activity
Key Advantage	High potency and selectivity for RIPK3	Well-characterized, first-in-class RIPK1 inhibitor
Key Limitation	Induces apoptosis at higher concentrations (>1-3 µM)[1][2]	Off-target effects on IDO and NQO1; potential RIPK1-independent effects[3]

Quantitative Data Comparison

The following tables summarize the key quantitative parameters for GSK-843 and Necrostatin-1, compiled from various in vitro studies. It is important to note that the data are derived from different studies and direct, side-by-side comparisons in a single study are limited.

Table 1: In Vitro Inhibitory Activity

Inhibitor	Target	Assay Type	IC50 / EC50	Source(s)
GSK-843	Human RIPK3	ADP-Glo Kinase Assay	6.5 nM	[4][5]
Human RIPK3	Fluorescence Polarization (Binding)	8.6 nM	[4][5]
Necrostatin-1	Human RIPK1	In vitro kinase assay	182 nM (EC50)	[6]
TNF-induced necroptosis in Jurkat cells	Cell Viability Assay	490 nM (EC50)	[6]

Table 2: Cellular Activity and Phenotypic Effects

Inhibitor	Cellular Effect	Cell Line	Concentration	Source(s)
GSK-843	Inhibition of TNF-induced necroptosis	HT-29	Concentration-dependent	[4]
Inhibition of necroptosis	Mouse macrophages and fibroblasts	0.04 - 1 µM	[5]
Induction of apoptosis	Various mouse cell lines	>3 µM	[2]
Necrostatin-1	Inhibition of TNF-induced necroptosis	L929	20 µM	[7]
Inhibition of IDO	-	-	[3]
Prevention of ferroptosis	Huh7 and SK-HEP-1	-

Unraveling the Mechanisms of Action

GSK-843 and Necrostatin-1 intercept the necroptosis signaling cascade at different key junctures, a distinction crucial for experimental design and data interpretation.

Necrostatin-1 acts as an allosteric inhibitor of RIPK1 . It binds to a hydrophobic pocket within the kinase domain, locking RIPK1 in an inactive conformation. This prevents the autophosphorylation of RIPK1, a critical step for the recruitment and activation of RIPK3 and the subsequent formation of the necrosome complex.

GSK-843 , in contrast, is an ATP-competitive inhibitor of RIPK3 . It directly targets the kinase activity of RIPK3, preventing the phosphorylation of its downstream substrate, MLKL. By inhibiting MLKL phosphorylation, GSK-843 blocks the final execution step of necroptosis.

The Necroptosis Signaling Pathway and Inhibitor Targets

The following diagram, generated using Graphviz, illustrates the core necroptosis signaling pathway and the points of intervention for Necrostatin-1 and GSK-843.

Caption: Necroptosis signaling pathway with inhibitor targets.

Key Experimental Protocols

Accurate and reproducible experimental data are the bedrock of scientific advancement. Below are detailed protocols for two key assays used to evaluate the efficacy of necroptosis inhibitors.

In Vitro Kinase Assay (ADP-Glo™)

This assay quantifies the kinase activity of RIPK1 or RIPK3 by measuring the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant human RIPK1 or RIPK3

• Myelin Basic Protein (MBP) as a generic substrate

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP (at a concentration near the Km for the specific kinase)

• GSK-843 or Necrostatin-1

• ADP-Glo™ Kinase Assay Kit (Promega)

• Opaque-walled 96- or 384-well plates

Procedure:

• Prepare serial dilutions of the inhibitor (GSK-843 or Necrostatin-1) in Kinase Assay Buffer.

• Add 5 µL of the inhibitor or vehicle (DMSO) to the wells of the assay plate.

• Add 10 µL of a solution containing the kinase (RIPK1 or RIPK3) and MBP substrate to each well.

• Incubate the plate for 15-30 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

• Incubate the reaction for 60 minutes at 30°C.

• Stop the kinase reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percentage of kinase activity inhibition relative to the vehicle control and determine the IC50 value.

Cellular Necroptosis Assay (CellTiter-Glo®)

This assay determines cell viability by quantifying the amount of ATP present, which is indicative of metabolically active cells.

Materials:

• Human HT-29 cells or other suitable cell line

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• Human TNF-α

• SMAC mimetic (e.g., BV6)

• Pan-caspase inhibitor (e.g., z-VAD-fmk)

• GSK-843 or Necrostatin-1

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Opaque-walled 96-well plates

Procedure:

• Seed HT-29 cells in an opaque-walled 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of GSK-843 or Necrostatin-1 for 1-2 hours.

• Induce necroptosis by adding a cocktail of TNF-α (e.g., 20 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM).

• Incubate the cells for 24-48 hours at 37°C in a CO₂ incubator.

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

• Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well (e.g., 100 µL).

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate the percentage of cell viability relative to untreated controls and determine the EC50 value for necroptosis inhibition.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for screening and validating necroptosis inhibitors.

Caption: General experimental workflow for necroptosis inhibitors.

Summary and Conclusion

Both GSK-843 and Necrostatin-1 are indispensable tools for the study of necroptosis, each with a distinct profile of advantages and limitations.

GSK-843 offers high potency and selectivity for RIPK3, making it an excellent probe for investigating the specific role of this kinase in various cellular contexts. However, its propensity to induce apoptosis at higher concentrations necessitates careful dose-response studies and consideration of its therapeutic window.

Necrostatin-1 , as the pioneering inhibitor of RIPK1, has been instrumental in defining the field of necroptosis research. Its primary drawback lies in its off-target effects, particularly the inhibition of IDO, which can confound results in studies of inflammation and immunology. The development of more specific analogs like Necrostatin-1s has helped to mitigate this issue.

The choice between GSK-843 and Necrostatin-1 will ultimately be dictated by the specific experimental objectives. For studies focused on the direct role of RIPK3, GSK-843 is a potent and valuable tool, provided its pro-apoptotic effects are carefully monitored. For broader inhibition of RIPK1-dependent necroptosis, Necrostatin-1 and its more specific analogs remain relevant, with the caveat of potential off-target activities that should be addressed in experimental design and data interpretation. This guide provides the foundational information and methodologies to empower researchers to make informed decisions in their critical work on the multifaceted role of necroptosis in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Zharp-99 as an Alternative to GSK-843: A Comparative Guide for Researchers

In the study of regulated cell death, particularly necroptosis, the use of specific and potent inhibitors is crucial for elucidating signaling pathways and exploring therapeutic strategies. Both Zharp-99 and GSK-843 have emerged as key chemical probes targeting Receptor-Interacting Protein Kinase 3 (RIPK3), a central kinase in the necroptosis cascade. This guide provides an objective comparison of their performance, supported by experimental data, to assist researchers in selecting the appropriate tool for their studies.

Executive Summary

Zharp-99 and GSK-843 are both potent and selective inhibitors of RIPK3 kinase activity, effectively blocking the necroptotic cell death pathway. Experimental data indicates that Zharp-99, a newer compound developed from the GSK'872 scaffold, exhibits higher potency in inhibiting necroptosis in cellular assays compared to GSK-series inhibitors.[1][2] However, a critical consideration for both compounds is their concentration-dependent induction of apoptosis, an on-target effect mediated by RIPK3.[1][2][3] Zharp-99 has demonstrated significant in vivo efficacy in a mouse model of TNF-induced systemic inflammatory response syndrome (SIRS).[1][4]

Mechanism of Action

Both Zharp-99 and GSK-843 function by directly inhibiting the kinase activity of RIPK3.[1][5][6] This inhibition prevents the subsequent phosphorylation of the Mixed Lineage Kinase Domain-Like (MLKL) protein, a crucial downstream event for the execution of necroptosis.[1] By blocking MLKL phosphorylation, the inhibitors prevent its oligomerization and translocation to the plasma membrane, where it would typically disrupt membrane integrity and cause cell lysis. Both compounds exhibit high selectivity for RIPK3 and do not inhibit the upstream kinase RIPK1 at effective concentrations.[1][7]

Figure 1. Necroptosis signaling pathway with points of inhibition.

Data Presentation

Table 1: In Vitro Kinase Inhibition & Binding Affinity

Compound	Target	IC50 (Kinase Activity)	Binding Affinity (Kd)	Selectivity Note
Zharp-99	Human RIPK3	More potent than GSK'872[1]	1.35 nM[1]	Does not affect RIPK1 kinase activity up to 10 µM.[1]
GSK-843	Human RIPK3	6.5 nM[5][8]	8.6 nM (binding IC50)[5][6]	Selective over a panel of 300 kinases at 1 µM.[7][9]

Table 2: Cellular Efficacy in Necroptosis Inhibition

Compound	Cell Line	Necroptotic Stimulus	Efficacy
Zharp-99	Human HT-29	TNF-α + Smac mimetic + z-VAD	Higher efficacy than GSK'872.[1][2]
Mouse MEFs	TNF-α + Smac mimetic + z-VAD	Efficient inhibition at 0.15 to 1.2 µM.[1]
Mouse/Rat BMDMs	LPS + z-VAD	Potently blocked TLR4-mediated necroptosis.[1]
Mouse L929	HSV-1 Infection	Significantly inhibited virus-induced necroptosis.[1]
GSK-843	Human HT-29	TNF-α + z-VAD + IAP agonist	EC50 <0.12 to 3 µM.[8]
Mouse 3T3-SA	TNF-α + z-VAD	Protected at concentrations from 0.04 to 1 µM.[7]
Mouse BMDMs	TNF-α + z-VAD	Protected at concentrations from 0.04 to 1 µM.[7]
IFN-β primed 3T3-SA	poly (I:C)	Inhibited TLR3-induced necrosis at 3 µM.[9]

Experimental Protocols

Key Experiment 1: Inhibition of TNF-induced Necroptosis in HT-29 Cells

This assay is fundamental for evaluating the cellular potency of RIPK3 inhibitors.

Methodology:

• Cell Seeding: Plate human colon adenocarcinoma HT-29 cells in 96-well plates and allow them to adhere overnight.

• Inhibitor Pre-treatment: Pre-treat the cells with a serial dilution of Zharp-99, GSK-843, or vehicle control (DMSO) for 2 hours.

• Necroptosis Induction: Induce necroptosis by adding a cocktail of human TNF-α (e.g., 40 ng/ml), a Smac mimetic (e.g., 100 nM), and a pan-caspase inhibitor (z-VAD-FMK, e.g., 20 µM).[1][2] The caspase inhibitor is essential to block apoptosis and channel the signaling towards necroptosis.

• Incubation: Incubate the plates for 24-48 hours.

• Viability Assessment: Measure cell viability using a commercial ATP-based assay (e.g., CellTiter-Glo®). Luminescence is proportional to the number of viable cells.

• Data Analysis: Normalize the data to vehicle-treated controls and plot dose-response curves to calculate EC50 values.

Figure 2. Experimental workflow for cellular necroptosis assay.

Key Experiment 2: Western Blot Analysis of Necroptosis Signaling

This experiment confirms the mechanism of action by observing the phosphorylation status of key signaling proteins.

Methodology:

• Cell Culture and Treatment: Culture cells (e.g., HT-29 or L929) and treat them with inhibitors and necroptotic stimuli as described in the previous protocol for a shorter duration (e.g., 4-8 hours) to capture peak signaling events.[1]

• Cell Lysis: Harvest the cells and prepare protein lysates using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for total and phosphorylated forms of RIPK3 and MLKL. An antibody for p-RIPK1 (S166) can be used to confirm selectivity.[1] Use an antibody for a housekeeping protein (e.g., β-actin) as a loading control.

• Detection: Use appropriate HRP-conjugated secondary antibodies and a chemiluminescent substrate to visualize the protein bands.

Expected Outcome: Effective inhibitors like Zharp-99 and GSK-843 will markedly reduce the levels of phosphorylated RIPK3 and phosphorylated MLKL compared to the stimulus-only control, without affecting total protein levels or RIPK1 phosphorylation.[1]

Key Experiment 3: In Vivo Efficacy in a TNF-induced SIRS Mouse Model

This model assesses the therapeutic potential of the inhibitors in a systemic inflammation context driven by necroptosis.

Methodology:

• Animal Model: Use C57BL/6 mice.

• Inhibitor Administration: Pre-treat mice with Zharp-99 (e.g., 5 mg/kg, intraperitoneal injection) or vehicle control.[1]

• SIRS Induction: After a short interval (e.g., 15 minutes), induce SIRS by intravenous injection of mouse TNF-α (e.g., 6.5 µ g/mouse ).[1]

• Monitoring: Monitor mouse mortality and body temperature over a period of up to 60 hours.

• Cytokine Analysis: Collect blood samples at an early time point (e.g., 4 hours post-TNF-α challenge) to measure serum levels of inflammatory cytokines like IL-6 by ELISA.[1]

Expected Outcome: Zharp-99 has been shown to significantly protect mice from TNF-α-induced lethal shock, ameliorate the drop in body temperature, and reduce serum IL-6 levels, demonstrating potent in vivo efficacy.[1]

Critical Differentiator: On-Target Apoptosis

A crucial caveat for RIPK3 inhibitors of the GSK series, including GSK-843, is their ability to induce apoptosis at concentrations higher than those required to inhibit necroptosis (typically ≥3 µM).[3][6][7] This occurs because inhibitor binding forces a conformational change in RIPK3 that promotes the recruitment of RIPK1 and FADD, leading to caspase-8 activation and apoptosis.[2][3]

Zharp-99 also induces caspase-dependent cell death in a dose-dependent manner.[1] In mouse embryonic fibroblasts (MEFs), Zharp-99 was found to be even more potent at inducing apoptosis than the related compound GSK'872, a factor that must be carefully considered during experimental design.[1]

Conclusion

Both Zharp-99 and GSK-843 are invaluable tools for investigating the role of RIPK3 in necroptosis and related inflammatory diseases. The available evidence indicates that Zharp-99 is a more potent inhibitor of RIPK3 kinase activity, exhibiting greater efficacy in both cellular and in vivo models of necroptosis compared to its predecessor, GSK-843.[1][10]

Researchers should consider the specific requirements of their experimental system, including the potential for off-target induction of apoptosis at higher concentrations. For studies requiring maximal potency and demonstrated in vivo efficacy against TNF-induced inflammation, Zharp-99 represents a superior alternative.[1][10] However, GSK-843 remains a well-characterized and widely used RIPK3 inhibitor suitable for a broad range of applications where its concentration can be carefully controlled to avoid pro-apoptotic effects.

References

• 1. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. immune-system-research.com [immune-system-research.com]
• 7. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. abmole.com [abmole.com]
• 9. caymanchem.com [caymanchem.com]
• 10. benchchem.com [benchchem.com]

A Comparative Analysis of RIPK3 Inhibitors: GSK'872, Zharp-99, and Dabrafenib

In the landscape of necroptosis research, a form of regulated cell death implicated in a myriad of inflammatory diseases, the meticulous evaluation of specific inhibitors is paramount for advancing therapeutic strategies. This guide presents a comparative analysis of three prominent inhibitors of Receptor-Interacting Protein Kinase 3 (RIPK3), a key mediator of necroptosis: GSK'872, Zharp-99, and Dabrafenib (B601069). This document is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of their performance based on available experimental data.

Introduction to RIPK3 and Necroptosis

Necroptosis is a lytic, pro-inflammatory form of programmed cell death. The core signaling cascade involves the activation of RIPK1 and RIPK3, which form a complex known as the necrosome.[1] Within this complex, RIPK3 is phosphorylated and subsequently phosphorylates its downstream substrate, Mixed Lineage Kinase Domain-Like protein (MLKL).[1][2] This phosphorylation event triggers the oligomerization of MLKL and its translocation to the plasma membrane, leading to membrane disruption and cell death.[1][2] Given its central role, RIPK3 has emerged as a critical target for therapeutic intervention in diseases driven by necroptosis.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for GSK'872, Zharp-99, and Dabrafenib, offering a direct comparison of their potency and selectivity.

Parameter	GSK'872	Zharp-99	Dabrafenib
Target(s)	Selective RIPK3	Selective RIPK3	B-RAF, RIPK3
Mechanism of Action	ATP-competitive inhibitor of RIPK3 kinase activity	ATP-competitive inhibitor of RIPK3 kinase activity	ATP-competitive inhibitor of B-RAF and RIPK3 kinase activity
RIPK3 IC50 (Biochemical)	1.3 nM[3][4][5][6]	More potent than GSK'872; specific IC50 not consistently reported	~250 nM[7]
RIPK3 Binding Affinity (Kd)	Not consistently reported	1.35 nM[8][9]	Not reported
Kinase Selectivity	>1000-fold selective for RIPK3 over a panel of 300 kinases, including RIPK1.[4][5] However, it can inhibit RIPK2 at higher concentrations.[8][10]	Does not affect RIPK1 kinase activity at 10 µM.[8][9] Wider kinome selectivity has not been fully determined.[8]	Primarily a B-RAF inhibitor; also inhibits other kinases.[7]
Cellular Potency (Necroptosis Inhibition)	Effective in various cell lines (e.g., HT-29, 3T3-SA).[3] May induce apoptosis at higher concentrations (3-10 µM).[4][5]	More potent than GSK'872 in cellular assays.[8][9] Can also induce apoptosis at higher concentrations.[11]	Inhibits RIPK3-mediated necroptosis in vitro and in vivo.[7][12][13]

Signaling Pathway and Inhibitor Action

The diagram below illustrates the necroptosis signaling pathway and the points of intervention for the compared RIPK3 inhibitors.

Caption: RIPK3 signaling pathway leading to necroptosis and points of inhibition.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Kinase Assay

This assay directly measures the ability of an inhibitor to block the kinase activity of purified RIPK3.

Materials:

• Purified recombinant human RIPK3 enzyme

• Kinase buffer (e.g., 25 mM HEPES pH 7.2, 12.5 mM MnCl2, 5 mM EGTA, 20 mM MgCl2, 12.5 mM β-glycerol phosphate, 2 mM EDTA, 2 mM DTT)[11]

• ATP (Adenosine Triphosphate)

• Substrate (e.g., Myelin Basic Protein - MBP)

• Test inhibitors (GSK'872, Zharp-99, Dabrafenib) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar ADP detection system

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test inhibitors in DMSO.

• In a 384-well plate, add the kinase buffer, purified RIPK3 enzyme, and the test inhibitor or DMSO (vehicle control). Incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of ATP and the substrate (e.g., MBP) to each well.[11]

• Allow the reaction to proceed for a specified time (e.g., 1-2 hours) at room temperature.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• The luminescent signal is inversely proportional to the kinase activity.

• Calculate the IC50 values by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Cell-Based Necroptosis Assay (Cell Viability)

This assay determines the potency of the inhibitors in a cellular context by measuring their ability to prevent necroptosis-induced cell death.

Materials:

• Cell line susceptible to necroptosis (e.g., human HT-29 or mouse L929 cells)

• Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with FBS and antibiotics

• Necroptosis-inducing stimuli (e.g., TNF-α, Smac mimetic, and a pan-caspase inhibitor like z-VAD-FMK)[14]

• Test inhibitors (GSK'872, Zharp-99, Dabrafenib) dissolved in DMSO

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar ATP-based assay

• 96-well plates

• Luminometer

Procedure:

• Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of the test inhibitors or DMSO for 1-2 hours.

• Induce necroptosis by adding the combination of TNF-α, Smac mimetic, and z-VAD-FMK to the appropriate wells.[14]

• Incubate the cells for a period sufficient to induce cell death (e.g., 24 hours).

• Measure cell viability using the CellTiter-Glo® assay, which quantifies ATP levels as an indicator of metabolically active cells, following the manufacturer's protocol.[14]

• Calculate the EC50 values by plotting the percentage of cell viability against the logarithm of the inhibitor concentration.

Western Blotting for Phosphorylated RIPK3 and MLKL

This method provides direct evidence of the inhibitor's effect on the phosphorylation status of key proteins in the necroptosis pathway.

Materials:

• Cells treated to induce necroptosis in the presence or absence of inhibitors

• Ice-cold Phosphate Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-RIPK3 (Ser227), anti-RIPK3, anti-phospho-MLKL (Ser358), anti-MLKL, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system (e.g., chemiluminescence imager or X-ray film)

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[1][15]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay to ensure equal loading.[1][15]

• SDS-PAGE: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel.[16]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[16]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an ECL substrate and an imaging system.[16] The intensity of the bands corresponding to the phosphorylated proteins should decrease in the presence of an effective inhibitor.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for the validation of a RIPK3 inhibitor.

Caption: A typical workflow for validating RIPK3 inhibitors.

Conclusion

The comparative analysis of GSK'872, Zharp-99, and Dabrafenib highlights the distinct profiles of these RIPK3 inhibitors. GSK'872 and Zharp-99 are highly potent and selective inhibitors of RIPK3, with Zharp-99 demonstrating superior potency in cellular assays. Dabrafenib, while also a potent RIPK3 inhibitor, possesses a broader kinase inhibition profile due to its primary design as a B-RAF inhibitor.

The choice of inhibitor will depend on the specific research question. For studies requiring highly selective inhibition of RIPK3, GSK'872 and Zharp-99 are excellent tool compounds. Dabrafenib, being an FDA-approved drug, offers the potential for translational studies and drug repurposing efforts. The provided experimental protocols and workflows serve as a guide for researchers to rigorously evaluate these and other novel RIPK3 inhibitors, ultimately contributing to the development of new therapies for necroptosis-driven diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. GSK'872 | RIP3K inhibitor | Hello Bio [hellobio.com]
• 5. GSK'872 | Receptor Interacting Protein Kinases | Tocris Bioscience [tocris.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The B-RafV600E inhibitor dabrafenib selectively inhibits RIP3 and alleviates acetaminophen-induced liver injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 12. Dabrafenib, an inhibitor of RIP3 kinase-dependent necroptosis, reduces ischemic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dabrafenib, an inhibitor of RIP3 kinase-dependent necroptosis, reduces ischemic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Frontiers | Acetyl-11-keto-beta-boswellic acid ameliorates monosodium iodoacetate-induced osteoarthritis in rats: implications of HMGB1/TLR4/NF-κB and Nrf2/HO-1 [frontiersin.org]
• 16. benchchem.com [benchchem.com]

Validating Necroptosis Inhibition by GSK-843: A Comparative Guide Using Western Blot

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of GSK-843, a potent necroptosis inhibitor, with other key alternatives. We present supporting experimental data and detailed protocols to validate its mechanism of action using Western blot analysis.

Necroptosis, a form of regulated cell death, plays a crucial role in various physiological and pathological processes, including inflammation and ischemic injury. The core signaling cascade involves the sequential activation of Receptor-Interacting Protein Kinase 1 (RIPK1), RIPK3, and Mixed Lineage Kinase Domain-Like (MLKL) protein. GSK-843 has emerged as a selective inhibitor of RIPK3, a key kinase in this pathway. This guide details the use of Western blot to validate the inhibitory effects of GSK-843 on necroptosis signaling and compares its performance with other widely used inhibitors.

Comparative Analysis of Necroptosis Inhibitors

GSK-843 is a potent and selective, ATP-competitive (Type I) inhibitor of RIPK3 kinase activity.[1][2] Its primary mechanism of action is to block the autophosphorylation of RIPK3 and the subsequent phosphorylation of MLKL, the terminal effector in the necroptosis pathway. However, a critical consideration is that at higher concentrations (typically >3 µM), GSK-843 has been observed to induce apoptosis, a separate programmed cell death pathway.[3][4] This highlights the importance of careful dose-response studies when utilizing this inhibitor.

For a comprehensive evaluation, we compare GSK-843 with two other well-characterized necroptosis inhibitors:

• GSK'872: Another potent and selective RIPK3 inhibitor, structurally distinct from GSK-843.[5] It is often used as a comparator to validate RIPK3-specific effects.

• Necrostatin-1 (B1678002) (Nec-1): A well-established allosteric inhibitor of RIPK1 kinase activity.[6] It serves as a crucial control to differentiate between RIPK1-dependent and RIPK1-independent necroptosis.

The following tables summarize the key characteristics and available quantitative data for these inhibitors.

Inhibitor	Target	Mechanism of Action	Reported IC50 (Kinase Activity)	Key Differentiator
GSK-843	RIPK3	Type I kinase inhibitor (ATP-competitive)	6.5 nM[7][8]	Induces apoptosis at concentrations >3 µM[3][4]
GSK'872	RIPK3	Type I kinase inhibitor (ATP-competitive)	1.3 nM	Also reported to induce apoptosis at higher concentrations.[5]
Necrostatin-1	RIPK1	Allosteric inhibitor	Not directly comparable	Acts upstream of RIPK3, useful for pathway delineation.[6]

Table 1: Overview of Necroptosis Inhibitors.

Validating Inhibition with Western Blot: Experimental Data

Western blot is an indispensable technique to molecularly validate the inhibition of necroptosis. This is achieved by measuring the phosphorylation status of the key signaling proteins: RIPK1, RIPK3, and MLKL. A successful inhibition of necroptosis by GSK-843 should result in a significant decrease in the levels of phosphorylated RIPK3 (p-RIPK3) and phosphorylated MLKL (p-MLKL), while the total protein levels remain unchanged. As GSK-843 targets RIPK3, it is not expected to directly inhibit the phosphorylation of RIPK1 (p-RIPK1).

While direct quantitative comparisons of GSK-843 with other inhibitors in the same Western blot experiment are limited in publicly available literature, the following table is a representative summary based on independent studies. The data illustrates the expected outcomes of treating necroptosis-induced cells with these inhibitors.

Treatment Condition	Relative p-RIPK1 Levels	Relative p-RIPK3 Levels	Relative p-MLKL Levels
Necroptosis Induction (e.g., TNF-α + z-VAD)	High	High	High
+ GSK-843	High	Significantly Reduced	Significantly Reduced
+ GSK'872	High	Significantly Reduced	Significantly Reduced
+ Necrostatin-1	Significantly Reduced	Significantly Reduced	Significantly Reduced

Table 2: Expected Comparative Effects of Inhibitors on Necroptosis Markers by Western Blot. This table is illustrative and based on the known mechanisms of the inhibitors. Quantitative values would be determined by densitometric analysis of Western blot bands.

Experimental Protocols

Here, we provide a detailed protocol for inducing necroptosis in a common cell line and a subsequent Western blot procedure to validate the inhibitory effect of GSK-843.

Necroptosis Induction in HT-29 Cells

Human colon adenocarcinoma (HT-29) cells are a well-established model for studying necroptosis.

Materials:

• HT-29 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum)

• GSK-843, GSK'872, Necrostatin-1 (stock solutions in DMSO)

• Human TNF-α

• SMAC mimetic (e.g., Birinapant)

• Pan-caspase inhibitor (e.g., z-VAD-FMK)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

Procedure:

• Cell Seeding: Plate HT-29 cells in 6-well plates to achieve 70-80% confluency on the day of the experiment.

• Inhibitor Pre-treatment: Pre-incubate the cells with the desired concentrations of GSK-843 (e.g., 0.1, 1, 5 µM), GSK'872, Necrostatin-1, or a vehicle control (DMSO) for 1-2 hours.

• Necroptosis Induction: Induce necroptosis by adding a cocktail of human TNF-α (e.g., 40 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM z-VAD-FMK) to the cell culture medium.[9] The caspase inhibitor is crucial to prevent apoptosis and direct the signaling towards necroptosis.

• Incubation: Incubate the cells for the desired time period (typically 4-8 hours).

• Cell Lysis: After incubation, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

Western Blot Protocol

Materials:

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-RIPK1, anti-RIPK1, anti-p-RIPK3, anti-RIPK3, anti-p-MLKL, anti-MLKL, and a loading control like anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Separation: Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the appropriate primary antibodies overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20).

• Secondary Antibody Incubation: Incubate the membrane with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Perform densitometric analysis of the bands to quantify the relative protein levels. Normalize the phosphorylated protein levels to the total protein levels.

Visualizing the Workflow and Signaling Pathway

To further clarify the experimental process and the underlying molecular interactions, the following diagrams are provided.

Necroptosis signaling pathway and inhibitor targets.

Western blot workflow for necroptosis inhibition.

References

• 1. GSK872 and necrostatin-1 protect retinal ganglion cells against necroptosis through inhibition of RIP1/RIP3/MLKL pathway in glutamate-induced retinal excitotoxic model of glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human RIPK3 maintains MLKL in an inactive conformation prior to cell death by necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. RIPK1/RIPK3/MLKL-mediated necroptosis contributes to compression-induced rat nucleus pulposus cells death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Control Experiments for GSK-843 Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the RIPK3 inhibitor GSK-843 with alternative compounds, supported by experimental data and detailed protocols. The focus is on establishing robust control experiments to ensure the validity and interpretability of research findings.

GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key mediator of necroptosis, a form of regulated cell death.[1][2][3] While GSK-843 effectively blocks necroptotic signaling, it is crucial to recognize its dual functionality: at lower concentrations, it inhibits necroptosis, whereas at higher concentrations, it can paradoxically induce RIPK3-dependent apoptosis.[2][4] This characteristic necessitates carefully designed control experiments to dissect the specific effects of GSK-843 in any given study.

Comparison with Alternative Necroptosis Inhibitors

The selection of an appropriate inhibitor depends on the specific research question. GSK-843's specificity for RIPK3 makes it a valuable tool for investigating the direct role of this kinase. However, its pro-apoptotic activity at higher concentrations can be a confounding factor.[4] The table below compares GSK-843 with other commonly used inhibitors of the necroptosis pathway.

Inhibitor	Target(s)	Mechanism of Action	Key Experimental Considerations
GSK-843	RIPK3	Type I kinase inhibitor, ATP-competitive.[1]	Potent and selective for RIPK3.[5][6] Can induce apoptosis at concentrations above 1 µM.[2][4]
GSK-872	RIPK3	Type I kinase inhibitor, ATP-competitive.	Similar to GSK-843, also a potent RIPK3 inhibitor with potential for inducing apoptosis at higher concentrations.[4][7]
Necrostatin-1 (Nec-1)	RIPK1	Allosteric inhibitor of RIPK1 kinase activity.[8]	Targets the upstream kinase in the necrosome complex. Useful for distinguishing RIPK1-dependent necroptosis.
GSK2593074A (GSK'074)	RIPK1 and RIPK3	Type II kinase inhibitor, binds to the inactive conformation.[1][9]	Dual inhibitor providing a more comprehensive blockade of the necroptosis pathway. Reportedly lacks the pro-apoptotic effects seen with GSK-843.[9]
Zharp-99	RIPK3	Novel scaffold based on GSK-872.	Demonstrates high efficacy in blocking necroptosis induced by various stimuli.[7]

Experimental Protocols

To ensure reproducibility and accuracy, detailed experimental protocols are essential. Below are representative protocols for studying GSK-843's effects on necroptosis.

Protocol 1: TNF-α-Induced Necroptosis in HT-29 Cells

This protocol is designed to induce and measure necroptosis in the human colon adenocarcinoma cell line HT-29, a well-established model for this cell death pathway.[10]

Materials:

• HT-29 cells

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• Human TNF-α

• SMAC mimetic (e.g., BV6 or SM-164)

• Pan-caspase inhibitor (e.g., z-VAD-FMK)

• GSK-843

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• 96-well plates

Procedure:

• Seed HT-29 cells in a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.[1]

• Prepare serial dilutions of GSK-843 and other control inhibitors (e.g., Nec-1, DMSO vehicle) in complete medium.

• Pre-treat the cells with the inhibitors for 1-2 hours.[1]

• Induce necroptosis by adding a cocktail of human TNF-α (e.g., 20-40 ng/mL), a SMAC mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM).[1][7][10] The inclusion of a caspase inhibitor is critical to block apoptosis and specifically induce necroptosis.

• Incubate the cells for 24-48 hours at 37°C in a CO₂ incubator.[1][7]

• Measure cell viability using a luminescence-based ATP assay according to the manufacturer's instructions.

• Calculate the percentage of cell viability relative to untreated and vehicle-treated controls.

Protocol 2: Western Blot Analysis of Necrosome Formation

This protocol allows for the biochemical assessment of the necroptosis signaling cascade by measuring the phosphorylation of key proteins.

Materials:

• Cell lysates from treated cells (as in Protocol 1)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis equipment

• PVDF membranes

• Primary antibodies against phospho-RIPK1, phospho-RIPK3, and phospho-MLKL

• Appropriate secondary antibodies and chemiluminescent substrate

Procedure:

• Lyse cells treated as described in Protocol 1 at an earlier time point (e.g., 4-8 hours) to capture protein phosphorylation events.[7]

• Quantify protein concentration in the lysates.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies to detect the phosphorylated, active forms of RIPK1, RIPK3, and MLKL.

• Visualize protein bands using a suitable detection system. A decrease in the phosphorylation of these proteins in GSK-843-treated samples would indicate inhibition of the necroptotic pathway.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows for designing and interpreting GSK-843 experiments.

Caption: Dual roles of GSK-843 in cell death pathways.

Caption: Workflow for testing GSK-843's anti-necroptotic effect.

Caption: Decision tree for designing control experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential roles of RIPK1 and RIPK3 in TNF-induced necroptosis and chemotherapeutic agent-induced cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Unveiling the Selectivity of GSK-843: A Comparative Analysis Against Other Kinases

For researchers, scientists, and drug development professionals, understanding the precise binding profile of a kinase inhibitor is paramount. This guide provides a detailed comparison of the cross-reactivity profile of GSK-843, a potent inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), against other kinases. This analysis, supported by available experimental data, aims to facilitate informed decisions in the design and execution of preclinical research.

GSK-843 has emerged as a valuable tool for investigating the role of RIPK3-mediated necroptosis, a form of programmed cell death implicated in various inflammatory and neurodegenerative diseases. A critical aspect of its utility lies in its selectivity, ensuring that observed biological effects can be confidently attributed to the inhibition of its intended target.

In Vitro Potency and Selectivity Profile

GSK-843 is a highly potent inhibitor of RIPK3, exhibiting IC50 values in the low nanomolar range for both binding affinity and kinase activity. Its selectivity has been assessed against large panels of human kinases, with studies consistently reporting minimal cross-reactivity. While comprehensive raw data from these large-scale screens are not always publicly detailed, the available information indicates a highly selective profile.

For comparative purposes, this guide includes data on GSK-872, a structurally related and similarly potent and selective RIPK3 inhibitor.

Inhibitor	Primary Target	IC50 (Binding)	IC50 (Kinase Activity)	Selectivity Profile
GSK-843	RIPK3	8.6 nM	6.5 nM	Minimal cross-reactivity against a panel of 300 human protein kinases when tested at 1 µM.
GSK-872	RIPK3	1.8 nM	1.3 nM	Highly selective with >1000-fold selectivity for RIPK3 over a panel of 300 other kinases.

It is noteworthy that while highly selective, some studies have indicated that at concentrations significantly higher than its IC50 for RIPK3 (in the micromolar range), GSK-843 can induce apoptosis. This phenomenon is thought to be an on-target effect related to the conformational changes in RIPK3 upon inhibitor binding, leading to the recruitment of the apoptotic machinery.

Signaling Pathway Context: The Role of RIPK3 in Necroptosis

GSK-843 exerts its effects by inhibiting the kinase activity of RIPK3, a central player in the necroptosis pathway. This pathway is typically activated under apoptosis-deficient conditions by stimuli such as tumor necrosis factor (TNF). The diagram below illustrates the key steps in the necroptosis signaling cascade and the point of intervention for RIPK3 inhibitors.

Caption: Necroptosis signaling pathway and the inhibitory action of GSK-843 on RIPK3.

Experimental Methodologies

The determination of kinase inhibitor potency and selectivity relies on robust and standardized in vitro assays. The following sections detail the typical experimental protocols used to characterize compounds like GSK-843.

In Vitro Kinase Inhibition Assay

This assay is fundamental for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Objective: To quantify the concentration of GSK-843 required to inhibit 50% of RIPK3 kinase activity.

Principle: The assay measures the transfer of a phosphate (B84403) group from ATP to a substrate by the kinase. The amount of product formed is inversely proportional to the inhibitory activity of the compound.

Materials:

• Recombinant human RIPK3

• Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• ATP

• Myelin Basic Protein (MBP) or a specific peptide substrate

• GSK-843

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• 384-well plates

Procedure:

• Prepare serial dilutions of GSK-843 in the kinase buffer.

• Add a solution of recombinant RIPK3 to the wells of a 384-well plate.

• Add the GSK-843 dilutions to the wells containing the kinase and incubate for a defined period (e.g., 15-30 minutes) at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of the substrate (e.g., MBP) and ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using a detection reagent according to the manufacturer's protocol. The luminescence signal is proportional to the amount of ADP generated and thus, to the kinase activity.

• Plot the percentage of kinase inhibition against the logarithm of the GSK-843 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Confirming On-Target Effects of GSK-843: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of GSK-843, a selective RIPK3 inhibitor, with alternative compounds. Supported by experimental data, this document details the methodologies for confirming on-target effects and offers a clear visual representation of the underlying biological pathways and experimental workflows.

GSK-843 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3), a key enzyme in the necroptosis pathway.[1] Understanding its on-target effects is crucial for its application in research and potential therapeutic development. This guide compares GSK-843 with other inhibitors targeting necroptosis, providing a framework for experimental validation.

Quantitative Comparison of Necroptosis Inhibitors

The following table summarizes the key quantitative data for GSK-843 and selected alternative compounds that target the necroptosis signaling pathway. This allows for a direct comparison of their potency and specificity.

Compound	Target(s)	Mechanism of Action	IC50 (Binding)	IC50 (Kinase Activity)	Key Differentiator
GSK-843	RIPK3	ATP-competitive inhibitor	8.6 nM [1]	6.5 nM [1]	Induces apoptosis at concentrations >3 µM [1][2]
GSK-872	RIPK3	ATP-competitive inhibitor	1.8 nM[3]	1.3 nM[3]	Similar to GSK-843, induces apoptosis at higher concentrations[4][5]
Zharp-99	RIPK3	ATP-competitive inhibitor	1.35 nM (Kd)[5][6]	More potent than GSK-872 in vitro[5][6]	High potency and favorable in vivo pharmacokinetic profile[5][7]
Necrostatin-1s (Nec-1s)	RIPK1	Allosteric inhibitor (Type II)	Not applicable	EC50 = 50 nM (in FADD-deficient Jurkat T cells)	Targets the upstream kinase RIPK1, stabilizing an inactive conformation[8]
GSK2593074A	RIPK1 and RIPK3	Dual inhibitor (Type II)	Not specified	IC50 ~3 nM (necroptosis inhibition)[9]	Lacks the pro-apoptotic effects seen with GSK-843 at higher concentrations[2][9]
Necrosulfonamide (NSA)	MLKL	Covalent inhibitor	Not applicable	Not applicable	Targets the terminal effector protein MLKL, preventing its oligomerization[10]

Signaling Pathways and Experimental Workflows

To visually represent the on-target effects of GSK-843 and the experimental procedures to confirm them, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Necroptosis and RIPK1-mediated neuroinflammation in CNS diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. MLKL: Functions beyond serving as the Executioner of Necroptosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of GSK-843 and Dual RIPK1/RIPK3 Inhibitors in the Modulation of Necroptosis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selective RIPK3 inhibitor, GSK-843, and dual RIPK1/RIPK3 inhibitors, with a focus on GSK's potent example, GSK'074. The comparative analysis is supported by experimental data, detailed protocols for key assays, and visualizations of the underlying biological pathways and experimental workflows to aid in the strategic selection of research tools for the investigation of necroptosis.

Introduction to Necroptosis and its Key Mediators

Necroptosis is a regulated form of necrotic cell death that plays a crucial role in various physiological and pathological processes, including inflammation, infectious diseases, and ischemia-reperfusion injury.[1] This pathway is orchestrated by a signaling cascade involving two key serine/threonine kinases: Receptor-Interacting Protein Kinase 1 (RIPK1) and Receptor-Interacting Protein Kinase 3 (RIPK3).[1] Upon activation of death receptors, such as the TNF receptor, and in the absence of active caspase-8, RIPK1 and RIPK3 are recruited to form a multi-protein complex known as the necrosome.[2] Within the necrosome, RIPK1 and RIPK3 undergo autophosphorylation and phosphorylate each other, leading to the activation of RIPK3.[2] Activated RIPK3 then phosphorylates the mixed lineage kinase domain-like protein (MLKL), the terminal effector of necroptosis.[1] Phosphorylated MLKL oligomerizes and translocates to the plasma membrane, leading to membrane permeabilization and lytic cell death.[1] Given their central role, RIPK1 and RIPK3 have emerged as key therapeutic targets for modulating necroptosis.

Mechanism of Action: A Tale of Two Inhibition Strategies

The primary distinction between GSK-843 and dual RIPK1/RIPK3 inhibitors like GSK'074 lies in their target selectivity and mechanism of kinase inhibition.

GSK-843 is a highly selective, ATP-competitive inhibitor of RIPK3.[3][4] It functions as a Type I kinase inhibitor , binding to the active "DFG-in" conformation of the RIPK3 kinase domain.[1] This binding event directly blocks the catalytic activity of RIPK3, preventing the phosphorylation of MLKL and subsequent execution of necroptosis.[3]

Dual RIPK1/RIPK3 inhibitors , exemplified by GSK'074, employ a different strategy by targeting both key kinases in the necroptosis pathway.[1] GSK'074 acts as a Type II kinase inhibitor , binding to the inactive "DFG-out" conformation of both RIPK1 and RIPK3.[1] This dual-targeting mechanism provides a comprehensive blockade of the necroptotic signaling cascade at two critical nodes.

dot

Caption: Necroptosis signaling pathway and inhibitor targets.

Quantitative Data Comparison

The following tables provide a summary of the available quantitative data for GSK-843 and the dual RIPK1/RIPK3 inhibitor, GSK'074.

Table 1: In Vitro Biochemical Activity

Parameter	Target	GSK-843	GSK'074 (Dual Inhibitor)	Assay Method
IC₅₀ (Kinase Activity)	RIPK3	6.5 nM[3][5]	Not explicitly quantified	ADP-Glo
IC₅₀ (Binding)	RIPK3	8.6 nM[3][5]	-	Fluorescence Polarization
Kd (Binding)	RIPK1	No significant binding[6]	12 nM[1]	Competitive Binding Assay
Kd (Binding)	RIPK3	-	130 nM[1]	Competitive Binding Assay

Table 2: Cellular Activity and Phenotypic Effects

Parameter	GSK-843	GSK'074 (Dual Inhibitor)	Cell Lines
IC₅₀ (Necroptosis Inhibition)	EC₅₀ range <0.12 to 3 µM in human/mouse cells[7]	~3 nM[8]	HT-29, L929, MOVAS, BMDM[8]
Pro-apoptotic Effect	Induces apoptosis at concentrations >3 µM[1][9]	No apoptosis observed up to 20 µM[1]	SVEC, L929, 3T3SA, MEF[9]
Selectivity	Highly selective for RIPK3[10]	Dual-selective for RIPK1 and RIPK3, with some off-target binding at 100 nM[11]	KinomeScan

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate the replication and validation of these findings.

In Vitro Kinase Assay (ADP-Glo™)

This assay measures the ability of an inhibitor to block the kinase activity of purified RIPK1 or RIPK3 by quantifying the amount of ADP produced.

Materials:

• Purified recombinant human RIPK1 or RIPK3 enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ATP

• Myelin Basic Protein (MBP) as a substrate

• Test inhibitors (GSK-843, GSK'074) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test inhibitors in DMSO.

• In a 384-well plate, add 5 µL of kinase buffer containing the purified RIPK1 or RIPK3 enzyme.

• Add 1 µL of the diluted inhibitor or DMSO (vehicle control) to the wells and incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding 5 µL of a solution containing ATP and the substrate (MBP). The final ATP concentration should be close to the Km value for the respective kinase.

• Incubate the reaction for 60 minutes at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.[3]

• Calculate IC₅₀ values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

TNF-α-Induced Necroptosis Assay in HT-29 Cells

This cellular assay assesses the ability of inhibitors to protect cells from necroptosis induced by a combination of TNF-α, a Smac mimetic, and a pan-caspase inhibitor.

Materials:

• HT-29 human colorectal adenocarcinoma cells

• Complete cell culture medium (e.g., McCoy's 5A with 10% FBS)

• Human TNF-α

• Smac mimetic (e.g., birinapant)

• Pan-caspase inhibitor (e.g., z-VAD-FMK)

• Test inhibitors (GSK-843, GSK'074)

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• 96-well opaque plates

Procedure:

• Seed HT-29 cells in a 96-well opaque plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.

• Pre-treat the cells with serial dilutions of the test inhibitors or DMSO (vehicle control) for 1-2 hours.

• Induce necroptosis by adding a combination of TNF-α (e.g., 100 ng/mL), a Smac mimetic (e.g., 100 nM), and a pan-caspase inhibitor (e.g., 20 µM).[12]

• Incubate the cells for 24 hours at 37°C in a 5% CO₂ incubator.

• Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's protocol. This assay quantifies ATP as an indicator of metabolically active cells.[12]

• Normalize the data to the vehicle-treated, non-induced control (100% viability) and the vehicle-treated, induced control (0% viability).

• Calculate IC₅₀ values by plotting the percentage of cell viability against the logarithm of the inhibitor concentration.

dot

Caption: Experimental workflow for the necroptosis assay.

Concluding Remarks

The choice between a selective RIPK3 inhibitor like GSK-843 and a dual RIPK1/RIPK3 inhibitor such as GSK'074 depends on the specific research question and experimental context.

GSK-843 serves as a valuable tool for dissecting the specific roles of RIPK3 in necroptosis and other cellular processes. Its high selectivity allows for targeted investigations of RIPK3 function. However, the induction of apoptosis at higher concentrations is a significant consideration, necessitating careful dose-response studies and potentially limiting its in vivo applications.[1][9]

GSK'074 , as a dual inhibitor, offers a more robust and potent blockade of the necroptosis pathway by targeting two key upstream kinases.[1][8] A major advantage of GSK'074 is its lack of pro-apoptotic activity at effective concentrations, providing a wider therapeutic window and making it a more suitable candidate for in vivo studies.[1] However, its off-target effects at higher concentrations should be considered when interpreting experimental results.[11]

Ultimately, a thorough understanding of the distinct pharmacological profiles of these inhibitors is crucial for the design of rigorous experiments and the accurate interpretation of data in the burgeoning field of necroptosis research.

References

• 1. A Novel Class of RIP1/RIP3 Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of a Potent RIPK3 Inhibitor for the Amelioration of Necroptosis-Associated Inflammatory Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. abmole.com [abmole.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of a novel class of RIP1/RIP3 dual inhibitors that impede cell death and inflammation in mouse abdominal aortic aneurysm models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of GSK-843

Disclaimer: This document provides guidance on the proper disposal of the research chemical GSK-843 based on its known chemical properties and general laboratory safety protocols. A specific Safety Data Sheet (SDS) with official disposal instructions from a manufacturer was not publicly available at the time of writing. Therefore, all researchers, scientists, and drug development professionals must consult their institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations before proceeding with any disposal.

GSK-843 is a potent and selective RIPK3 kinase inhibitor used in necroptosis research. Proper handling and disposal are paramount to ensure personnel safety and environmental protection. Based on available safety information, GSK-843 is classified as a combustible solid and is highly hazardous to water, which dictates the stringent disposal requirements outlined below.

Core Chemical and Safety Information

A comprehensive understanding of a substance's properties is the first step toward safe disposal. For GSK-843, the following data is critical:

Property	Value	Implication for Disposal
Chemical Formula	C₁₉H₁₅N₅S₂	Organic compound, may have specific reactivity.
Appearance	White to beige powder	Solid waste stream.
Storage Class	11 - Combustible Solids	Must be kept away from ignition sources. Disposal must mitigate fire risk.
Water Hazard Class	WGK 3 - Highly hazardous to water	Must not be disposed of down the drain.[1][2][3] Requires containment to prevent environmental release.[4]
Common Solvent	DMSO (Dimethyl sulfoxide)	Solutions must be treated as a combined hazardous waste stream.

Step-by-Step Disposal Procedures for GSK-843

The following procedures are based on general best practices for laboratory chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling GSK-843 for any purpose, including disposal, ensure you are wearing appropriate PPE:

• Safety glasses or goggles

• Flame-retardant lab coat

• Chemically resistant gloves (Butyl gloves are recommended when working with DMSO solutions)[5]

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent accidental reactions and ensure correct disposal.

• Solid GSK-843 Waste:

  • Collect all unused or waste GSK-843 powder in a clearly labeled, sealed container.

  • This container should be designated for "Combustible Solid Hazardous Waste."[6][7][8]

  • Also, collect any contaminated consumables (e.g., weigh boats, spatulas, pipette tips) in a separate, compatible, and clearly labeled solid waste container.

• GSK-843 in DMSO Solution:

  • Collect all liquid waste containing GSK-843 and DMSO in a designated, leak-proof, and chemically compatible container.[9]

  • This container should be labeled as "Hazardous Waste: Organic Solvent Mixture (DMSO, GSK-843)."

  • Do not pour any solution containing GSK-843 or DMSO down the drain.[8][10] This is strictly prohibited due to the high water hazard classification.

Step 3: Labeling and Storage of Waste

Accurate and clear labeling is a regulatory requirement and essential for safety.

• Labeling: All waste containers must be labeled with the words "Hazardous Waste."[11][12] The label must also include:

  • The full chemical names of all components (e.g., "GSK-843," "Dimethyl sulfoxide"). Do not use abbreviations.

  • The approximate concentration or percentage of each component.

  • The associated hazards (e.g., "Combustible," "Toxic," "Water Hazard").[11]

  • The date the waste was first added to the container.

• Storage:

  • Store waste containers in a designated "Satellite Accumulation Area" within the laboratory.[11][12]

  • Keep containers tightly sealed except when adding waste.

  • Ensure that waste containers for combustible materials are stored away from heat sources, open flames, and oxidizers.[6][7]

  • Store liquid waste containers in secondary containment to prevent spills.

Step 4: Arranging for Final Disposal

The final disposal of chemical waste must be handled by professionals.

• Contact EHS: Once your waste container is full or ready for pickup, contact your institution's Environmental Health and Safety (EHS) department.

• Professional Disposal: EHS will arrange for the collection of the waste by a licensed hazardous waste disposal contractor.[9] These contractors will typically use high-temperature incineration for combustible solids and organic solvent waste in facilities equipped with afterburners and scrubbers to neutralize harmful emissions.[13]

Logical Workflow for GSK-843 Disposal

The process from identifying waste to its final disposal follows a clear, safety-oriented workflow.

Caption: Logical workflow for the safe disposal of GSK-843.

Note on Data and Visualizations: The core requirements for quantitative data tables and detailed experimental protocols could not be met as no publicly available information exists for specific disposal-related experiments or quantitative thresholds for GSK-843. The provided guidance and workflow diagram are based on established principles of chemical safety and waste management.

References

• 1. Independently classify water-polluting chemical substances - Hessian Portal for Administrative Services [verwaltungsportal.hessen.de]
• 2. Substances hazardous to waters | Umweltbundesamt [umweltbundesamt.de]
• 3. BMUKN: Handling of substances hazardous to water [bundesumweltministerium.de]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. uwaterloo.ca [uwaterloo.ca]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. research.wayne.edu [research.wayne.edu]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. DMSO disposal: – Natur Total nutritional supplement [naturtotalshop.com]
• 10. depts.washington.edu [depts.washington.edu]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. DMSO disposal - General Lab Techniques [protocol-online.org]

Personal protective equipment for handling GSK-843

Essential Safety and Handling Guide for GSK-843

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of GSK-843, a potent receptor-interacting protein kinase 3 (RIPK3) inhibitor. Given the absence of a publicly available, specific Safety Data Sheet (SDS), these guidelines are based on best practices for handling potent, research-grade kinase inhibitors and should be followed to ensure a safe laboratory environment. GSK-843 is intended for research use only.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive approach to PPE is mandatory when handling GSK-843 to prevent dermal, ocular, and respiratory exposure.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	Respirator: NIOSH-approved N95 or higher-rated respirator. Gloves: Double-gloving with nitrile gloves. Eye Protection: Chemical splash goggles. Lab Coat: Disposable or dedicated non-absorbent lab coat. Ventilation: Certified chemical fume hood or powder containment hood.
Solution Preparation and Handling	Gloves: Double-gloving with nitrile gloves. Eye Protection: Chemical splash goggles or face shield. Lab Coat: Standard laboratory coat. Ventilation: Certified chemical fume hood.
Cell Culture and In Vitro Assays	Gloves: Nitrile gloves. Eye Protection: Safety glasses with side shields. Lab Coat: Standard laboratory coat. Ventilation: Class II biological safety cabinet.
Waste Disposal	Gloves: Heavy-duty nitrile or butyl rubber gloves. Eye Protection: Chemical splash goggles. Lab Coat: Standard laboratory coat.

Table 1: Personal Protective Equipment recommendations for various laboratory activities involving GSK-843.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize exposure and ensure laboratory safety.

Receiving and Storage:

• Upon receipt, inspect the container for any signs of damage or leakage.

• Confirm the recommended storage conditions on the product vial or datasheet. GSK-843 powder should be stored at -20°C for up to three years, and solutions in DMSO at -80°C for up to one year.[1]

Handling and Experimental Use:

• Designated Area: All work with GSK-843 should be conducted in a designated and clearly marked area.

• Fume Hood: All manipulations of the solid compound and concentrated solutions must be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[2][3]

• Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not possible, thoroughly decontaminate equipment after use.

• Hand Washing: Always wash hands thoroughly with soap and water after handling the compound, even when gloves have been worn.[2]

Disposal Plan: All waste materials contaminated with GSK-843 must be treated as hazardous chemical waste and disposed of in accordance with local, state, and federal regulations.[4]

• Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other disposable materials. These items should be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions containing GSK-843 should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[4]

Quantitative Data Summary

Property	Value	Source
Storage (Powder)	-20°C for 3 years	TargetMol
Storage (in Solvent)	-80°C for 1 year	TargetMol
Solubility in DMSO	30 mg/mL (79.47 mM)	TargetMol
In Vivo Formulation	2 mg/mL (5.3 mM) in 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	TargetMol
IC₅₀ (RIP3 Kinase Binding)	8.6 nM	MedchemExpress[5]
IC₅₀ (RIP3 Kinase Activity)	6.5 nM	MedchemExpress[5]

Table 2: Summary of quantitative data for GSK-843.

Experimental Protocols and Visualizations

Signaling Pathway of RIPK3 Inhibition by GSK-843

GSK-843 is a selective inhibitor of RIPK3, a key kinase in the necroptosis signaling pathway.[5] Necroptosis is a form of programmed cell death. However, at higher concentrations, GSK-843 has been observed to induce apoptosis through a RIPK3-dependent mechanism.[6][7]

Caption: GSK-843 inhibits necroptosis at low concentrations but can induce apoptosis at higher concentrations.

Experimental Workflow: TNF-induced Necroptosis Assay

The following workflow outlines a typical experiment to evaluate the efficacy of GSK-843 in a cell-based necroptosis assay.

Caption: A typical experimental workflow for evaluating GSK-843 in a TNF-induced necroptosis assay.

References

• 1. GSK-843 | RIP kinase | TargetMol [targetmol.com]
• 2. benchchem.com [benchchem.com]
• 3. wilcoprime.com [wilcoprime.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. RIP3 induces apoptosis independent of pro-necrotic kinase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]